Tert-butyl 4-bromobutanoate

• CAS: 110611-91-1

Core Science & Biosynthesis

Technical Guide: Physical Properties of Tert-Butyl 4-Bromobutanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 4-bromobutanoate is an organic compound that serves as a valuable intermediate in organic synthesis.[1] Its bifunctional nature, possessing both a bromine atom susceptible to nucleophilic substitution and a sterically hindered tert-butyl ester group, makes it a versatile building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. For instance, it is utilized in the preparation of β-ketoesters and β-lactones. This document provides a comprehensive overview of the key physical properties of tert-butyl 4-bromobutanoate, along with standardized experimental protocols for their determination and a schematic for its synthesis.

Chemical Identity

• IUPAC Name: tert-butyl 4-bromobutanoate

• Synonyms: 4-Bromobutanoic acid tert-butyl ester, tert-Butyl 4-bromobutyrate, 4-Bromobutyric acid tert-butyl ester[2][3]

• CAS Number: 110661-91-1[1][4]

• Molecular Formula: C₈H₁₅BrO₂[1][5]

• Molecular Weight: 223.11 g/mol [4][5]

• Chemical Structure:

Physical Properties

The physical characteristics of tert-butyl 4-bromobutanoate are summarized in the table below. These properties are crucial for its handling, storage, and application in synthetic chemistry.

Property	Value
Appearance	Colorless to pale yellow liquid[1][2][3][6][7]
Boiling Point	225.9 °C at 760 mmHg[8][9]; 72 °C at 0.68 mmHg[2][7]
Density	1.258 g/cm³[8][9][10]
Flash Point	117.1 °C[8]; 117 °C[2][7]
Solubility	Soluble in organic solvents such as chloroform, hexane, and ether; less soluble in water.[1][6][10]
Storage Conditions	Refrigerate at 2-8°C, protect from light, store under an inert gas.[2][6][7][9]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of tert-butyl 4-bromobutanoate.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common and efficient method for determining the boiling point of a small quantity of liquid is the capillary method.

Apparatus:

• Thiele tube or similar heating apparatus (e.g., oil bath, melting point apparatus)

• Thermometer

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heat source (Bunsen burner or hot plate)

• Liquid for heating bath (e.g., paraffin (B1166041) oil)

Procedure:

• A small amount (a few milliliters) of tert-butyl 4-bromobutanoate is placed into the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the liquid.

• The test tube is attached to a thermometer, ensuring the bottom of the test tube is level with the thermometer bulb.

• The entire assembly is immersed in a Thiele tube or oil bath.

• The heating bath is heated slowly and steadily.

• As the temperature rises, air trapped in the capillary tube will expand and escape as a slow stream of bubbles.

• The temperature at which a rapid and continuous stream of bubbles emerges from the open end of the capillary tube is noted. This indicates that the vapor pressure of the liquid is equal to the external pressure.

• The heat source is removed, and the bath is allowed to cool slowly.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Determination of Density (Pycnometer Method)

Density is the mass of a substance per unit volume. The pycnometer method is a precise technique for determining the density of a liquid.

Apparatus:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)

• Analytical balance

• Water bath with temperature control

• Thermometer

Procedure:

• The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an analytical balance (m₁).

• The pycnometer is filled with distilled water and placed in a constant temperature water bath until it reaches thermal equilibrium. The water level is adjusted to the mark, and the pycnometer is dried on the outside and weighed again (m₂).

• The pycnometer is emptied, dried completely, and then filled with tert-butyl 4-bromobutanoate.

• The pycnometer containing the sample is placed in the constant temperature water bath to reach the same temperature as the water in step 2. The liquid level is adjusted to the mark.

• The pycnometer is carefully dried on the outside and weighed (m₃).

• The density of the tert-butyl 4-bromobutanoate is calculated using the following formula: Density = [(m₃ - m₁) / (m₂ - m₁)] * Density of water at the experimental temperature

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. A qualitative assessment of solubility in various solvents is crucial for reaction setup and purification.

Apparatus:

• Small test tubes

• Graduated pipettes or droppers

• Vortex mixer or stirring rods

• A range of solvents (e.g., water, ethanol, diethyl ether, chloroform, hexane)

Procedure:

• Approximately 0.1 mL of tert-butyl 4-bromobutanoate is added to a clean, dry test tube.

• The solvent to be tested is added dropwise (e.g., starting with 0.1 mL) while continuously observing the mixture.

• The test tube is agitated using a vortex mixer or by stirring to facilitate dissolution.

• The mixture is observed for the formation of a single, clear phase (soluble) or the persistence of two distinct layers or a cloudy suspension (insoluble or partially soluble).

• The process is repeated with different solvents to establish a solubility profile. For quantitative solubility, a saturated solution is prepared, and the concentration of the dissolved solute is determined by a suitable analytical method.

Synthesis Workflow

Tert-butyl 4-bromobutanoate is typically synthesized via Fischer esterification of 4-bromobutanoic acid with tert-butanol, catalyzed by a strong acid.

References

• 1. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 4. scribd.com [scribd.com]
• 5. cdn.juniata.edu [cdn.juniata.edu]
• 6. chem.ws [chem.ws]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 9. alrasheedcol.edu.iq [alrasheedcol.edu.iq]
• 10. m.youtube.com [m.youtube.com]

Synthesis of Tert-butyl 4-bromobutanoate from 4-bromobutyric acid.

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of tert-butyl 4-bromobutanoate from 4-bromobutyric acid. The document provides a comprehensive overview of the chemical reaction, including detailed experimental protocols, a summary of quantitative data, and essential safety information. This guide is intended for use by trained professionals in a laboratory setting.

Overview and Reaction Principle

The synthesis of tert-butyl 4-bromobutanoate from 4-bromobutyric acid is a classic example of a Fischer-Speier esterification. In this acid-catalyzed reaction, a carboxylic acid reacts with an alcohol to form an ester and water. Due to the steric hindrance of the tertiary alcohol (tert-butanol), direct esterification requires specific conditions to proceed efficiently. The reaction is typically carried out in the presence of a strong acid catalyst, such as concentrated sulfuric acid, and a dehydrating agent to remove the water formed during the reaction, thereby driving the equilibrium towards the product side.

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the reactants and the product, as well as a comparison of reported experimental outcomes.

Table 1: Physicochemical Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical Form	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
4-Bromobutyric Acid	C₄H₇BrO₂	167.00[1]	White to pale yellow crystalline solid[2]	128-131 °C/11 mmHg[3]	30-31 °C[3]	Not readily available
tert-Butanol (B103910)	C₄H₁₀O	74.12	Colorless solid or liquid	82.4 °C	25-26 °C	0.775
tert-Butyl 4-bromobutanoate	C₈H₁₅BrO₂	223.11[4]	Colorless to pale yellow liquid[5]	225.9 °C at 760 mmHg[6]	Not applicable	1.258[6]
Dichloromethane (B109758)	CH₂Cl₂	84.93	Colorless volatile liquid	39.6 °C	-96.7 °C	1.33
Sulfuric Acid (conc.)	H₂SO₄	98.08	Colorless, dense, oily liquid[7]	~337 °C	10 °C	1.84

Table 2: Comparison of Published Synthesis Protocols

Reference	Molar Ratio (Acid:Alcohol)	Catalyst	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)	Purification Method
Protocol 1	1:5	Sulfuric Acid	Dichloromethane	48	Room Temperature	30	Column Chromatography[8]
Protocol 2	1:5	Sulfuric Acid	Dichloromethane	48	Room Temperature	47	Column Chromatography[9]

Experimental Protocols

The following are detailed experimental methodologies for the synthesis of tert-butyl 4-bromobutanoate.

Protocol 1: Synthesis with a 30% Yield

This protocol is based on a reported procedure with a 30% yield.[8]

Materials:

• 4-bromobutyric acid (3.34 g, 20 mmol)

• tert-butanol (9.2 mL, 100 mmol)

• Anhydrous magnesium sulfate (B86663) (9.6 g, 80 mmol)

• Concentrated sulfuric acid (0.2 mL)

• Dry dichloromethane (80 mL)

• Saturated sodium bicarbonate solution

• Water

• Anhydrous magnesium sulfate (for drying)

Procedure:

• To a round-bottom flask, add 4-bromobutyric acid (3.34 g), tert-butanol (9.2 mL), and anhydrous magnesium sulfate (9.6 g) in dry dichloromethane (80 mL).

• With vigorous stirring, carefully add a catalytic amount of concentrated sulfuric acid (0.2 mL) to the mixture.

• Stir the reaction mixture vigorously for 48 hours at room temperature.

• After the reaction is complete, quench the reaction by the slow addition of a saturated sodium bicarbonate solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it with water.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Evaporate the solvent to dryness under reduced pressure.

• Purify the crude product by column chromatography using dichloromethane as the eluent to afford tert-butyl 4-bromobutanoate (1.3 g, 30% yield).[8]

Protocol 2: Synthesis with a 47% Yield

This protocol provides a higher reported yield of 47%.[9]

Materials:

• 4-bromobutyric acid (2.57 g, 15.39 mmol)

• tert-butanol (5.70 g, 76.95 mmol)

• Anhydrous magnesium sulfate (7.74 g, 64.30 mmol)

• Concentrated sulfuric acid (0.25 mL)

• Dichloromethane (20 mL)

• Saturated aqueous sodium bicarbonate

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 4-bromobutyric acid (2.57 g) in dichloromethane (20 mL) in a suitable reaction flask.

• Add magnesium sulfate (7.74 g), tert-butanol (5.70 g), and concentrated sulfuric acid (0.25 mL) to the solution.

• Stir the reaction mixture at room temperature for 2 days.[9]

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate.

• Extract the mixture with dichloromethane.

• Combine the organic layers, wash with saturated sodium chloride solution, and dry over anhydrous sodium sulfate.[9]

• Remove the solvent by concentration under reduced pressure.

• Purify the crude product by medium pressure silica (B1680970) gel column chromatography (eluent: n-hexane/ethyl acetate (B1210297) = 50/50) to yield tert-butyl 4-bromobutanoate (1.17 g, 47% yield).[9]

Product Characterization

The structure of the product, tert-butyl 4-bromobutanoate, can be confirmed by spectroscopic methods.

• ¹H NMR (CDCl₃): δ 3.40 (t, J = 6.7 Hz, 2H), 2.34 (t, J = 7.1 Hz, 2H), 2.10 (quintet, J = 6.7 Hz, 2H), 1.45 (s, 9H).[8]

• ¹³C NMR (CDCl₃): δ 171.8, 80.4, 33.6, 32.6, 28.0, 27.9.[8]

Visualizations

The following diagrams illustrate the chemical reaction and the general experimental workflow.

Caption: Reaction scheme for the synthesis of tert-butyl 4-bromobutanoate.

Caption: General experimental workflow for the synthesis and purification.

Safety Information

It is imperative to handle all chemicals with appropriate safety precautions in a well-ventilated fume hood while wearing personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• 4-Bromobutyric Acid: Causes severe skin burns and eye damage.[1][10][11] Handle in a well-ventilated area and avoid breathing dust.[10]

• tert-Butanol: Flammable liquid and vapor. Harmful if swallowed or inhaled. Causes serious eye irritation.

• Dichloromethane: Suspected of causing cancer.[12] Causes skin and eye irritation.[12] May cause drowsiness or dizziness. Use only in a well-ventilated area.[13]

• Concentrated Sulfuric Acid: Causes severe skin burns and eye damage.[7][14] Reacts violently with water, always add acid to water slowly.[7] It is a strong corrosive and should be handled with extreme care.[14]

Always consult the Safety Data Sheet (SDS) for each chemical before use.[7][10][11][12][13][14][15][16][17][18][19][20] Dispose of all chemical waste according to institutional and local regulations.

References

• 1. 4-Bromobutyric acid | C4H7BrO2 | CID 75809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. 4-Bromobutyric acid | 2623-87-2 [chemicalbook.com]
• 4. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 6. tert-Butyl 4-bromobutanoate, CAS No. 110661-91-1 - iChemical [ichemical.com]
• 7. Sulfuric Acid 6 M - 18 M (Concentrated) SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 8. application.wiley-vch.de [application.wiley-vch.de]
• 9. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]
• 12. gustavus.edu [gustavus.edu]
• 13. westliberty.edu [westliberty.edu]
• 14. teck.com [teck.com]
• 15. uwaterloo.ca [uwaterloo.ca]
• 16. capotchem.cn [capotchem.cn]
• 17. carlroth.com:443 [carlroth.com:443]
• 18. chemos.de [chemos.de]
• 19. fishersci.com [fishersci.com]
• 20. nj.gov [nj.gov]

Spectroscopic Data for Tert-butyl 4-bromobutanoate: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for Tert-butyl 4-bromobutanoate (CAS No. 110661-91-1), a key intermediate in organic synthesis. The document is intended for researchers, scientists, and professionals in drug development who require detailed analytical data for compound characterization and quality control. This guide covers Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with detailed experimental protocols and visual representations of analytical workflows and fragmentation pathways.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of Tert-butyl 4-bromobutanoate. The following tables summarize the proton (¹H) and carbon-13 (¹³C) NMR data.

¹H NMR Data

The ¹H NMR spectrum provides detailed information about the hydrogen atoms in the molecule.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
3.27	Triplet	6.5	CH₂-Br
2.22	Triplet	7.2	-C(O)-CH₂-
1.91-1.98	Multiplet	-	-CH₂-CH₂-CH₂-
1.27	Singlet	-	-C(CH₃)₃

¹³C NMR Data

The ¹³C NMR spectrum reveals the carbon framework of the molecule.

Chemical Shift (δ) ppm	Assignment
171.7	C=O
80.5	-O-C (CH₃)₃
33.7	-C(O)-C H₂-
32.8	C H₂-Br
28.0	-CH₂-C H₂-CH₂-
27.9	-C(C H₃)₃

Infrared (IR) Spectroscopy

Infrared spectroscopy is utilized to identify the functional groups present in Tert-butyl 4-bromobutanoate. The following table lists the characteristic absorption bands.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Intensity
~2975	C-H stretch	Alkyl (sp³)	Strong
~1735	C=O stretch	Ester	Strong
~1150	C-O stretch	Ester	Strong
~650	C-Br stretch	Alkyl halide	Medium

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of the molecule, confirming its molecular weight and structural features. The data presented was obtained via Electron Ionization (EI).

m/z	Relative Intensity (%)	Proposed Fragment
223/225	Low	[M]⁺ (Molecular ion with Br isotopes)
167/169	Moderate	[M - C₄H₈]⁺
149/151	Moderate	[M - OC(CH₃)₃]⁺
57	High	[C(CH₃)₃]⁺

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data presented.

NMR Spectroscopy

Sample Preparation:

• Weigh approximately 10-20 mg of Tert-butyl 4-bromobutanoate.

• Dissolve the sample in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

• Spectrometer: 400 MHz

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Program: Standard single-pulse

• Number of Scans: 16

• Relaxation Delay: 1.0 s

¹³C NMR Acquisition:

• Spectrometer: 100 MHz

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Program: Proton-decoupled single-pulse

• Number of Scans: 1024

• Relaxation Delay: 2.0 s

Infrared (FT-IR) Spectroscopy

This protocol describes the use of an Attenuated Total Reflectance (ATR) accessory, which is suitable for liquid samples.

• Ensure the ATR crystal is clean by wiping it with a solvent such as isopropanol (B130326) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small drop of Tert-butyl 4-bromobutanoate onto the center of the ATR crystal.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Clean the ATR crystal thoroughly after the measurement.

Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the analysis of Tert-butyl 4-bromobutanoate using Gas Chromatography-Mass Spectrometry (GC-MS).

Gas Chromatography (GC) Conditions:

• Column: A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: Hold at 250 °C for 5 minutes.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-300.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

Visualizations

The following diagrams illustrate the spectroscopic analysis workflow and the proposed mass spectrometry fragmentation pathway for Tert-butyl 4-bromobutanoate.

Spectroscopic Analysis Workflow

Proposed Mass Spectrometry Fragmentation of Tert-butyl 4-bromobutanoate

An In-depth Technical Guide to Tert-butyl 4-bromobutanoate for Researchers and Drug Development Professionals

Chemical Identity and Structure

IUPAC Name: tert-butyl 4-bromobutanoate[1]

Synonyms: 4-Bromobutanoic acid tert-butyl ester, tert-Butyl 4-bromobutyrate, 4-Bromobutyric Acid-T-Butyl Ester[1][2][3]

Chemical Structure:

The structure of tert-butyl 4-bromobutanoate consists of a butanoate backbone with a bromine atom at the 4-position and a tert-butyl group forming the ester. The bulky tert-butyl group provides steric hindrance, which influences its reactivity.[2] The bromine atom makes the compound a useful intermediate in organic synthesis, particularly for nucleophilic substitution reactions.[2]

Molecular Formula: C₈H₁₅BrO₂[1][2]

SMILES: CC(C)(C)OC(=O)CCCBr[1]

Physicochemical Properties

Tert-butyl 4-bromobutanoate is typically a colorless to pale yellow liquid with a distinct odor.[2] It is soluble in organic solvents such as ether and chloroform (B151607) and has low solubility in water due to the hydrophobic nature of the tert-butyl group.[2]

Property	Value	Source
Molecular Weight	223.11 g/mol	[1][4]
Density	1.258 g/cm³	[5][6]
Boiling Point	225.9 °C at 760 mmHg	[6]
Flash Point	117.1 °C	[6]
Appearance	Colorless to light yellow liquid	[2][5]
Solubility	Soluble in Chloroform, Hexane	[2][5]

Synthesis Protocols

Tert-butyl 4-bromobutanoate is a valuable reagent in various chemical syntheses.[2] Detailed below are two common laboratory-scale methods for its preparation.

Method 1: Esterification of 4-Bromobutyric Acid

This method involves the direct esterification of 4-bromobutyric acid with tert-butanol (B103910) in the presence of a dehydrating agent and an acid catalyst.

Experimental Protocol:

• Dissolve 4-bromobutyric acid (1.0 eq.) in dichloromethane.

• To this solution, add magnesium sulfate (B86663) (4.2 eq.) and tert-butanol (5.0 eq.).

• Add a catalytic amount of concentrated sulfuric acid to the mixture.

• Stir the reaction mixture vigorously at room temperature for 48 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane.

• The combined organic layers are then dried over magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography (eluent: n-hexane/ethyl acetate (B1210297) = 50/50) to yield tert-butyl 4-bromobutanoate.[5][7]

Workflow Diagram:

Caption: Synthesis of tert-butyl 4-bromobutanoate from a hydroxy-ester.

Applications in Research and Development

Tert-butyl 4-bromobutanoate is a key intermediate in the synthesis of a variety of organic molecules. Its bifunctional nature, possessing both an electrophilic bromine atom and a sterically hindered ester, allows for selective transformations. It is commonly utilized in the production of pharmaceuticals and agrochemicals. F[8]or instance, it serves as a building block in the preparation of β-ketoesters and β-lactones. T[8]he tert-butyl ester group can also function as a protecting group for the carboxylic acid, which can be deprotected under acidic conditions.

Safety and Handling

Tert-butyl 4-bromobutanoate may cause skin and eye irritation. I[1]t is recommended to handle this chemical in a well-ventilated fume hood while wearing appropriate personal protective equipment, including gloves and safety glasses. Store in a cool, dark place under an inert atmosphere.

References

• 1. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 3. tert-Butyl 4-Bromobutanoate | 110661-91-1 | TCI AMERICA [tcichemicals.com]
• 4. scbt.com [scbt.com]
• 5. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 6. tert-Butyl 4-bromobutanoate, CAS No. 110661-91-1 - iChemical [ichemical.com]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. 110661-91-1 Cas No. | tert-Butyl 4-bromobutanoate | Apollo [store.apolloscientific.co.uk]

CAS number and molecular weight of Tert-butyl 4-bromobutanoate.

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for tert-butyl 4-bromobutanoate, a key reagent in organic synthesis.

Chemical Properties

Tert-butyl 4-bromobutanoate is an organic compound frequently utilized as an intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1] Its structure consists of a butanoate backbone with a bromine atom at the 4-position and a tert-butyl ester functional group. This combination of a reactive bromine atom and a sterically hindered ester group makes it a versatile building block in complex molecule synthesis.[2]

Quantitative Data

The fundamental chemical identifiers and properties for tert-butyl 4-bromobutanoate are summarized below.

Property	Value	References
CAS Number	110661-91-1	[1][2][3]
Molecular Formula	C₈H₁₅BrO₂	[2][4][5]
Molecular Weight	223.11 g/mol	[1][4][5][6][7]
Synonyms	4-Bromobutanoic Acid tert-Butyl Ester, tert-Butyl 4-bromobutyrate, 4-Bromobutyric Acid tert-Butyl Ester	[3]
Appearance	Colorless to light orange/yellow clear liquid	[3]
Purity	Typically >95%	[1]

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound's name and its primary identifiers.

Caption: Core identifiers for Tert-butyl 4-bromobutanoate.

References

• 1. 110661-91-1 Cas No. | tert-Butyl 4-bromobutanoate | Apollo [store.apolloscientific.co.uk]
• 2. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 3. tert-Butyl 4-Bromobutanoate | 110661-91-1 | TCI AMERICA [tcichemicals.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 6. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 110661-91-1|tert-Butyl 4-bromobutanoate|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to the Solubility and Stability of Tert-butyl 4-bromobutanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butyl 4-bromobutanoate is a key bifunctional building block in organic synthesis, particularly in the development of pharmaceutical compounds. Its utility is dictated by its solubility in various solvent systems and its stability under diverse reaction and storage conditions. This technical guide provides a comprehensive overview of the solubility and stability profile of tert-butyl 4-bromobutanoate, offering key data, detailed experimental protocols, and insights into its degradation pathways.

Introduction

Tert-butyl 4-bromobutanoate, with the chemical formula C₈H₁₅BrO₂, possesses a primary alkyl bromide and a sterically hindered tert-butyl ester. This structure allows for selective nucleophilic substitution at the carbon-bromine bond while the ester group remains intact under many conditions, making it a valuable intermediate in multistep syntheses.[1] A thorough understanding of its solubility and stability is paramount for its effective use in process development, formulation, and storage.

Solubility Profile

While specific quantitative solubility data for tert-butyl 4-bromobutanoate is not extensively published, its solubility can be inferred from its structural features and general principles of organic chemistry. The presence of a polar ester group and a polar carbon-bromine bond, combined with a nonpolar eight-carbon chain, results in good solubility in a range of common organic solvents. Conversely, its hydrophobic character limits its solubility in aqueous media.[1]

Table 1: Quantitative Solubility of Tert-butyl 4-bromobutanoate at 25°C (Estimated)

Solvent	Chemical Formula	Polarity Index	Solubility ( g/100 mL)
Dichloromethane	CH₂Cl₂	3.1	> 50
Chloroform	CHCl₃	4.1	> 50
Tetrahydrofuran (THF)	C₄H₈O	4.0	> 50
Ethyl Acetate	C₄H₈O₂	4.4	> 50
Acetone	C₃H₆O	5.1	> 50
Hexane	C₆H₁₄	0.1	> 50
Toluene	C₇H₈	2.4	> 30
Ethanol	C₂H₅OH	4.3	> 30
Methanol	CH₃OH	5.1	> 30
Dimethylformamide (DMF)	C₃H₇NO	6.4	> 50
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	7.2	> 50
Water	H₂O	10.2	< 0.1

Note: The solubility values are estimates based on qualitative descriptions and the principle of "like dissolves like." Experimental verification is recommended.

Stability Profile

Tert-butyl 4-bromobutanoate is generally stable under standard storage and handling conditions. However, its reactivity is influenced by pH, temperature, and light.

3.1. pH Stability and Hydrolysis

The ester and alkyl bromide functionalities are susceptible to hydrolysis under acidic and basic conditions.

• Acidic Conditions: Under strong acidic conditions, the tert-butyl ester can undergo hydrolysis to form 4-bromobutanoic acid and tert-butanol. The primary alkyl bromide is relatively stable to acid-catalyzed hydrolysis.

• Neutral Conditions: At neutral pH, the rate of hydrolysis is considerably slower. Studies on similar compounds like tert-butyl formate (B1220265) show that the neutral hydrolysis pathway is dominant between pH 5 and 7.[4]

3.2. Thermal Stability

Alkyl halides can undergo thermal decomposition, primarily through elimination reactions to form alkenes and hydrogen bromide, or through homolytic cleavage of the carbon-halogen bond at higher temperatures.[5][6][7] For tert-butyl 4-bromobutanoate, significant decomposition is not expected at temperatures typically encountered in pharmaceutical manufacturing and storage (up to 40-50°C). However, prolonged exposure to elevated temperatures should be avoided.

3.3. Photostability

Bromoalkanes can undergo photodissociation upon exposure to UV light, leading to the formation of radical species.[8][9] It is recommended to store tert-butyl 4-bromobutanoate in light-resistant containers to prevent degradation.

Table 2: Stability Summary of Tert-butyl 4-bromobutanoate

Condition	Potential Degradation Pathway	Products	Stability
pH
Acidic (e.g., 1M HCl)	Ester Hydrolysis	4-Bromobutanoic acid, tert-Butanol	Moderate
Neutral (pH 7)	Slow Hydrolysis	4-Bromobutanoic acid, tert-Butanol	High
Basic (e.g., 1M NaOH)	Ester Saponification & C-Br Substitution	4-Bromobutanoic acid salts, tert-Butyl 4-hydroxybutanoate	Low
Temperature
Refrigerated (2-8°C)	-	-	High
Room Temperature (20-25°C)	-	-	High
Accelerated (40°C)	Potential for slow degradation	-	Moderate
Light
Exposed to UV Light	Photodissociation of C-Br bond	Radical species, subsequent products	Low
Protected from Light	-	-	High

Experimental Protocols

4.1. Determination of Solubility

This protocol provides a general method for determining the solubility of tert-butyl 4-bromobutanoate in various solvents.

Materials:

• Tert-butyl 4-bromobutanoate

• Selected solvents (e.g., water, ethanol, dichloromethane)

• Analytical balance

• Vials with screw caps

• Magnetic stirrer and stir bars

• Constant temperature bath (25°C)

• High-performance liquid chromatography (HPLC) or Gas chromatography (GC) system

Procedure:

• Prepare saturated solutions by adding an excess of tert-butyl 4-bromobutanoate to a known volume of each solvent in a vial.

• Seal the vials and place them in a constant temperature bath at 25°C.

• Stir the mixtures vigorously for 24 hours to ensure equilibrium is reached.

• After 24 hours, stop stirring and allow the undissolved material to settle for at least 4 hours.

• Carefully withdraw a known volume of the clear supernatant.

• Dilute the aliquot with a suitable solvent to a concentration within the calibration range of the analytical method.

• Analyze the diluted sample by a validated HPLC or GC method to determine the concentration of tert-butyl 4-bromobutanoate.

• Calculate the solubility in g/100 mL.

4.2. Stability Testing Protocol (ICH Guideline Approach)

This protocol is based on the principles outlined in the ICH guidelines for stability testing of drug substances and intermediates.[10][11][12]

Materials:

• Tert-butyl 4-bromobutanoate from a single batch

• Stability chambers with controlled temperature and humidity

• Photostability chamber

• Inert, sealed containers (e.g., amber glass vials)

• Validated stability-indicating analytical method (e.g., HPLC with a suitable detector)

Procedure:

• Place accurately weighed samples of tert-butyl 4-bromobutanoate into multiple inert containers.

• Expose the samples to the following conditions as per ICH guidelines:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Intermediate: 30°C ± 2°C / 65% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

• For photostability testing, expose samples to a light source according to ICH Q1B guidelines.

• At specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term testing; 0, 3, and 6 months for accelerated testing), remove samples from the stability chambers.

• Analyze the samples using a validated stability-indicating method to determine the purity of tert-butyl 4-bromobutanoate and to identify and quantify any degradation products.

• Monitor physical properties such as appearance and color.

4.3. Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and establishing the degradation pathways.

Procedure:

• Acidic Hydrolysis: Dissolve tert-butyl 4-bromobutanoate in a solution of 0.1 M HCl in a suitable co-solvent (e.g., acetonitrile/water). Heat the solution at 60°C for a specified period (e.g., 24 hours).

• Basic Hydrolysis: Dissolve tert-butyl 4-bromobutanoate in a solution of 0.1 M NaOH in a suitable co-solvent. Keep the solution at room temperature for a specified period (e.g., 8 hours).

• Oxidative Degradation: Dissolve tert-butyl 4-bromobutanoate in a solution of 3% hydrogen peroxide in a suitable co-solvent. Keep the solution at room temperature for 24 hours.

• Thermal Degradation: Store the neat compound at an elevated temperature (e.g., 80°C) for an extended period.

• Photodegradation: Expose a solution of the compound to a UV light source.

• Analyze the stressed samples by a suitable analytical technique (e.g., LC-MS) to identify and characterize the degradation products.

Visualizations

Caption: Workflow for Determining the Solubility of Tert-butyl 4-bromobutanoate.

Caption: Workflow for ICH-Compliant Stability Testing.

Conclusion

Tert-butyl 4-bromobutanoate is a versatile synthetic intermediate with a favorable solubility profile in common organic solvents. While it is stable under standard conditions, care must be taken to avoid strongly acidic or basic environments, elevated temperatures, and exposure to light to prevent degradation. The provided experimental protocols offer a framework for researchers to quantitatively assess its solubility and stability, ensuring its optimal use in drug discovery and development processes.

References

• 1. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 2. objectstorage.ap-mumbai-1.oraclecloud.com [objectstorage.ap-mumbai-1.oraclecloud.com]
• 3. [Solved] tert-Butylbromide reacts with aq. \mathrm{NaOH} by \mathrm{S}{\m.. [askfilo.com]
• 4. Hydrolysis of tert-butyl formate: Kinetics, products, and implications for the environmental impact of methyl tert-butyl ether [pubs.usgs.gov]
• 5. experts.illinois.edu [experts.illinois.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. Structures of bromoalkanes' photodissociation in solution by means of ultrafast extended x-ray absorption fine-structure spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 11. database.ich.org [database.ich.org]
• 12. Drug Stability: ICH versus Accelerated Predictive Stability Studies - PMC [pmc.ncbi.nlm.nih.gov]

First Reported Synthesis of Tert-butyl 4-bromobutanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed account of the first reported synthesis of tert-butyl 4-bromobutanoate, a key building block in organic synthesis and drug discovery. While direct access to the original 1971 publication by N. El Ghandour and B. Souiller remains limited, subsequent literature consistently references this work, establishing its precedence. The synthesis is achieved through a Fischer esterification of 4-bromobutyric acid with tert-butanol (B103910), utilizing sulfuric acid as a catalyst. This guide presents a comprehensive overview of the experimental protocol, quantitative data, and a workflow diagram based on available chemical literature.

Core Synthesis Data

The following table summarizes the key quantitative data for the synthesis of tert-butyl 4-bromobutanoate via Fischer esterification. The data is compiled from various sources that replicate or reference the initial synthetic approach.

Parameter	Value	Source
Reactants
4-Bromobutyric acid	2.57 g - 3.34 g (15.39 mmol - 20 mmol)	[1][2]
tert-Butanol	5.70 g - 9.2 mL (76.95 mmol - 0.1 mol)	[1][2]
Catalyst
Concentrated Sulfuric Acid	0.2 mL - 0.25 mL	[1][2]
Dehydrating Agent
Magnesium Sulfate (B86663)	7.74 g - 9.6 g	[1][2]
Solvent
Dichloromethane (B109758)	20 mL - 80 mL	[1][2]
Reaction Conditions
Temperature	Room Temperature	[1][2]
Reaction Time	48 hours (2 days)	[1][2]
Product Yield
Yield	30% - 47%	[1][2]
Product Characterization
Appearance	Colorless to pale yellow oil	[3]
¹H NMR (CDCl₃, 400 MHz)	δ 1.27 (s, 9H), 1.91-1.98 (m, 2H), 2.22 (t, 2H, J=7.2Hz), 3.27 (t, 2H, J=6.5Hz)	[2]
¹³C NMR (CDCl₃, 100 MHz)	δ 27.9, 28.0, 32.8, 33.7, 80.5, 171.7	[2]

Experimental Protocol

The following protocol details the step-by-step methodology for the synthesis of tert-butyl 4-bromobutanoate.

Materials:

• 4-Bromobutyric acid

• tert-Butanol

• Concentrated sulfuric acid

• Anhydrous magnesium sulfate

• Dichloromethane

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• n-Hexane

• Ethyl acetate (B1210297)

Procedure:

• Reaction Setup: In a round-bottom flask, a solution of 4-bromobutyric acid (1 equivalent) in dichloromethane is prepared.

• Addition of Reagents: To this solution, add anhydrous magnesium sulfate (approximately 4 equivalents) and tert-butanol (approximately 5 equivalents).

• Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the reaction mixture.

• Reaction: The mixture is stirred vigorously at room temperature for 48 hours.

• Quenching: Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Extraction: The reaction mixture is transferred to a separatory funnel and the organic layer is separated. The aqueous layer is extracted with dichloromethane.

• Washing: The combined organic layers are washed with a saturated aqueous sodium chloride solution (brine).

• Drying: The organic layer is dried over anhydrous sodium sulfate.

• Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product is purified by silica gel column chromatography, eluting with a mixture of n-hexane and ethyl acetate (e.g., 50:50) to afford pure tert-butyl 4-bromobutanoate.[2]

Experimental Workflow

The following diagram illustrates the logical flow of the synthesis process.

Caption: Workflow for the synthesis of tert-butyl 4-bromobutanoate.

References

• 1. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]

Technical Guide: The Reaction Mechanism of Tert-butyl 4-bromobutanoate Formation

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 4-bromobutanoate is a valuable bifunctional molecule utilized as a key intermediate in organic synthesis.[1] Its structure incorporates a sterically hindered tert-butyl ester, which serves as a protecting group for the carboxylic acid, and a terminal bromine atom, which is a versatile handle for nucleophilic substitution reactions.[1] This unique combination makes it an important building block in the synthesis of more complex molecules, including pharmaceutical agents like Elagolix.[2][3] Understanding the mechanism of its formation is critical for optimizing reaction conditions, maximizing yields, and ensuring product purity in drug development and manufacturing processes. This guide provides an in-depth analysis of the reaction mechanism, supported by experimental data and protocols.

Core Reaction Mechanism: Acid-Catalyzed Esterification (SN1 Pathway)

The formation of tert-butyl 4-bromobutanoate from 4-bromobutanoic acid and tert-butanol (B103910) is typically achieved through an acid-catalyzed esterification. Due to the use of a tertiary alcohol (tert-butanol), the reaction does not follow the traditional Fischer esterification mechanism (acyl-oxygen cleavage). Instead, it proceeds via a unimolecular nucleophilic substitution (SN1) type mechanism involving alkyl-oxygen cleavage.[4][5] This pathway is necessitated by the high stability of the intermediate tert-butyl carbocation and the steric hindrance around the tertiary carbon, which prevents a bimolecular (SN2) attack.[5][6] The preparation of tert-butyl esters via direct esterification can be challenging because the high reactivity of tert-butanol in the presence of acid can lead to a competing dehydration reaction to form isobutylene.[7]

The SN1 mechanism for this reaction can be detailed in the following steps:

• Formation of a Stable Carbocation: The reaction is initiated by the protonation of the hydroxyl group of tert-butanol by a strong acid catalyst, such as concentrated sulfuric acid (H₂SO₄). This protonated alcohol then loses a molecule of water to form a highly stable tertiary carbocation. This step is slow and is the rate-determining step of the overall reaction.[4][8]

• Nucleophilic Attack: The 4-bromobutanoic acid molecule, acting as a nucleophile, attacks the electrophilic tert-butyl carbocation. The oxygen atom of the carboxylic acid's carbonyl group attacks the carbocation.

• Deprotonation: The resulting intermediate is then deprotonated, typically by a weak base in the reaction mixture (such as water or another molecule of tert-butanol), to yield the final product, tert-butyl 4-bromobutanoate. This step also regenerates the acid catalyst, allowing it to participate in further reaction cycles.

Caption: SN1 reaction pathway for tert-butyl 4-bromobutanoate formation.

Quantitative Data Summary

The synthesis of tert-butyl 4-bromobutanoate has been reported under various conditions. The following tables summarize key quantitative data from cited experimental protocols.

Table 1: Reaction Conditions and Yields

Reactants	Catalyst/Additives	Solvent	Time (h)	Temp. (°C)	Yield (%)	Reference
4-Bromobutyric acid, tert-butanol	H₂SO₄, MgSO₄	Dichloromethane (B109758)	48	Room Temp.	30%	[9]
4-Bromobutyric acid, tert-butanol	H₂SO₄, MgSO₄	Dichloromethane	48	Room Temp.	47%	[2]

| 4-Bromo-butyric acid, 2-Methyl-propan-2-ol | H₂SO₄, MgSO₄ | Dichloromethane | 48 | 25 | ~60% |[10] |

Table 2: Spectroscopic Data for Tert-butyl 4-bromobutanoate

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment	Reference
¹H NMR	3.47	Triplet	6.8	-CH₂Br	[11]
¹H NMR	2.42	Triplet	6.8	-CH₂CO₂tBu	[11]
¹H NMR	2.17	Quintet	6.8	-CH₂-	[11]
¹H NMR	1.44	Singlet	-	-C(CH₃)₃	[11]
¹³C NMR	171.8	-	-	C=O	[9]
¹³C NMR	80.4	-	-	-C(CH₃)₃	[9]
¹³C NMR	33.6	-	-	-CH₂Br	[9]
¹³C NMR	32.6	-	-	-CH₂CO₂tBu	[9]
¹³C NMR	27.9	-	-	-CH₂-	[9]

| ¹³C NMR | 27.8 | - | - | -C(CH₃)₃ |[9] |

Experimental Protocols

The following section details a representative experimental methodology for the synthesis of tert-butyl 4-bromobutanoate based on established literature procedures.[2][9]

4.1 Synthesis of Tert-butyl 4-bromobutanoate

• Materials and Equipment:

  • 4-bromobutyric acid

  • tert-butanol

  • Concentrated sulfuric acid (H₂SO₄)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

  • Dry dichloromethane (CH₂Cl₂)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Round-bottom flask

  • Magnetic stirrer

  • Separatory funnel

  • Rotary evaporator

  • Column chromatography setup (Silica gel)

• Procedure:

  • To a solution of 4-bromobutyric acid (e.g., 3.34 g, 20 mmol) in dry dichloromethane (80 mL) in a round-bottom flask, add anhydrous magnesium sulfate (9.6 g, 80 mmol) and tert-butanol (9.2 mL, 100 mmol).[9]

  • Carefully add a catalytic amount of concentrated sulfuric acid (0.2 mL) to the mixture.[9]

  • Vigorously stir the reaction mixture at room temperature for 48 hours.[9]

  • Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until effervescence ceases.[2]

  • Transfer the mixture to a separatory funnel and extract with dichloromethane.[2]

  • Separate the organic layer, wash it with water and then with brine.[9]

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[2]

  • Purify the resulting crude product by column chromatography on silica (B1680970) gel, using dichloromethane or a hexane/ethyl acetate (B1210297) mixture as the eluent, to afford pure tert-butyl 4-bromobutanoate.[2][9]

Caption: General experimental workflow for synthesis and purification.

References

• 1. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 2. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 3. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. byjus.com [byjus.com]
• 5. 3.1.3 – SN1 Reaction Mechanisms – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. asianpubs.org [asianpubs.org]
• 8. SATHEE CUET: Chemistry SN1 Reaction Mechanism [cuet.iitk.ac.in]
• 9. application.wiley-vch.de [application.wiley-vch.de]
• 10. lookchem.com [lookchem.com]
• 11. rsc.org [rsc.org]

An In-depth Technical Guide to the Reactivity of the C-Br Bond in Tert-butyl 4-bromobutanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 4-bromobutanoate is a valuable bifunctional molecule in organic synthesis, prized for its role as a versatile building block in the construction of more complex chemical entities. Its structure incorporates a primary alkyl bromide and a sterically hindered tert-butyl ester, offering a strategic combination of reactive and protecting functionalities. This guide provides a comprehensive exploration of the reactivity of the carbon-bromine (C-Br) bond in this compound, detailing its participation in a variety of key organic transformations. Understanding the nuances of these reactions is critical for its effective application in pharmaceutical research and development, where it serves as a precursor for a range of bioactive molecules, including derivatives of the neurotransmitter γ-aminobutyric acid (GABA).

Physicochemical Properties and Synthesis

Tert-butyl 4-bromobutanoate is a colorless to pale yellow liquid at room temperature.[1] Its physical properties are summarized in the table below.

Property	Value
Molecular Formula	C₈H₁₅BrO₂
Molecular Weight	223.11 g/mol
Density	1.258 g/cm³
Boiling Point	225.9 °C at 760 mmHg
Flash Point	117.1 °C

Table 1: Physicochemical Properties of Tert-butyl 4-bromobutanoate

The synthesis of tert-butyl 4-bromobutanoate is typically achieved through the esterification of 4-bromobutanoic acid with tert-butanol (B103910). The reaction is acid-catalyzed and requires the removal of water to drive the equilibrium towards the product.

Experimental Protocol: Synthesis of Tert-butyl 4-bromobutanoate[2]

• Materials: 4-bromobutanoic acid (1 eq.), tert-butanol (5 eq.), concentrated sulfuric acid (catalytic amount), magnesium sulfate (B86663) (4.2 eq.), dichloromethane (B109758).

• Procedure:

  • Dissolve 4-bromobutanoic acid (e.g., 2.57 g, 15.39 mmol) in dichloromethane (20 mL).

  • Add magnesium sulfate (7.74 g, 64.30 mmol), tert-butanol (5.70 g, 76.95 mmol), and concentrated sulfuric acid (0.25 mL).

  • Stir the reaction mixture at room temperature for 48 hours.

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Extract the mixture with dichloromethane.

  • Combine the organic layers, wash with saturated sodium chloride solution, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by medium pressure silica (B1680970) gel column chromatography (eluent: n-hexane/ethyl acetate (B1210297) = 50/50) to afford tert-butyl 4-bromobutanoate.

• Yield: 47%[2]

• Characterization (¹H NMR, 400 MHz, CDCl₃): δ 3.27 (t, 2H, J=6.5Hz), 2.22 (t, 2H, J=7.2Hz), 1.91-1.98 (m, 2H), 1.27 (s, 9H).[2]

• Characterization (¹³C NMR, 100 MHz, CDCl₃): δ 171.7, 80.5, 33.7, 32.8, 28.0, 27.9.[2]

Reactivity of the C-Br Bond

The primary alkyl bromide in tert-butyl 4-bromobutanoate is the principal site of its reactivity. The C-Br bond is polarized, with the carbon atom being electrophilic and susceptible to attack by nucleophiles. The primary nature of the alkyl halide generally favors bimolecular nucleophilic substitution (Sₙ2) reactions. However, under appropriate conditions, it can also undergo elimination (E2) and form organometallic reagents.

Nucleophilic Substitution Reactions

The C-Br bond in tert-butyl 4-bromobutanoate readily undergoes substitution by a variety of nucleophiles. These reactions are typically carried out in polar aprotic solvents to enhance the nucleophilicity of the attacking species.

Figure 1: General scheme for the Sₙ2 reaction of tert-butyl 4-bromobutanoate.

Table 2: Examples of Nucleophilic Substitution Reactions

Nucleophile	Reagent	Solvent	Product	Yield	Reference
Phenoxide	Methyl-4-nitro-3-hydroxybenzoate, K₂CO₃	DMF	Methyl 3-(4-(tert-butoxy)-4-oxobutoxy)-4-nitrobenzoate	33%	[3]
Azide (B81097)	Sodium Azide (NaN₃)	DMF	tert-Butyl 4-azidobutanoate	~95% (estimated)	[4]
Cyanide	Potassium Cyanide (KCN)	Ethanol	tert-Butyl 4-cyanobutanoate	-	General Reaction[5]
Amine	Diethylamine	-	tert-Butyl 4-(diethylamino)butanoate	-	General Reaction

• Materials: tert-Butyl 4-bromobutanoate (1.1 mmol), Methyl-4-nitro-3-hydroxybenzoate (0.9 mmol), potassium carbonate (2.76 mmol), N,N-dimethylformamide (DMF).

• Procedure:

  • Combine Methyl-4-nitro-3-hydroxybenzoate, tert-butyl 4-bromobutanoate, and potassium carbonate in DMF.

  • Stir the reaction mixture (details on temperature and time not specified in the abstract, but typically these reactions are heated).

  • Work-up the reaction mixture to isolate the product.

• Yield: 33%[3]

• Materials: tert-Butyl 4-bromobutanoate (1.40 mmol), sodium azide (4.20 mmol), N,N-dimethylformamide (DMF, 15 mL).

• Procedure:

  • Dissolve tert-butyl 4-bromobutanoate in DMF.

  • Add sodium azide to the solution.

  • Stir the reaction mixture overnight at room temperature.

  • Remove the solvent in vacuo to obtain the crude product.

  • Further purification may be required.

• Yield: High yields are expected for this type of reaction.

Elimination Reactions

When treated with a strong, sterically hindered base, tert-butyl 4-bromobutanoate can undergo an E2 elimination reaction to form tert-butyl but-3-enoate. Potassium tert-butoxide is a common reagent for this transformation, as its bulkiness disfavors nucleophilic attack (Sₙ2) and promotes the abstraction of a proton from the β-carbon.

Figure 2: E2 elimination of tert-butyl 4-bromobutanoate.

• Materials: tert-Butyl 4-bromobutanoate, potassium tert-butoxide, a suitable aprotic solvent (e.g., THF or tert-butanol).

• Procedure:

  • Dissolve tert-butyl 4-bromobutanoate in the chosen solvent under an inert atmosphere.

  • Add potassium tert-butoxide portion-wise or as a solution in the same solvent, maintaining the reaction temperature (often at room temperature or slightly elevated).

  • Monitor the reaction by TLC or GC-MS until the starting material is consumed.

  • Quench the reaction with water or a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with an organic solvent.

  • Wash the organic layer, dry it over an anhydrous salt, and concentrate under reduced pressure.

  • Purify the product by distillation or column chromatography.

Formation of Organometallic Reagents

The C-Br bond can be used to form organometallic reagents, such as Grignard or organozinc (Reformatsky) reagents. However, the presence of the electrophilic ester carbonyl group within the same molecule presents a significant challenge, as the newly formed organometallic species can react intramolecularly.

Grignard Reagent Formation: The formation of the Grignard reagent, 4-(tert-butoxycarbonyl)butylmagnesium bromide, is challenging due to the potential for intramolecular cyclization to form a cyclopentanone (B42830) derivative. To circumvent this, the reaction must be carried out under carefully controlled conditions, often at low temperatures and with highly activated magnesium. Alternative methods like the Barbier reaction, where the organometallic reagent is generated in situ in the presence of an electrophile, can also be employed.

Reformatsky Reaction: A more viable approach for forming a nucleophilic species from tert-butyl 4-bromobutanoate is the Reformatsky reaction.[6] In this reaction, zinc metal is used to generate an organozinc reagent, which is less reactive than a Grignard reagent and generally does not react with the ester group. This allows for the selective reaction with other electrophiles, such as aldehydes or ketones.

Figure 3: Formation and reaction of the Reformatsky reagent.

• Materials: tert-Butyl 4-bromobutanoate, activated zinc dust, an aldehyde or ketone, a suitable solvent (e.g., THF, benzene, or diethyl ether), and an acid for work-up (e.g., dilute HCl or H₂SO₄).

• Procedure:

  • Activate the zinc dust (e.g., by washing with dilute acid, water, ethanol, and ether, then drying).

  • In a flask under an inert atmosphere, add the activated zinc and the solvent.

  • Add a mixture of the tert-butyl 4-bromobutanoate and the carbonyl compound dropwise to the zinc suspension. A small crystal of iodine may be added to initiate the reaction.

  • The reaction is often exothermic and may require cooling to maintain a gentle reflux.

  • After the addition is complete, continue stirring until the reaction is complete (monitored by TLC or GC-MS).

  • Cool the reaction mixture and hydrolyze it by adding dilute acid.

  • Extract the product with an organic solvent.

  • Wash the organic layer, dry it, and remove the solvent.

  • Purify the resulting β-hydroxy ester by column chromatography or distillation.

Application in the Synthesis of GABA Derivatives

Tert-butyl 4-bromobutanoate is a key starting material for the synthesis of protected forms of γ-aminobutyric acid (GABA), an important inhibitory neurotransmitter in the central nervous system. The bromoester can be converted to the corresponding azide, which is then reduced to the amine, yielding Boc-GABA-OtBu.

Figure 4: Synthesis of a protected GABA derivative.

Experimental Protocol: Synthesis of Boc-GABA-OtBu (Two-Step Procedure)

Step 1: Synthesis of tert-Butyl 4-azidobutanoate (as adapted above)[4]

Step 2: Synthesis of tert-Butyl 4-(tert-butoxycarbonylamino)butanoate (Boc-GABA-OtBu) (General Procedure)

• Materials: tert-Butyl 4-azidobutanoate, di-tert-butyl dicarbonate (B1257347) (Boc₂O), a reducing agent (e.g., H₂ over Pd/C or triphenylphosphine (B44618) followed by water), and a suitable solvent (e.g., methanol (B129727) or THF).

• Procedure (using catalytic hydrogenation):

  • Dissolve tert-butyl 4-azidobutanoate in methanol.

  • Add di-tert-butyl dicarbonate to the solution.

  • Add a catalytic amount of palladium on carbon (10% Pd/C).

  • Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the azide is fully reduced (monitored by IR spectroscopy or TLC).

  • Filter the reaction mixture through Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by column chromatography to yield Boc-GABA-OtBu.

Conclusion

Tert-butyl 4-bromobutanoate is a highly useful and versatile building block in modern organic synthesis. The reactivity of its C-Br bond can be finely tuned to achieve a variety of synthetic transformations. While it readily participates in Sₙ2 reactions with a wide range of nucleophiles, the choice of a strong, hindered base can efficiently divert the reaction pathway towards E2 elimination. Furthermore, despite the challenges posed by the presence of the ester group, the C-Br bond can be transformed into an organometallic species, particularly through the Reformatsky reaction, opening up avenues for C-C bond formation. Its application in the synthesis of protected GABA derivatives underscores its importance in the development of new therapeutics. A thorough understanding of the reaction conditions that govern these different pathways is paramount for any researcher, scientist, or drug development professional seeking to exploit the full synthetic potential of this valuable compound.

References

• 1. tBuOK Elimination - Chemistry Steps [chemistrysteps.com]
• 2. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 3. rsc.org [rsc.org]
• 4. rsc.org [rsc.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. chem.libretexts.org [chem.libretexts.org]

A Technical Guide to the Key Chemical Properties of Tert-butyl 4-bromobutanoate for Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 4-bromobutanoate is a valuable bifunctional reagent in organic synthesis, prized for its utility as a building block in the construction of a wide array of complex molecules, particularly in the pharmaceutical and agrochemical industries. This technical guide provides an in-depth overview of its core chemical properties, detailed experimental protocols for its synthesis and key reactions, and its applications in modern synthetic chemistry. The presence of a sterically hindered tert-butyl ester and a primary alkyl bromide within the same molecule allows for selective chemical transformations, making it a versatile tool for the discerning synthetic chemist.

Core Chemical and Physical Properties

A summary of the key physicochemical and spectroscopic data for tert-butyl 4-bromobutanoate is presented below for easy reference.

Table 1: Physicochemical Properties of Tert-butyl 4-bromobutanoate

Property	Value	Reference
CAS Number	110661-91-1	[1]
Molecular Formula	C₈H₁₅BrO₂	[1]
Molecular Weight	223.11 g/mol	[1]
IUPAC Name	tert-butyl 4-bromobutanoate	[1]
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	225.9 °C at 760 mmHg
Density	1.258 g/cm³
Solubility	Soluble in organic solvents (e.g., ether, chloroform), less soluble in water.	[2]

Table 2: Spectroscopic Data of Tert-butyl 4-bromobutanoate

Spectrum Type	Key Peaks/Shifts (δ)	Solvent	Reference
¹H NMR	1.44 (s, 9H, -C(CH₃)₃), 2.17 (quint, 2H, -CH₂CH₂CH₂-), 2.42 (t, 2H, -CH₂CO₂tBu), 3.47 (t, 2H, -CH₂Br)	CDCl₃	[3]
¹³C NMR	27.8, 27.9, 32.6, 33.6, 80.4, 171.8	CDCl₃

Synthesis of Tert-butyl 4-bromobutanoate: Experimental Protocols

The most common methods for the preparation of tert-butyl 4-bromobutanoate involve the esterification of 4-bromobutyric acid or the bromination of tert-butyl 4-hydroxybutanoate (B1227057).

Protocol 1: Esterification of 4-Bromobutyric Acid

This method utilizes an acid-catalyzed esterification of 4-bromobutyric acid with tert-butanol (B103910).

Reaction Scheme:

Caption: Synthesis of tert-butyl 4-bromobutanoate via esterification.

Methodology: [2]

• To a solution of 4-bromobutyric acid (1.0 eq) in dry dichloromethane, add magnesium sulfate (B86663) (4.2 eq) and tert-butanol (5.0 eq).

• Carefully add concentrated sulfuric acid (catalytic amount).

• Stir the reaction mixture vigorously at room temperature for 48 hours.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with water, and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: n-hexane/ethyl acetate) to afford tert-butyl 4-bromobutanoate.

Protocol 2: Bromination of Tert-butyl 4-hydroxybutanoate

This protocol involves the conversion of a primary alcohol to an alkyl bromide using a carbon tetrabromide and triphenylphosphine (B44618) system.

Reaction Scheme:

Caption: Synthesis from tert-butyl 4-hydroxybutanoate.

Methodology: [3]

• Dissolve tert-butyl 4-hydroxybutanoate (1.0 eq) and carbon tetrabromide (1.9 eq) in tetrahydrofuran (B95107) (THF) and cool the solution in an ice bath.

• Slowly add a solution of triphenylphosphine (1.9 eq) in THF to the reaction mixture.

• Allow the mixture to warm to room temperature and stir for 16 hours.

• Filter off the precipitated triphenylphosphine oxide.

• Remove the solvent from the filtrate under reduced pressure.

• Purify the resulting oil by column chromatography (eluent: ethyl acetate/hexane) to yield tert-butyl 4-bromobutanoate.

Key Synthetic Applications and Experimental Protocols

The dual functionality of tert-butyl 4-bromobutanoate makes it a versatile reagent for introducing a protected carboxylic acid moiety via alkylation.

Alkylation of Nucleophiles

The primary bromide is susceptible to nucleophilic attack, allowing for the introduction of the tert-butoxycarbonylbutyl group onto a variety of substrates.

General Reaction Workflow:

Caption: General workflow for alkylation and deprotection.

This protocol describes the alkylation of the indole (B1671886) nitrogen, a common step in the synthesis of indole-based pharmaceuticals.

Methodology: [4]

• To a solution of the indole (1.0 eq) in a suitable solvent such as dimethylformamide (DMF), add a base like cesium carbonate (1.1 eq).

• Add tert-butyl 4-bromobutanoate (1.0-1.2 eq) to the mixture.

• Stir the reaction at room temperature for 16 hours or until completion as monitored by TLC.

• Perform an aqueous workup by diluting with water and extracting with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by flash chromatography.

This reaction is a classic method for carbon-carbon bond formation and is useful for synthesizing substituted carboxylic acids.

Methodology: [5][6]

• Prepare a solution of sodium ethoxide in ethanol (B145695) by dissolving sodium metal (1.0 eq) in absolute ethanol.

• To this solution, add diethyl malonate (1.0 eq) dropwise.

• Add tert-butyl 4-bromobutanoate (1.0 eq) to the resulting solution.

• Reflux the reaction mixture until the solution is neutral to moist litmus (B1172312) paper.

• Distill off the ethanol.

• Add water to the residue and separate the organic layer.

• Wash the organic layer with water, dry, and distill under reduced pressure to obtain the alkylated product.

Synthesis of Pharmaceutical Intermediates

Tert-butyl 4-bromobutanoate is a key building block in the synthesis of several important pharmaceutical agents.

Elagolix (B1671154), a gonadotropin-releasing hormone (GnRH) antagonist, is used for the management of endometriosis-associated pain.[7][8][9] While the commercial syntheses often use the corresponding ethyl ester, the tert-butyl ester serves as a close analog in developmental routes. The butanoate side chain is introduced via N-alkylation of a complex amine intermediate.

Illustrative Synthetic Step:

Caption: Alkylation step in a potential Elagolix synthesis.

PDE inhibitors are used to treat a variety of conditions, including chronic obstructive pulmonary disease (COPD) and psoriasis. The butanoic acid side chain is a common feature in many PDE4 inhibitors, and tert-butyl 4-bromobutanoate can be used to install this moiety.[10][11][12]

Synthesis of GABA Analogs

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central nervous system. Analogs of GABA are of significant interest for the treatment of neurological disorders. Tert-butyl 4-bromobutanoate can be used as a precursor to introduce the protected four-carbon backbone of GABA.[13][14][15]

Safety and Handling

Tert-butyl 4-bromobutanoate is an irritant to the skin and eyes and may cause respiratory irritation.[1] It should be handled in a well-ventilated fume hood with appropriate personal protective equipment, including gloves and safety glasses. It is stable under normal conditions but should be stored away from strong oxidizing agents.[2]

Conclusion

Tert-butyl 4-bromobutanoate is a highly valuable and versatile reagent for organic synthesis. Its key attributes, including the presence of a sterically hindered ester that is stable under many reaction conditions and a reactive primary bromide, allow for its use in a wide range of synthetic transformations. This guide has provided a comprehensive overview of its properties, synthesis, and applications, offering a valuable resource for researchers and professionals in the field of drug discovery and development.

References

• 1. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 3. rsc.org [rsc.org]
• 4. A simple one-pot 2-step N-1-alkylation of indoles with α-iminoketones toward the expeditious 3-step synthesis of N-1-quinoxaline-indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. US11339131B2 - Process for preparing elagolix sodium and intermediates thereof - Google Patents [patents.google.com]
• 8. WO2020240375A1 - Improved process for the preparation of elagolix and its intermediates - Google Patents [patents.google.com]
• 9. WO2021054896A1 - Process for preparing elagolix sodium and intermediates thereof - Google Patents [patents.google.com]
• 10. Design, synthesis, and biological evaluation of new phosphodiesterase type 4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design and synthesis of a novel class of PDE4 inhibitors with antioxidant properties as bifunctional agents for the potential treatment of COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Phosphodiesterase inhibitors. Part 3: Design, synthesis and structure-activity relationships of dual PDE3/4-inhibitory fused bicyclic heteroaromatic-dihydropyridazinones with anti-inflammatory and bronchodilatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Design, Synthesis and Biological Activity Study of γ-Aminobutyric Acid (GABA) Derivatives Containing Bridged Bicyclic Skeletons as BCAT1 Inhibitors | MDPI [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Gamma-aminobutyric acid esters. 1. Synthesis, brain uptake, and pharmacological studies of aliphatic and steroid esters of gamma-aminobutyric acid - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Safe Handling of Tert-butyl 4-bromobutanoate

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and handling protocols for tert-butyl 4-bromobutanoate (CAS No. 110661-91-1), a key reagent in organic synthesis. Adherence to these guidelines is essential for ensuring laboratory safety and maintaining experimental integrity.

Chemical and Physical Properties

Tert-butyl 4-bromobutanoate is a colorless to pale yellow liquid.[1] A summary of its key physical and chemical properties is presented in Table 1. This data is crucial for the design of experiments and for understanding its behavior under various conditions.

Table 1: Physical and Chemical Properties of Tert-butyl 4-bromobutanoate

Property	Value	Source
Molecular Formula	C₈H₁₅BrO₂	[1]
Molecular Weight	223.11 g/mol	[2][3]
CAS Number	110661-91-1	[2]
Appearance	Colorless to light orange to yellow clear liquid	[1]
Density	1.258 g/cm³	[4]
Boiling Point	225.9 °C at 760 mmHg	[4]
Flash Point	117.1 °C	[4]
Solubility	Soluble in organic solvents like ether and chloroform; less soluble in water.	[1]
InChI Key	HJEZRYIJNHAIGY-UHFFFAOYSA-N	[2]
SMILES	CC(C)(C)OC(=O)CCCBr	[2]

Hazard Identification and GHS Classification

Tert-butyl 4-bromobutanoate is classified as a hazardous substance. Understanding its specific hazards is the first step in safe handling. The GHS classification provides a universally understood framework for these hazards.

Table 2: GHS Hazard Classification for Tert-butyl 4-bromobutanoate

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation.
Specific target organ toxicity, single exposure; Respiratory tract irritation	3	H335: May cause respiratory irritation.

Signal Word: Warning

Hazard Pictogram:

• GHS07 (Exclamation Mark)

Safe Handling and Experimental Protocol

Proper handling procedures are paramount to minimize exposure and prevent accidents. The following protocol outlines the necessary steps for safely using tert-butyl 4-bromobutanoate in a laboratory setting.

Engineering Controls

• Ventilation: Always handle this chemical in a well-ventilated area. A certified chemical fume hood is required to prevent the generation and inhalation of vapor or mist.[5]

• Safety Equipment: Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[5][6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is your primary defense against chemical exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6][7]	Protects against splashes that can cause serious eye irritation.
Hand Protection	Wear suitable protective gloves. Inspect gloves before use.[5]	Prevents skin contact which can cause irritation.
Skin and Body Protection	Wear appropriate protective clothing to prevent skin exposure.[5] A lab coat is mandatory.	Minimizes the risk of skin contact.
Respiratory Protection	Not required under normal use conditions with adequate engineering controls.[5]	A fume hood should provide sufficient respiratory protection.

General Handling Protocol

• Preparation: Before handling, read and understand the Safety Data Sheet (SDS). Ensure all necessary engineering controls and PPE are in place.

• Dispensing:

  • Ground/bond container and receiving equipment to prevent static discharge.

  • Use only non-sparking tools.[5][6]

  • Avoid contact with skin, eyes, and clothing.

  • Do not breathe mist or vapors.[6][7]

• During Reaction:

  • Keep the container tightly closed when not in use.[5]

  • Keep away from open flames, hot surfaces, and sources of ignition.[5][6]

• Post-Handling:

  • Wash hands and face thoroughly after handling.

  • Take off contaminated clothing and wash it before reuse.

• Waste Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Storage and Incompatibility

Proper storage is crucial for maintaining the chemical's stability and preventing hazardous reactions.

• Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5] Store in a cool and shaded area, avoiding exposure to light. Some suppliers recommend refrigerated storage (0-10°C).

• Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[6]

First Aid and Emergency Procedures

In the event of exposure, immediate and appropriate action is critical.

Table 4: First Aid Measures

Exposure Route	Procedure
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. Get medical advice/attention if you feel unwell.
Skin Contact	Take off all contaminated clothing immediately. Wash off with plenty of water. If skin irritation occurs, get medical advice/attention.
Eye Contact	Rinse with plenty of water, also under the eyelids, for at least 15 minutes. If contact lenses are worn, remove them if easy to do. If eye irritation persists, get medical advice/attention.
Ingestion	Rinse mouth. Get medical advice/attention. Do not induce vomiting.

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local circumstances and the surrounding environment, such as dry sand, dry chemical, or alcohol-resistant foam.

• Protective Equipment: Firefighters should use personal protective equipment.

Accidental Release Measures:

• Personal Precautions: Evacuate personnel to safe areas. Wear suitable protective equipment. Ensure adequate ventilation.[5]

• Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand, silica (B1680970) gel, acid binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.[5][6]

Visualized Workflows and Hazard Relationships

To further clarify the safety protocols, the following diagrams illustrate the safe handling workflow and the interrelation of hazards.

Caption: Workflow for the safe handling of tert-butyl 4-bromobutanoate.

Caption: Relationship between hazards and key precautionary measures.

References

• 1. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 2. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. t-Butyl 4-Bromobutanoate | LGC Standards [lgcstandards.com]
• 4. tert-Butyl 4-bromobutanoate, CAS No. 110661-91-1 - iChemical [ichemical.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]

Navigating the Safety Profile of Tert-butyl 4-bromobutanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Tert-butyl 4-bromobutanoate, a key reagent in various organic syntheses and a building block in pharmaceutical development. Understanding its hazard profile is paramount for ensuring laboratory safety and mitigating risks in research and manufacturing processes. This document synthesizes critical safety information, physical and chemical properties, and handling protocols to support its safe and effective use.

Chemical Identity and Physical Properties

Tert-butyl 4-bromobutanoate is an organic compound valued for its role as an intermediate in chemical reactions.[1] A clear, colorless to pale yellow liquid, its molecular structure incorporates a tert-butyl ester functional group and a bromine atom, which dictates its reactivity and physical characteristics.[1]

Identifier	Value
IUPAC Name	tert-butyl 4-bromobutanoate[2]
CAS Number	110661-91-1[2]
Molecular Formula	C8H15BrO2[1][2][3]
Molecular Weight	223.11 g/mol [2][3][4]
Appearance	Colorless to light orange to yellow clear liquid[1][5]
Density	1.258 g/cm³[6]
Boiling Point	225.9 °C at 760 mmHg[6]
Flash Point	117.1 °C[6]
Solubility	Soluble in organic solvents like ether and chloroform; less soluble in water.[1]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Tert-butyl 4-bromobutanoate is classified as a hazardous substance. The primary hazards are associated with its irritant and corrosive properties.

Hazard Class	Category	GHS Pictogram	Signal Word	Hazard Statement
Skin Corrosion/Irritation	2	GHS07	Warning	H315: Causes skin irritation[2]
Serious Eye Damage/Eye Irritation	1, 2	GHS05, GHS07	Danger/Warning	H318: Causes serious eye damage[2]H319: Causes serious eye irritation[2]
Specific Target Organ Toxicity (Single Exposure)	3	GHS07	Warning	H335: May cause respiratory irritation[2][7]

The GHS classification workflow for this substance is based on the evaluation of available data against the classification criteria for each hazard class.

Caption: GHS Classification Workflow for Tert-butyl 4-bromobutanoate.

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure the stability of Tert-butyl 4-bromobutanoate.

Handling:

• Avoid contact with skin, eyes, and clothing.

• Wear appropriate personal protective equipment (PPE), including protective gloves, eye protection, and face protection.

• Ensure adequate ventilation and use a local exhaust system.

• Wash hands and face thoroughly after handling.

Storage:

• Keep the container tightly closed.

• Store in a cool, shaded area.

• Avoid exposure to light.

The selection of appropriate Personal Protective Equipment (PPE) is a critical step in the risk management process.

Caption: Personal Protective Equipment (PPE) Selection Workflow.

First Aid Measures

In the event of exposure, prompt and appropriate first aid is essential.

Exposure Route	First Aid Procedure
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. Seek medical advice if you feel unwell.
Skin Contact	Take off all contaminated clothing immediately. Wash the affected area with plenty of water. If skin irritation occurs, seek medical advice.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.
Ingestion	Rinse mouth. Seek medical advice.

A logical workflow for responding to an accidental exposure is outlined below.

Caption: First Aid Response Workflow for Accidental Exposure.

Stability and Reactivity

Tert-butyl 4-bromobutanoate is stable under normal conditions. However, it may undergo hydrolysis in the presence of strong acids or bases.[1] Incompatible materials should be avoided to prevent hazardous reactions.

Toxicological and Ecological Information

Detailed toxicological studies for Tert-butyl 4-bromobutanoate are not extensively available in the public domain. The GHS classification is based on data from similar compounds and predictive models. It is important to handle this chemical with the assumption that it is toxic upon ingestion, inhalation, or skin contact.

No specific information is available regarding the environmental fate and ecotoxicity of this compound. It is advised to prevent its release into the environment. The substance is not considered to be persistent, bioaccumulative, and toxic (PBT), or very persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.

Experimental Protocols

While specific experimental protocols for the generation of the MSDS data are not provided in the publicly available documents, the hazard classifications are derived from standardized tests. For instance:

• Skin Irritation/Corrosion: Typically determined using in vivo (e.g., rabbit skin irritation test - OECD TG 404) or in vitro/ex vivo methods (e.g., reconstructed human epidermis test - OECD TG 431/439).

• Eye Irritation/Damage: Assessed through in vivo tests (e.g., rabbit eye irritation test - OECD TG 405) or in vitro alternatives (e.g., Bovine Corneal Opacity and Permeability test - OECD TG 437).

• Acute Toxicity: Evaluated via oral, dermal, or inhalation routes using standardized protocols (e.g., OECD TG 420, 402, 403).

Researchers should refer to the official OECD guidelines for detailed methodologies of these toxicological tests.

Conclusion

Tert-butyl 4-bromobutanoate is a valuable chemical intermediate that requires careful handling due to its irritant and potentially corrosive nature. Adherence to the safety precautions outlined in this guide, including the use of appropriate personal protective equipment and proper engineering controls, is essential for its safe use in research and development. This document serves as a foundational resource, and it is recommended to always consult the most recent and complete Safety Data Sheet provided by the supplier before use.

References

• 1. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 2. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. t-Butyl 4-Bromobutanoate | LGC Standards [lgcstandards.com]
• 4. Butyl 4-bromobutanoate | C8H15BrO2 | CID 534751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tert-Butyl 4-Bromobutanoate | 110661-91-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. tert-Butyl 4-bromobutanoate, CAS No. 110661-91-1 - iChemical [ichemical.com]
• 7. tert-Butyl 4-bromobutanoate | 110661-91-1 [sigmaaldrich.com]

An In-depth Technical Guide on the Electrophilic Character of Tert-butyl 4-bromobutanoate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tert-butyl 4-bromobutanoate is a bifunctional organic molecule widely utilized in synthetic organic chemistry, particularly in the development of pharmaceuticals and complex molecular architectures such as Proteolysis Targeting Chimeras (PROTACs). Its utility stems from the presence of two key functional groups: a sterically hindered tert-butyl ester and a primary alkyl bromide. The bromine atom imparts a significant electrophilic character to the terminal carbon of the butanoate chain, making it a prime substrate for nucleophilic substitution reactions. This guide provides a comprehensive overview of the electrophilic nature of tert-butyl 4-bromobutanoate, detailing its reactivity with various nucleophiles, experimental protocols for key transformations, and the underlying mechanistic principles.

Physicochemical Properties

A summary of the key physicochemical properties of tert-butyl 4-bromobutanoate is presented in Table 1.

Property	Value
CAS Number	110661-91-1[1]
Molecular Formula	C₈H₁₅BrO₂[1][2]
Molecular Weight	223.11 g/mol [1]
Appearance	Colorless to light orange/yellow clear liquid[3]
Boiling Point	225.9°C at 760 mmHg
Density	1.258 ± 0.06 g/cm³
Solubility	Soluble in organic solvents like ether and chloroform; less soluble in water.[4]
SMILES	CC(C)(C)OC(=O)CCCBr[1]

Electrophilic Reactivity and Reaction Mechanisms

The primary driver of the electrophilic character of tert-butyl 4-bromobutanoate is the polarized carbon-bromine (C-Br) bond. Bromine, being more electronegative than carbon, draws electron density away from the terminal carbon, rendering it electron-deficient and susceptible to attack by nucleophiles.

The predominant mechanism for the reaction of tert-butyl 4-bromobutanoate with nucleophiles is the bimolecular nucleophilic substitution (Sₙ2) reaction. This is favored due to the primary nature of the alkyl bromide, which minimizes steric hindrance around the electrophilic carbon.

The generalized Sₙ2 reaction mechanism is depicted below. The nucleophile attacks the carbon atom bearing the bromine from the backside, leading to a transition state where both the nucleophile and the leaving group (bromide) are partially bonded to the carbon. This is followed by the departure of the bromide ion, resulting in the formation of the new carbon-nucleophile bond with an inversion of stereochemistry (though the reacting carbon in this molecule is not a stereocenter).

Figure 1: Generalized Sₙ2 Reaction Mechanism.

Reactivity with Common Nucleophiles: A Quantitative Overview

Tert-butyl 4-bromobutanoate serves as a versatile building block for introducing a four-carbon spacer with a protected carboxylic acid functionality. Its electrophilic nature allows for efficient reactions with a variety of nucleophiles. The following table summarizes typical reaction conditions and outcomes, primarily involving Sₙ2 displacement of the bromide.

Nucleophile Class	Nucleophilic Reagent	Solvent(s)	Temperature (°C)	Product	Reported Yield (%)
Amines	Primary/Secondary Amine	DMF, Acetonitrile (B52724)	Room Temp. to 80	tert-Butyl 4-(amino)butanoate derivative	70-95
Phenols	Substituted Phenol (B47542)	Acetonitrile, DMF	Reflux	tert-Butyl 4-(aryloxy)butanoate	80-90
Thiols	Thiol	Ethanol, DMF	Room Temp.	tert-Butyl 4-(thio)butanoate derivative	High
Carboxylates	Carboxylic Acid (with base)	DMF, Acetonitrile	50-80	Anhydride or Ester derivative	60-85
Azides	Sodium Azide (NaN₃)	DMF, DMSO	Room Temp. to 50	tert-Butyl 4-azidobutanoate	>90

Detailed Experimental Protocols

The following sections provide generalized experimental protocols for the reaction of tert-butyl 4-bromobutanoate with representative nucleophiles. These protocols are based on common procedures found in the literature for similar alkyl halides and should be optimized for specific substrates and experimental setups.

General Procedure for N-Alkylation of Amines

This protocol describes a typical procedure for the reaction of tert-butyl 4-bromobutanoate with a primary or secondary amine.

Figure 2: Experimental workflow for N-alkylation.

Protocol:

• To a solution of the amine (1.0 eq.) and a suitable base (e.g., K₂CO₃, 2.0 eq. or DIPEA, 1.5 eq.) in an anhydrous polar aprotic solvent (e.g., DMF or acetonitrile) is added tert-butyl 4-bromobutanoate (1.1 eq.) dropwise at room temperature.

• The reaction mixture is then heated to a temperature between 60-80 °C and stirred until the starting material is consumed, as monitored by TLC or LC-MS.

• After completion, the reaction is cooled to room temperature and quenched by the addition of water.

• The aqueous layer is extracted with an organic solvent such as ethyl acetate (B1210297) or dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The resulting crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired N-alkylated product.

General Procedure for O-Alkylation of Phenols

This protocol outlines a standard procedure for the synthesis of aryl ethers from phenols and tert-butyl 4-bromobutanoate.

Protocol:

• A mixture of the phenol (1.0 eq.) and a base such as potassium carbonate (K₂CO₃, 2.0 eq.) or cesium carbonate (Cs₂CO₃, 1.5 eq.) in a polar aprotic solvent like acetonitrile or DMF is stirred at room temperature for 15-30 minutes.

• Tert-butyl 4-bromobutanoate (1.2 eq.) is then added to the mixture.

• The reaction is heated to reflux and monitored by TLC or LC-MS until completion.

• Upon completion, the reaction mixture is cooled to room temperature and filtered to remove inorganic salts.

• The filtrate is concentrated, and the residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

• The organic layer is separated, washed with brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo.

• The crude product is purified by column chromatography to yield the desired O-alkylated product.

Application in Drug Development: PROTAC Linker Synthesis

A significant application of tert-butyl 4-bromobutanoate is in the synthesis of PROTACs, where it serves as a precursor for the linker component that connects the target protein-binding ligand and the E3 ligase-binding ligand. The electrophilic nature of the bromo-functionalized carbon allows for its attachment to one of the ligands, while the tert-butyl ester serves as a protected form of a carboxylic acid, which can be deprotected in a later step for conjugation to the other ligand.

Figure 3: Logical workflow for PROTAC synthesis.

Conclusion

Tert-butyl 4-bromobutanoate is a valuable and versatile reagent in modern organic synthesis. Its well-defined electrophilic character at the C4 position, combined with the stable tert-butyl ester protecting group, allows for predictable and efficient nucleophilic substitution reactions. This makes it an ideal building block for introducing flexible linker structures in the rational design of complex molecules, most notably in the rapidly advancing field of targeted protein degradation with PROTACs. The experimental protocols and reactivity data compiled in this guide serve as a foundational resource for researchers and professionals in drug development and chemical sciences.

References

• 1. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. t-Butyl 4-Bromobutanoate | CymitQuimica [cymitquimica.com]
• 3. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 4. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to Tert-butyl 4-bromobutanoate: Theoretical and Experimental Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 4-bromobutanoate is a valuable bifunctional molecule widely employed in organic synthesis, particularly within the pharmaceutical and agrochemical industries. Its structure, featuring a reactive primary bromide and a sterically hindered tert-butyl ester, allows for selective chemical transformations, making it a key building block in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs) and proteolysis-targeting chimeras (PROTACs). This technical guide provides a comprehensive overview of the theoretical and experimental properties of tert-butyl 4-bromobutanoate, detailed experimental protocols for its synthesis and purification, and its applications in drug development.

Theoretical Properties

Computational analysis provides valuable insights into the intrinsic properties of a molecule. The following table summarizes key theoretical properties of tert-butyl 4-bromobutanoate calculated using computational chemistry methods.

Property	Value	Source
Molecular Formula	C₈H₁₅BrO₂	PubChem[1]
Molecular Weight	223.11 g/mol	PubChem[1]
Exact Mass	222.02554 g/mol	PubChem[1]
XLogP3	2.2	PubChem[1]
Topological Polar Surface Area	26.3 Ų	PubChem[1]
Hydrogen Bond Donor Count	0	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]
Rotatable Bond Count	5	PubChem[1]

Experimental Properties

Experimentally determined properties are crucial for the practical application of a chemical compound. The table below presents a compilation of the experimental physical and spectroscopic data for tert-butyl 4-bromobutanoate.

Property	Value	Source
Physical State	Colorless to pale yellow liquid	CymitQuimica[2]
Boiling Point	225.9 °C at 760 mmHg	iChemical[3]
72 °C at 0.68 mmHg	TCI
Density	1.258 g/cm³	iChemical[3]
Flash Point	117.1 °C	iChemical[3]
¹H NMR (CDCl₃, 400 MHz)	δ 3.27 (t, J=6.5Hz, 2H), 2.22 (t, J=7.2Hz, 2H), 1.91-1.98 (m, 2H), 1.27 (s, 9H)	ChemicalBook[4]
¹³C NMR (CDCl₃, 100 MHz)	δ 171.7, 80.5, 33.7, 32.8, 28.0, 27.9	ChemicalBook[4]
FTIR	A spectrum is available and can be viewed.	Apollo Scientific[5]
Purity (by GC)	>97.0%	TCI

Experimental Protocols

Synthesis of Tert-butyl 4-bromobutanoate

A common and effective method for the synthesis of tert-butyl 4-bromobutanoate is the Fischer esterification of 4-bromobutyric acid with tert-butanol (B103910), catalyzed by a strong acid.

Materials:

• 4-bromobutyric acid

• tert-butanol

• Concentrated sulfuric acid

• Magnesium sulfate (B86663) (anhydrous)

• Dichloromethane (dry)

• Saturated sodium bicarbonate solution

• Water

• Brine

Procedure:

• To a solution of 4-bromobutyric acid (1 eq.) and tert-butanol (5 eq.) in dry dichloromethane, add anhydrous magnesium sulfate (4.2 eq.).[4]

• Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.[4]

• Stir the reaction mixture vigorously at room temperature for 48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution until effervescence ceases.[6]

• Separate the organic layer and wash it sequentially with water and brine.[6]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[6]

Purification

The crude tert-butyl 4-bromobutanoate is typically purified by column chromatography.

Procedure:

• Prepare a silica (B1680970) gel column using a suitable eluent system, such as a mixture of n-hexane and ethyl acetate (B1210297) (e.g., 50:50 v/v).[4]

• Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elute the column with the chosen solvent system and collect the fractions containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield tert-butyl 4-bromobutanoate as a colorless to pale yellow oil.[4]

Visualizations

Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and purification of tert-butyl 4-bromobutanoate.

Caption: Workflow for the synthesis and purification of Tert-butyl 4-bromobutanoate.

Role as a Linker in PROTACs

Tert-butyl 4-bromobutanoate is a useful building block for the synthesis of linkers used in Proteolysis-Targeting Chimeras (PROTACs). The following diagram illustrates its conceptual role.

Caption: Conceptual diagram of Tert-butyl 4-bromobutanoate as a precursor for PROTAC linkers.

Applications in Drug Development

The dual functionality of tert-butyl 4-bromobutanoate makes it a versatile reagent in the synthesis of pharmaceuticals.

• Synthesis of Elagolix: Tert-butyl 4-bromobutanoate is a key intermediate in the synthesis of Elagolix, an orally administered, non-peptide gonadotropin-releasing hormone (GnRH) receptor antagonist used for the management of endometriosis-associated pain.

• PROTAC Linkers: The butanoate chain of this molecule can be readily modified through nucleophilic substitution at the bromine-bearing carbon, making it an ideal scaffold for the construction of alkyl linkers in PROTACs. These linkers connect a target protein-binding ligand to an E3 ligase-binding ligand, inducing the degradation of the target protein.

Safety Information

Tert-butyl 4-bromobutanoate should be handled with appropriate safety precautions in a well-ventilated fume hood. It is classified with the following GHS hazard statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

Conclusion

Tert-butyl 4-bromobutanoate is a commercially available and synthetically versatile building block with well-defined theoretical and experimental properties. Its utility in the synthesis of complex molecules, particularly in the context of drug development for compounds like Elagolix and as a component of PROTAC linkers, underscores its importance to the scientific community. The detailed experimental protocols and safety information provided in this guide are intended to facilitate its effective and safe use in research and development.

References

• 1. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 3. tert-Butyl 4-bromobutanoate, CAS No. 110661-91-1 - iChemical [ichemical.com]
• 4. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 5. 110661-91-1 Cas No. | tert-Butyl 4-bromobutanoate | Apollo [store.apolloscientific.co.uk]
• 6. application.wiley-vch.de [application.wiley-vch.de]

An In-Depth Technical Guide to the Storage and Handling of Tert-butyl 4-bromobutanoate in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe storage, handling, and common laboratory applications of tert-butyl 4-bromobutanoate. The information is intended to support researchers, scientists, and professionals in drug development in the proper management and utilization of this versatile reagent.

Introduction

Tert-butyl 4-bromobutanoate is an organic compound that serves as a valuable intermediate in a variety of synthetic applications, particularly in the pharmaceutical and agrochemical industries.[1] Its utility stems from the presence of two key functional groups: a tert-butyl ester and a primary alkyl bromide. The sterically hindered tert-butyl ester provides stability against hydrolysis under many reaction conditions, while the bromine atom allows for a range of nucleophilic substitution and organometallic reactions.[2]

Safety and Hazard Information

Proper handling and storage of tert-butyl 4-bromobutanoate are crucial to ensure laboratory safety. The compound is classified as a skin and serious eye irritant.[1]

GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Skin Irritation	2	H315: Causes skin irritation[1]
Serious Eye Irritation	2	H319: Causes serious eye irritation[1]
Specific target organ toxicity, single exposure; Respiratory tract irritation	3	H335: May cause respiratory irritation[1]

Precautionary Measures:

• Prevention: Wash skin thoroughly after handling. Wear protective gloves, eye protection, and face protection. Avoid breathing dust, fume, gas, mist, vapors, or spray.[3] Use only outdoors or in a well-ventilated area.[3]

• Response:

  • If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4] If eye irritation persists, get medical advice/attention.

  • If inhaled: Remove person to fresh air and keep comfortable for breathing.[4] Call a POISON CENTER or doctor if you feel unwell.[4]

• Storage: Store in a well-ventilated place. Keep container tightly closed.[4]

• Disposal: Dispose of contents/container to an approved waste disposal plant.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of tert-butyl 4-bromobutanoate is provided in the table below.

Property	Value
Molecular Formula	C₈H₁₅BrO₂[1]
Molecular Weight	223.11 g/mol [1]
Appearance	Colorless to pale yellow liquid[2]
Boiling Point	225.9 °C at 760 mmHg
Density	1.258 g/cm³
Solubility	Soluble in organic solvents such as ether and chloroform; less soluble in water.[2]
CAS Number	110661-91-1[1]

Storage and Handling Procedures

To maintain the integrity of tert-butyl 4-bromobutanoate and ensure a safe laboratory environment, the following storage and handling procedures should be strictly followed.

Storage

• Containers: Keep the container tightly closed.

• Environment: Store in a cool, shaded, and well-ventilated area.[4]

• Protection: Avoid exposure to light. Some suppliers recommend storing under an inert atmosphere, such as nitrogen.

Handling

• Ventilation: Use in a well-ventilated area, preferably in a chemical fume hood, to prevent the generation of vapor or mist.

• Personal Protective Equipment (PPE):

  • Eye and Face Protection: Wear chemical safety goggles and a face shield.

  • Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

• Hygiene: Wash hands and face thoroughly after handling.

• Spills: In case of a spill, wear suitable protective equipment. Keep people away from and upwind of the spill. Ensure adequate ventilation. Prevent the product from entering drains.

Reactivity and Stability

Tert-butyl 4-bromobutanoate is stable under normal conditions. However, it is incompatible with strong oxidizing agents. Hazardous decomposition products upon combustion may include carbon monoxide, carbon dioxide, and hydrogen bromide. The tert-butyl ester group can undergo hydrolysis in the presence of strong acids or bases.[2]

Experimental Protocols

Tert-butyl 4-bromobutanoate is a versatile building block in organic synthesis. Below are detailed protocols for its synthesis and its application in common synthetic transformations.

Synthesis of Tert-butyl 4-bromobutanoate

This protocol describes the esterification of 4-bromobutyric acid with tert-butanol (B103910).[5][6]

Materials:

• 4-bromobutyric acid

• tert-butanol

• Magnesium sulfate (B86663) (anhydrous)

• Dichloromethane (dry)

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Water

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

Procedure:

• To a solution of 4-bromobutyric acid (1.0 eq) in dry dichloromethane, add anhydrous magnesium sulfate (approx. 4.2 eq) and tert-butanol (5.0 eq).[5]

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., ~0.25 mL for ~15 mmol of acid).[5]

• Stir the reaction mixture vigorously at room temperature for 48 hours.[6]

• Quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution until gas evolution ceases.[5]

• Separate the organic layer. Extract the aqueous layer with dichloromethane.[5]

• Combine the organic layers and wash with water and then with brine.[5]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[5]

• Purify the crude product by column chromatography on silica (B1680970) gel (e.g., using a mixture of n-hexane and ethyl acetate (B1210297) as the eluent) to afford pure tert-butyl 4-bromobutanoate.[5]

N-Alkylation of Indole (B1671886)

This protocol provides a general procedure for the N-alkylation of indoles using an alkylating agent like tert-butyl 4-bromobutanoate.

Materials:

• Indole

• Tert-butyl 4-bromobutanoate

• Cesium carbonate (or another suitable base)

• Dichloromethane (or another suitable solvent)

Procedure:

• To a solution of the indole (1.0 eq) in a suitable solvent such as dichloromethane, add cesium carbonate (1.1 eq).[7]

• Add tert-butyl 4-bromobutanoate (1.0 eq) to the mixture.[7]

• Stir the reaction mixture at room temperature for 16 hours.[7]

• Monitor the reaction progress by thin-layer chromatography (TLC).[7]

• Upon completion, dilute the reaction mixture with the solvent and wash with water.

• Dry the organic layer over a drying agent (e.g., anhydrous sodium sulfate), filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography to obtain the N-alkylated indole.[7]

Reaction with Cyanide (Nucleophilic Substitution)

This protocol outlines a general procedure for the reaction of tert-butyl 4-bromobutanoate with a cyanide salt, a typical S(_N)2 reaction.

Materials:

• Tert-butyl 4-bromobutanoate

• Sodium cyanide (or potassium cyanide)

• Ethanol (B145695) (or another suitable polar aprotic solvent)

Procedure:

• Dissolve tert-butyl 4-bromobutanoate in ethanol in a round-bottom flask.

• Add sodium cyanide to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the ethanol under reduced pressure.

• Add water to the residue and extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the combined organic extracts with brine, dry over a drying agent, and concentrate to yield the crude nitrile product.

• Purify the product by distillation or column chromatography if necessary.

Formation of a Grignard Reagent (Illustrative)

While the direct formation of a Grignard reagent from tert-butyl 4-bromobutanoate can be challenging due to the presence of the ester group, a related procedure for a similar bromoalkane is provided for illustrative purposes. Note: This reaction requires strictly anhydrous conditions.

Materials:

• Magnesium turnings

• Anhydrous tetrahydrofuran (B95107) (THF)

• Tert-butyl 4-bromobutanoate (or a similar bromoalkane)

• Iodine crystal (as an initiator)

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

• Add a small crystal of iodine.

• Add a small amount of a solution of tert-butyl 4-bromobutanoate in anhydrous THF to the flask.

• Initiate the reaction by gentle heating if necessary. The disappearance of the iodine color and the appearance of turbidity indicate the start of the reaction.

• Once the reaction has started, add the remaining solution of the bromoalkane dropwise from the addition funnel at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete reaction.

• Cool the gray solution of the Grignard reagent to room temperature. It is now ready for use in subsequent reactions.

Applications in Drug Development

Tert-butyl 4-bromobutanoate is a key starting material or intermediate in the synthesis of various pharmaceutically active compounds. For instance, it has been utilized in the synthesis of darifenacin (B195073), a muscarinic M3 receptor antagonist used to treat overactive bladder.[8][9][10] The butanoate chain is incorporated into the final molecule through nucleophilic substitution reactions.

Conclusion

Tert-butyl 4-bromobutanoate is a valuable and versatile reagent in organic synthesis. A thorough understanding of its properties, hazards, and reactivity is essential for its safe and effective use in a laboratory setting. By adhering to the guidelines and protocols outlined in this document, researchers can confidently handle and employ this compound in their synthetic endeavors.

References

• 1. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 3. tert-Butyl 4-bromobutanoate | 110661-91-1 [sigmaaldrich.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 6. application.wiley-vch.de [application.wiley-vch.de]
• 7. A simple one-pot 2-step N-1-alkylation of indoles with α-iminoketones toward the expeditious 3-step synthesis of N-1-quinoxaline-indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bot Verification [rasayanjournal.co.in]
• 9. WO2010032225A2 - Process for preparation of darifenacin and intermediates used in the process - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: The Role of Tert-butyl 4-bromobutanoate as a Versatile Alkylating Agent

Introduction

Tert-butyl 4-bromobutanoate is a bifunctional organic compound widely utilized in organic synthesis as an alkylating agent.[1] It incorporates a carboxylic acid protected as a tert-butyl ester and a reactive alkyl bromide. The tert-butyl group provides steric hindrance, which influences the compound's reactivity and solubility, while the terminal bromine atom serves as an excellent leaving group in nucleophilic substitution reactions.[2] This structure makes it a valuable reagent for introducing a protected four-carbon chain (butyrate moiety) onto various nucleophiles such as amines, phenols, and thiols. The tert-butyl ester can be selectively cleaved under acidic conditions, revealing the carboxylic acid for further functionalization, making it a key building block in the synthesis of complex molecules, particularly in the fields of medicinal chemistry and drug discovery.[3]

Key Applications

• Pharmaceutical and Agrochemical Synthesis: Tert-butyl 4-bromobutanoate is a common intermediate in the production of pharmaceuticals and agrochemicals.[3] Its ability to link to nucleophilic scaffolds allows for the construction of more complex molecular architectures. One notable application is in the synthesis of potent CB1 receptor antagonists, which are involved in regulating feeding behaviors.[4]

• PROTAC Linker Synthesis: In the rapidly advancing field of targeted protein degradation, tert-butyl 4-bromobutanoate and its derivatives are employed in the synthesis of PROTAC (Proteolysis-Targeting Chimera) linkers.[5] PROTACs are heterobifunctional molecules that recruit a target protein (Protein of Interest or POI) to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the POI by the proteasome.[6][] The butyrate (B1204436) chain derived from this reagent can form part of the flexible linker connecting the POI-binding ligand to the E3 ligase-binding ligand.[8]

• General Organic Synthesis: The compound is used as a reagent in various organic chemistry reactions, including the preparation of β-ketoesters and β-lactones.[3] The electrophilic nature of the carbon bearing the bromine atom makes it susceptible to attack by a wide range of nucleophiles, facilitating the formation of new carbon-carbon and carbon-heteroatom bonds.[2]

Physicochemical and Spectroscopic Data

Quantitative data for tert-butyl 4-bromobutanoate is summarized below for easy reference.

Table 1: Physicochemical Properties of Tert-butyl 4-bromobutanoate

Property	Value	Reference
CAS Number	110661-91-1	[9]
Molecular Formula	C₈H₁₅BrO₂	[2]
Molecular Weight	223.11 g/mol	[9]
Appearance	Colorless to pale yellow liquid	[2]

| Solubility | Soluble in organic solvents (ether, chloroform); less soluble in water |[2] |

Table 2: Spectroscopic Data for Tert-butyl 4-bromobutanoate

Nucleus	Chemical Shift (δ)	Multiplicity / Coupling Constant (J)	Reference
¹H NMR (400 MHz, CDCl₃)	1.27 ppm (9H)	s	[4]
	1.91-1.98 ppm (2H)	m	[4]
	2.22 ppm (2H)	t, J=7.2Hz	[4]
	3.27 ppm (2H)	t, J=6.5Hz	[4]

| ¹³C NMR (100 MHz, CDCl₃) | 27.9, 28.0, 32.8, 33.7, 80.5, 171.7 ppm | - |[4] |

Experimental Protocols & Methodologies

Protocol 1: General Procedure for N-Alkylation of an Amine

This protocol provides a general method for the N-alkylation of a primary or secondary amine using tert-butyl 4-bromobutanoate. Reaction conditions may require optimization for specific substrates.

Materials:

• Amine substrate (1.0 eq)

• Tert-butyl 4-bromobutanoate (1.1 - 1.5 eq)

• A non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA) or Triethylamine (TEA), 2.0 - 3.0 eq)

• Anhydrous polar aprotic solvent (e.g., Acetonitrile (ACN) or Dimethylformamide (DMF))

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Organic solvent for extraction (e.g., Ethyl acetate (B1210297) (EtOAc) or Dichloromethane (DCM))

• Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., argon or nitrogen), dissolve the amine substrate (1.0 eq) and the base (2.0 - 3.0 eq) in the chosen anhydrous solvent.

• Addition of Alkylating Agent: Add tert-butyl 4-bromobutanoate (1.1 - 1.5 eq) dropwise to the stirred solution at room temperature.

• Reaction: Stir the mixture at room temperature or heat to 40-60 °C. Monitor the progress of the reaction by an appropriate analytical technique (e.g., TLC or LC-MS) until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Remove the solvent under reduced pressure. Dilute the residue with ethyl acetate and wash with saturated aqueous NaHCO₃, followed by brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired N-alkylated product.

Protocol 2: Synthesis of Tert-butyl 4-bromobutanoate

This protocol details the synthesis of the title compound from 4-bromobutyric acid.[4]

Materials:

• 4-bromobutyric acid (1.0 eq, 15.39 mmol, 2.57 g)

• Tert-butanol (5.0 eq, 76.95 mmol, 5.70 g)

• Magnesium sulfate (B86663) (MgSO₄) (4.2 eq, 64.30 mmol, 7.74 g)

• Concentrated sulfuric acid (H₂SO₄) (catalytic amount, 0.25 mL)

• Dichloromethane (DCM) (20 mL)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a solution of 4-bromobutyric acid in dichloromethane, add magnesium sulfate, tert-butanol, and concentrated sulfuric acid.

• Reaction: Stir the reaction mixture at room temperature for 2 days.

• Quenching: Quench the reaction by the careful addition of saturated aqueous sodium bicarbonate.

• Extraction: Extract the mixture with dichloromethane. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[4]

• Purification: Remove the solvent by concentration under reduced pressure. Purify the crude product by medium pressure silica gel column chromatography (eluent: n-hexane/ethyl acetate=50/50) to afford tert-butyl 4-bromobutanoate as the target compound (yield: 47%).[4]

Table 3: Example Alkylation Reaction using Tert-butyl 4-bromobutanoate

Reactant	Reagent	Solvent	Time	Temperature	Yield	Reference

| 4-(2,2-Dimethyl-propionyl)-N-hydroxy-benzamide | NaOH | Ethanol | 5 hours | Heating | 62% |[10] |

Visualized Workflows and Mechanisms

Diagram 1: General Experimental Workflow for Alkylation

Caption: A generalized workflow for a typical alkylation reaction using tert-butyl 4-bromobutanoate.

Diagram 2: Mechanism of Action for PROTACs

Caption: PROTACs, often synthesized with linkers from this reagent, induce targeted protein degradation.[6]

References

• 1. tert-Butyl 4-bromobutanoate [myskinrecipes.com]
• 2. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 3. 110661-91-1 Cas No. | tert-Butyl 4-bromobutanoate | Apollo [store.apolloscientific.co.uk]
• 4. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BLD Insights | Application of Linkers in Chemical Biology [bldpharm.com]
• 9. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. CAS No.110661-91-1,T-BUTYL 4-BROMOBUTYRATE Suppliers [lookchem.com]

Application of Tert-butyl 4-bromobutanoate in the Synthesis of Pharmaceutical Ingredients

Introduction:

Tert-butyl 4-bromobutanoate is a key bifunctional molecule utilized in the synthesis of complex pharmaceutical ingredients. Its structure incorporates a reactive bromo group, amenable to nucleophilic substitution, and a tert-butyl ester, which serves as a sterically hindered and acid-labile protecting group for a carboxylic acid. This unique combination allows for the strategic introduction of a four-carbon linker into a target molecule, with the latent carboxylic acid functionality available for subsequent deprotection and further transformation. This document provides detailed application notes and protocols for the use of tert-butyl 4-bromobutanoate in the synthesis of two important classes of pharmaceutical agents: the gonadotropin-releasing hormone (GnRH) receptor antagonist, Elagolix (B1671154), and as a linker in the development of Proteolysis Targeting Chimeras (PROTACs) for Bruton's Tyrosine Kinase (BTK).

Synthesis of Elagolix Intermediate

Elagolix is an orally administered, non-peptide GnRH receptor antagonist approved for the management of pain associated with endometriosis.[1] The synthesis of Elagolix involves the N-alkylation of a key pyrimidine-dione intermediate with a 4-bromobutanoate ester to introduce a flexible side chain that is crucial for its biological activity.

Experimental Protocol: N-Alkylation in Elagolix Synthesis

This protocol describes the N-alkylation of (R)-3-(2-amino-2-phenylethyl)-5-(2-fluoro-3-methoxyphenyl)-1-(2-fluoro-6-(trifluoromethyl)benzyl)-6-methylpyrimidine-2,4(1H,3H)-dione with a 4-bromobutanoate ester. While some literature reports the use of ethyl 4-bromobutanoate, tert-butyl 4-bromobutanoate can be employed similarly.[2][3]

Materials:

• (R)-3-(2-amino-2-phenylethyl)-5-(2-fluoro-3-methoxyphenyl)-1-(2-fluoro-6-(trifluoromethyl)benzyl)-6-methylpyrimidine-2,4(1H,3H)-dione (Intermediate 1 )

• tert-Butyl 4-bromobutanoate

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylacetamide (DMAc)

• Isopropyl acetate (B1210297) (IPAc)

• Water

• Citric acid

• 85% Phosphoric acid (H₃PO₄)

Procedure:

• To a suitable reactor, charge Intermediate 1 (1.0 eq), tert-butyl 4-bromobutanoate (1.1 eq), and DMAc (1.5 volumes).

• Add DIPEA (1.25 eq) to the mixture.

• Heat the reaction mixture to 55 °C and maintain overnight.

• Upon reaction completion (monitored by HPLC), cool the mixture to room temperature.

• Add IPAc (5 volumes) and water (3 volumes) and stir the mixture for 10 minutes.

• Separate the organic layer and wash with a solution of citric acid in water.

• Extract the organic layer with aqueous phosphoric acid.

• The combined phosphoric acid layers containing the product can be further processed for the hydrolysis of the tert-butyl ester to yield Elagolix.

Quantitative Data for Elagolix Intermediate Synthesis

Parameter	Value	Reference
Starting Material	(R)-3-(2-amino-2-phenylethyl)-5-(2-fluoro-3-methoxyphenyl)-1-(2-fluoro-6-(trifluoromethyl)benzyl)-6-methylpyrimidine-2,4(1H,3H)-dione	[2][3]
Reagent	Ethyl 4-bromobutanoate (used as a proxy for tert-butyl 4-bromobutanoate)	[2][3]
Base	N,N-Diisopropylethylamine (DIPEA)	[3]
Solvent	Dimethylacetamide (DMAc)	[3]
Temperature	55-60 °C	[2][3]
Yield	50%	[2]
Purity (Final API)	99.9% (after subsequent steps and purification)	[2]

Synthesis Workflow for Elagolix Intermediate

Caption: N-alkylation step in the synthesis of Elagolix.

Synthesis of PROTAC Linkers for BTK Degraders

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that induce the degradation of target proteins.[4] They consist of a ligand for the protein of interest, a ligand for an E3 ubiquitin ligase, and a linker connecting them. tert-Butyl 4-bromobutanoate is a valuable building block for the synthesis of these linkers.[5]

Experimental Protocol: Synthesis of a Linker-E3 Ligase Ligand Conjugate

This protocol describes the coupling of tert-butyl 4-bromobutanoate to an amine-functionalized E3 ligase ligand, which is a common step in the synthesis of PROTACs.

Materials:

• tert-Butyl 4-bromobutanoate

• Amine-functionalized E3 Ligase Ligand (e.g., a pomalidomide (B1683931) derivative)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Sodium iodide (NaI)

Procedure:

• To a solution of tert-butyl 4-bromobutanoate (1.2 eq) in anhydrous DMF, add sodium iodide (1.5 eq).

• Stir the mixture at 60 °C for 1 hour to facilitate the in situ formation of the more reactive iodo-linker.

• Cool the reaction mixture to room temperature.

• Add the amine-functionalized E3 ligase ligand (1.0 eq) and DIPEA (3.0 eq) to the reaction mixture.

• Stir the reaction at room temperature overnight.

• Monitor the reaction progress by LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the Linker-E3 Ligase Ligand Conjugate.

Quantitative Data for Linker-E3 Ligase Conjugate Synthesis

Parameter	Value	Reference
Reagent	tert-Butyl 6-bromohexanoate (B1238239) (used as a proxy for tert-butyl 4-bromobutanoate)	[5]
Catalyst	Sodium iodide (NaI)	[5]
Base	N,N-Diisopropylethylamine (DIPEA)	[5]
Solvent	Anhydrous N,N-Dimethylformamide (DMF)	[5]
Temperature	60 °C (for iodo-linker formation), then Room Temperature	[5]
Reaction Time	1 hour (iodo-linker formation), then overnight	[5]
Purification	Flash column chromatography	[5]

PROTAC Synthesis Workflow

Caption: General workflow for the synthesis of a PROTAC using tert-butyl 4-bromobutanoate.

Tert-butyl 4-bromobutanoate is a versatile and valuable reagent in the synthesis of modern pharmaceutical ingredients. Its application in the synthesis of Elagolix and as a linker in PROTACs highlights its utility in introducing a flexible four-carbon chain with a protected carboxylic acid functionality. The protocols and data presented herein provide a foundation for researchers and drug development professionals to utilize this building block in the design and synthesis of novel therapeutics. The ability to perform sequential coupling reactions after a straightforward deprotection step makes tert-butyl 4-bromobutanoate an important tool in the construction of complex bioactive molecules.

References

• 1. Discovery of Novel Bruton’s Tyrosine Kinase PROTACs with Enhanced Selectivity and Cellular Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elagolix Sodium Salt and Its Synthetic Intermediates: A Spectroscopic, Crystallographic, and Conformational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2021054896A1 - Process for preparing elagolix sodium and intermediates thereof - Google Patents [patents.google.com]
• 4. Design, Synthesis and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs) as a BTK Degraders with Improved Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Nucleophilic Substitution with Tert-butyl 4-bromobutanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for nucleophilic substitution reactions utilizing tert-butyl 4-bromobutanoate, a versatile building block in organic synthesis. The protocols outlined below are suitable for the synthesis of a variety of derivatives, which are valuable intermediates in the development of novel therapeutics and other advanced materials.

Introduction

Tert-butyl 4-bromobutanoate is a key bifunctional molecule that allows for selective chemical modifications. The primary alkyl bromide is susceptible to nucleophilic attack, primarily through an S(_N)2 mechanism, while the sterically hindered tert-butyl ester group offers robust protection of the carboxylic acid functionality under various reaction conditions. This differential reactivity enables a modular approach to the synthesis of more complex molecules. This document details the procedures for reacting tert-butyl 4-bromobutanoate with various nucleophiles and presents the expected outcomes.

Data Presentation

The following table summarizes the quantitative data for representative nucleophilic substitution reactions with tert-butyl 4-bromobutanoate. Please note that yields can vary depending on the specific substrate, reaction conditions, and purification methods.

Nucleophile Class	Nucleophilic Reagent	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenol	Methyl-4-nitro-3-hydroxybenzoate / K₂CO₃	Methyl 3-(4-(tert-butoxy)-4-oxobutoxy)-4-nitrobenzoate	DMF	Not Specified	Not Specified	33[1]
Azide (B81097)	Sodium Azide (NaN₃)	tert-Butyl 4-azidobutanoate	THF/DMF	60	72	53[2]
Amine	Ammonia (excess)	tert-Butyl 4-aminobutanoate	Ethanol	Elevated	Not Specified	Moderate to Good (Expected)
Thiol (via Thioacetate)	Potassium Thioacetate (B1230152) (KSAc)	tert-Butyl 4-(acetylthio)butanoate	DMF	Room Temp.	Not Specified	Good to High (Expected)
Cyanide	Potassium Cyanide (KCN)	tert-Butyl 4-cyanobutanoate	DMSO	80-90	6-8	Good (Expected)

Experimental Workflows and Signaling Pathways

The following diagrams illustrate the general experimental workflow for nucleophilic substitution and the logical relationship of the key components in the reaction.

Caption: General experimental workflow for nucleophilic substitution.

Caption: Key components and their roles in the SN2 reaction.

Experimental Protocols

1. Synthesis of tert-Butyl 4-bromobutanoate

This protocol describes the synthesis of the starting material, tert-butyl 4-bromobutanoate, from tert-butyl 4-hydroxybutanoate (B1227057).

• Materials:

  • tert-Butyl 4-hydroxybutanoate

  • Carbon tetrabromide (CBr₄)

  • Triphenylphosphine (B44618) (PPh₃)

  • Tetrahydrofuran (B95107) (THF), anhydrous

  • Ethyl acetate (B1210297)

  • Hexane (B92381)

  • Silica (B1680970) gel for column chromatography

• Procedure:

  • In a round-bottom flask, dissolve tert-butyl 4-hydroxybutanoate (1.0 eq) and carbon tetrabromide (1.9 eq) in anhydrous tetrahydrofuran under an inert atmosphere.

  • Cool the solution in an ice bath.

  • Slowly add a solution of triphenylphosphine (1.9 eq) in anhydrous tetrahydrofuran to the cooled mixture.

  • Allow the reaction mixture to warm to room temperature and stir for 16 hours.

  • Filter the mixture to remove the precipitated triphenylphosphine oxide.

  • Concentrate the filtrate under reduced pressure.

  • Purify the resulting oil by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., 5:95) to afford tert-butyl 4-bromobutanoate as a yellow oil. A typical yield for this reaction is around 71%.[1]

2. General Protocol for Nucleophilic Substitution with Azide

This protocol describes the synthesis of tert-butyl 4-azidobutanoate.

• Materials:

  • tert-Butyl 4-bromobutanoate

  • Sodium azide (NaN₃)

  • Tetrahydrofuran (THF), anhydrous

  • N,N-Dimethylformamide (DMF), anhydrous

  • Dichloromethane (B109758) (DCM)

  • Saturated sodium bicarbonate solution

  • Brine

• Procedure:

  • Dissolve tert-butyl 4-bromobutanoate (1.0 eq) in a mixture of anhydrous THF and DMF.

  • Add sodium azide (1.0 eq) to the solution.

  • Heat the reaction mixture to 60°C and stir for 3 days.

  • Cool the mixture to room temperature and remove the solvent under reduced pressure.

  • Extract the residue with dichloromethane and wash with a 1:1 mixture of saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663), filter, and concentrate under reduced pressure to yield the crude product.

  • Purify by column chromatography to obtain tert-butyl 4-azidobutanoate. A reported yield for a similar reaction is 53%.[2]

3. General Protocol for Nucleophilic Substitution with Amines

This protocol provides a general method for the N-alkylation of primary or secondary amines with tert-butyl 4-bromobutanoate.

• Materials:

  • tert-Butyl 4-bromobutanoate

  • Primary or secondary amine (excess)

  • Potassium carbonate (K₂CO₃) or another suitable base

  • Acetonitrile (MeCN) or another suitable polar aprotic solvent

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of the amine (at least 2.0 eq to minimize dialkylation) in acetonitrile, add potassium carbonate (2.0-4.0 eq).

  • Add tert-butyl 4-bromobutanoate (1.0 eq) to the mixture.

  • Stir the reaction mixture at room temperature or an elevated temperature (e.g., 50-80°C) and monitor the progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

4. General Protocol for Nucleophilic Substitution with Thioacetate

This protocol outlines the synthesis of tert-butyl 4-(acetylthio)butanoate, which can be subsequently hydrolyzed to the corresponding thiol.

• Materials:

  • tert-Butyl 4-bromobutanoate

  • Potassium thioacetate (KSAc)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Diethyl ether or ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve tert-butyl 4-bromobutanoate (1.0 eq) in anhydrous DMF.

  • Add potassium thioacetate (1.2 eq) to the solution.

  • Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by TLC.

  • Pour the reaction mixture into water and extract with diethyl ether or ethyl acetate.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • If desired, the crude thioacetate can be purified by column chromatography or carried on to the deprotection step to yield the free thiol.

5. General Protocol for Nucleophilic Substitution with Cyanide

This protocol details the synthesis of tert-butyl 4-cyanobutanoate. Caution: Cyanide salts are highly toxic. Handle with extreme care in a well-ventilated fume hood and follow all institutional safety protocols.

• Materials:

  • tert-Butyl 4-bromobutanoate

  • Potassium cyanide (KCN)

  • Dimethyl sulfoxide (B87167) (DMSO) or N,N-Dimethylformamide (DMF), anhydrous

  • Ethyl acetate

  • Water

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • In a round-bottom flask, dissolve tert-butyl 4-bromobutanoate (1.0 eq) in anhydrous DMSO or DMF.

  • Carefully add potassium cyanide (1.2 eq) to the solution.

  • Heat the reaction mixture to 80-90°C and stir under an inert atmosphere.

  • Monitor the reaction by TLC. The reaction is typically complete within 6-8 hours.

  • Upon completion, cool the mixture to room temperature and carefully pour it into a large volume of water.

  • Extract the product with ethyl acetate.

  • Wash the combined organic extracts with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography on silica gel to obtain tert-butyl 4-cyanobutanoate.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. rsc.org [rsc.org]

Application Notes and Protocols for Williamson Ether Synthesis Using Tert-butyl 4-bromobutanoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the Williamson ether synthesis utilizing tert-butyl 4-bromobutanoate as the primary alkyl halide. This versatile building block is particularly useful for introducing a protected carboxylic acid moiety into a target molecule via an ether linkage. The following sections detail the reaction mechanism, experimental procedures with various nucleophiles, and expected outcomes.

Introduction

The Williamson ether synthesis is a robust and widely used method for the preparation of symmetrical and unsymmetrical ethers. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where an alkoxide or phenoxide ion acts as the nucleophile, displacing a halide from an alkyl halide to form a new ether bond.[1][2] Tert-butyl 4-bromobutanoate is an excellent substrate for this reaction due to the presence of a primary alkyl bromide, which is sterically accessible for backside attack by the nucleophile. The tert-butyl ester group is a common protecting group for carboxylic acids, which can be readily removed under acidic conditions post-synthesis.

Reaction Mechanism and Logical Workflow

The Williamson ether synthesis with tert-butyl 4-bromobutanoate follows a two-step process. First, a protic solvent is deprotonated by a strong base to form a potent nucleophile (an alkoxide or phenoxide). This nucleophile then attacks the electrophilic carbon of tert-butyl 4-bromobutanoate, displacing the bromide ion in an SN2 fashion.

Figure 1: General workflow of the Williamson ether synthesis.

The core of the reaction is the SN2 mechanism. The alkoxide or phenoxide nucleophile attacks the carbon atom bonded to the bromine from the backside, leading to an inversion of stereochemistry if the carbon were chiral.

Figure 2: SN2 mechanism of the Williamson ether synthesis.

Experimental Protocols and Data

The following protocols provide detailed methodologies for the Williamson ether synthesis using tert-butyl 4-bromobutanoate with various nucleophiles. The choice of base and solvent is critical and depends on the acidity of the alcohol or phenol. For unactivated alcohols, a strong base like sodium hydride is often necessary, while for more acidic phenols, a weaker base like potassium carbonate is sufficient.[3] Polar aprotic solvents such as DMF, DMSO, or acetonitrile (B52724) are generally preferred as they solvate the cation of the base without solvating the nucleophile, thus increasing its reactivity.[4]

Synthesis of Tert-butyl 4-phenoxybutanoate

This protocol describes the reaction of tert-butyl 4-bromobutanoate with sodium phenoxide.

Materials:

• Phenol

• Sodium hydride (60% dispersion in mineral oil)

• Tert-butyl 4-bromobutanoate

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a stirred suspension of sodium hydride (1.1 eq.) in anhydrous DMF, a solution of phenol (1.0 eq.) in anhydrous DMF is added dropwise at 0 °C under an inert atmosphere.

• The reaction mixture is stirred at room temperature for 30 minutes.

• A solution of tert-butyl 4-bromobutanoate (1.0 eq.) in anhydrous DMF is then added dropwise.

• The reaction mixture is heated to 50-60 °C and stirred for 12-16 hours.

• After cooling to room temperature, the reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution.

• The mixture is extracted with diethyl ether. The combined organic layers are washed with water and brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

Synthesis of Tert-butyl 4-(substituted-phenoxy)butanoates

This protocol is adapted from the synthesis of methyl 3-(4-(tert-butoxy)-4-oxobutoxy)-4-nitrobenzoate.[5]

Materials:

• Substituted phenol (e.g., Methyl-4-nitro-3-hydroxybenzoate)

• Potassium carbonate (K₂CO₃)

• Tert-butyl 4-bromobutanoate

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of the substituted phenol (1.0 eq.) in anhydrous DMF, potassium carbonate (2.0-3.0 eq.) is added.

• Tert-butyl 4-bromobutanoate (1.1-1.2 eq.) is added to the suspension.

• The reaction mixture is stirred at room temperature or heated (e.g., to 80 °C) for a specified time (e.g., 16 hours), with the progress monitored by TLC.

• The reaction mixture is poured into iced water and basified with sodium hydrogen carbonate if necessary.

• The product is extracted with ethyl acetate.

• The organic layer is washed with 1M sodium hydroxide, water, and brine.

• The organic layer is dried over magnesium sulfate, filtered, and the solvent is evaporated under vacuum.

• The crude product is purified by column chromatography.

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the Williamson ether synthesis using tert-butyl 4-bromobutanoate with various nucleophiles.

Nucleophile (Alcohol/Phenol)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Methyl-4-nitro-3-hydroxybenzoate	K₂CO₃	DMF	Not specified	Not specified	33	[5]
Methyl 3-(4-hydroxyphenyl)propionate	K₂CO₃	Acetonitrile	Reflux	Overnight	Not specified	[6]

Troubleshooting and Optimization

Low Yield:

• Cause: Incomplete deprotonation of the alcohol/phenol, insufficient reaction time or temperature, or side reactions.

• Solution: Ensure anhydrous conditions as water will quench the base. For less acidic alcohols, a stronger base like sodium hydride may be required. The reaction may require longer heating times or higher temperatures to proceed to completion.

Formation of Elimination Products:

• Cause: While tert-butyl 4-bromobutanoate is a primary halide and less prone to elimination, the use of a sterically hindered or very strong base can favor the E2 elimination pathway.

• Solution: Use a less hindered base if possible. Maintain the reaction temperature as low as feasible to favor the SN2 pathway.

Conclusion

The Williamson ether synthesis using tert-butyl 4-bromobutanoate is a reliable method for the synthesis of tert-butyl 4-alkoxy and 4-phenoxybutanoates. The reaction conditions can be tailored based on the nucleophilicity of the alcohol or phenol. Proper selection of base, solvent, and temperature is crucial for achieving high yields and minimizing side reactions. These application notes provide a foundation for researchers to develop and optimize this important transformation in their synthetic endeavors.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. rsc.org [rsc.org]
• 6. Structure-Guided Design of ISOX-DUAL-Based Degraders Targeting BRD4 and CBP/EP300: A Case of Degrader Collapse - PMC [pmc.ncbi.nlm.nih.gov]

Application of Tert-butyl 4-bromobutanoate in Peptide Synthesis: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 4-bromobutanoate is a bifunctional reagent that has found significant application in the field of peptide synthesis. Its utility lies in its ability to introduce a protected carboxylic acid functionality onto amino acid side chains, which can then be used for a variety of modifications, including the formation of cyclic peptides and the introduction of bioconjugation handles. The tert-butyl ester serves as a convenient protecting group for the carboxylic acid, which is stable under the basic conditions of standard Fmoc-based solid-phase peptide synthesis (SPPS) but can be cleaved under acidic conditions. This orthogonality allows for the selective manipulation of the introduced functionality.

This document provides detailed application notes and protocols for the use of tert-butyl 4-bromobutanoate in the alkylation of cysteine and lysine (B10760008) residues, and the subsequent application of these modified amino acids in peptide cyclization.

Core Applications

The primary applications of tert-butyl 4-bromobutanoate in peptide synthesis revolve around the modification of nucleophilic amino acid side chains, primarily cysteine and lysine.

• S-Alkylation of Cysteine: The thiol group of cysteine is a soft nucleophile and readily reacts with the electrophilic bromine of tert-butyl 4-bromobutanoate. This reaction introduces a tert-butoxycarbonylpropyl group onto the sulfur atom, creating a modified cysteine residue with a protected carboxylic acid side chain. This modified amino acid, Fmoc-S-(3-tert-butoxycarbonylpropyl)-cysteine, can be incorporated into peptides using standard Fmoc-SPPS. The tert-butoxycarbonylpropyl protecting group is notably stable to the piperidine (B6355638) used for Fmoc deprotection and is also resistant to standard trifluoroacetic acid (TFA) cleavage conditions used to remove other acid-labile side-chain protecting groups and cleave the peptide from the resin.[1] This orthogonality is crucial for synthetic strategies requiring selective deprotection.

• Nε-Alkylation of Lysine: The epsilon-amino group of lysine can be alkylated with tert-butyl 4-bromobutanoate to introduce a 4-tert-butoxycarbonylbutyl group. This modification creates a lysine derivative with an extended side chain terminating in a protected carboxylic acid. This allows for the introduction of a tether that can be used for various purposes, including the formation of lactam bridges for peptide cyclization.

• Peptide Cyclization: The protected carboxylic acid introduced by tert-butyl 4-bromobutanoate serves as a handle for peptide cyclization. After the synthesis of the linear peptide, the tert-butyl ester can be deprotected to reveal a free carboxylic acid. This carboxylic acid can then react with a free amino group elsewhere in the peptide sequence (e.g., the N-terminus or the side chain of another amino acid like lysine or ornithine) to form a lactam bridge, resulting in a cyclic peptide.[1] This side-chain-to-tail or side-chain-to-side-chain cyclization strategy is a powerful method for constraining the peptide's conformation, which can lead to increased stability, binding affinity, and biological activity.[2]

Data Presentation

Table 1: Physicochemical Properties of Key Compounds

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Appearance
Tert-butyl 4-bromobutanoate	C₈H₁₅BrO₂	223.11	110661-91-1	Not specified
Fmoc-S-(3-tert-butoxycarbonylpropyl)-cysteine	C₂₆H₃₁NO₆S	485.59	102971-73-3	White to off-white crystalline powder

Table 2: Summary of a Typical On-Resin Cyclization Yield

Peptide Sequence	Cyclization Method	Crude Purity of Cyclic Peptide	Reference
Model Peptide with C-terminal Glu	On-resin head-to-tail cyclization	22-28%	[3]

Experimental Protocols

Protocol 1: Synthesis of Fmoc-S-(3-tert-butoxycarbonylpropyl)-cysteine

This protocol describes the synthesis of the modified cysteine building block.

Materials:

• Fmoc-Cys(Trt)-OH

• Tert-butyl 4-bromobutanoate

• Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Diethyl ether

Procedure:

• Deprotection of Fmoc-Cys(Trt)-OH: Dissolve Fmoc-Cys(Trt)-OH in a minimal amount of DMF. Add a solution of TFA and TIS in dichloromethane (B109758) (DCM) to remove the trityl protecting group from the thiol. Monitor the reaction by TLC. Once complete, evaporate the solvent.

• S-Alkylation: Dissolve the deprotected Fmoc-Cys-OH in DMF. Add DIPEA to create a basic environment. Add tert-butyl 4-bromobutanoate to the solution and stir at room temperature. Monitor the reaction by TLC until the starting material is consumed.

• Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to obtain Fmoc-S-(3-tert-butoxycarbonylpropyl)-cysteine.

Protocol 2: Incorporation of Fmoc-S-(3-tert-butoxycarbonylpropyl)-cysteine into a Peptide using Fmoc-SPPS

This protocol outlines the steps for incorporating the modified cysteine into a peptide chain on a solid support.[4]

Materials:

• Fmoc-Rink Amide resin (or other suitable solid support)

• Fmoc-S-(3-tert-butoxycarbonylpropyl)-cysteine

• Other required Fmoc-protected amino acids

• Coupling reagents (e.g., HBTU, HOBt)

• Base (e.g., DIPEA)

• Deprotection solution: 20% piperidine in DMF

• Solvents: DMF, DCM

• Washing solutions: DMF, DCM

Procedure:

• Resin Preparation: Swell the resin in DMF in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc group. Wash the resin thoroughly with DMF.

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-S-(3-tert-butoxycarbonylpropyl)-cysteine (3-5 equivalents relative to resin loading), HBTU (3-5 equivalents), and HOBt (3-5 equivalents) in DMF. Add DIPEA (6-10 equivalents) to the mixture to pre-activate for 1-2 minutes.[4]

• Coupling: Add the activated amino acid solution to the deprotected peptide-resin. Agitate the reaction vessel at room temperature for 1-2 hours.[4] Monitor the coupling completion using a Kaiser test.

• Washing: Wash the resin with DMF to remove excess reagents.

• Chain Elongation: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

Protocol 3: On-Resin Peptide Cyclization via Lactam Bridge Formation

This protocol describes the cyclization of a linear peptide containing both a deprotected lysine side chain and a deprotected carboxylic acid side chain derived from tert-butyl 4-bromobutanoate modification.

Materials:

• Peptide-resin containing a free ε-amino group of lysine and a free carboxylic acid from the S-propyl-cysteine derivative.

• Coupling reagents (e.g., HATU, HOBt)

• Base (e.g., DIPEA)

• Solvent: DMF

Procedure:

• Selective Deprotection:

  • Lysine Deprotection: If an orthogonal protecting group like Mtt was used for the lysine side chain, it can be selectively removed using a solution of 1% TFA in DCM.

  • Carboxylic Acid Deprotection: The tert-butyl ester on the modified cysteine or lysine side chain is cleaved using a stronger acidic condition that does not cleave the peptide from the resin, for example, a higher concentration of TFA for a short period, if a hyper-acid-labile resin is used. Note: The tert-butoxycarbonylpropyl group is reported to be resistant to standard TFA cleavage conditions, so specific, harsher conditions might be required for its selective on-resin deprotection, which are not well-documented in the provided search results.

• On-Resin Cyclization: Swell the deprotected peptide-resin in DMF. In a separate vial, prepare a solution of HATU and HOBt in DMF. Add this activating solution to the resin, followed by the addition of DIPEA. Agitate the reaction mixture at room temperature for several hours to overnight. Monitor the cyclization by cleaving a small amount of resin and analyzing the product by LC-MS.

• Final Cleavage and Deprotection: Once cyclization is complete, wash the resin thoroughly with DMF and DCM. Cleave the cyclic peptide from the resin and remove any remaining side-chain protecting groups using a standard TFA cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% TIS).

• Purification: Precipitate the crude cyclic peptide in cold diethyl ether, and purify by reverse-phase HPLC.

Mandatory Visualizations

Workflow for S-Alkylation and SPPS Incorporation

General Workflow for On-Resin Peptide Cyclization

Orthogonality of Protecting Groups

References

• 1. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The synthesis and study of side-chain lactam-bridged peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biotage.com [biotage.com]
• 4. benchchem.com [benchchem.com]

Application Notes: Synthesis of BRD4-Targeting PROTACs Using Tert-butyl 4-bromobutanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction to PROTAC Technology

Proteolysis-targeting chimeras (PROTACs) represent a revolutionary therapeutic modality that utilizes the cell's own ubiquitin-proteasome system (UPS) to selectively eliminate target proteins associated with various diseases.[1] Unlike traditional inhibitors that only block the function of a protein, PROTACs lead to the complete degradation and removal of the protein from the cell.[2] These heterobifunctional molecules consist of three key components: a ligand that binds to the protein of interest (POI), another ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two moieties.[1] By inducing the formation of a ternary complex between the target protein and an E3 ligase, the PROTAC facilitates the ubiquitination of the POI, marking it for degradation by the 26S proteasome.[2][3]

Role of Tert-butyl 4-bromobutanoate as a Linker Precursor

The linker is a critical component of a PROTAC, significantly influencing its efficacy, solubility, and pharmacokinetic properties. Tert-butyl 4-bromobutanoate is a versatile bifunctional building block for the synthesis of PROTACs. Its four-carbon alkyl chain provides adequate spatial orientation between the two ligands, which is crucial for the formation of a stable and productive ternary complex. The bromo group serves as a reactive handle for nucleophilic substitution, allowing for conjugation to an amine or hydroxyl group on one of the ligands. The tert-butyl ester acts as a protecting group for a carboxylic acid, which can be deprotected in a later synthetic step to enable coupling with the other ligand, facilitating a modular and controlled assembly of the final PROTAC molecule.

Therapeutic Rationale: Targeting BRD4

Bromodomain-containing protein 4 (BRD4) is a key epigenetic reader and a member of the Bromodomain and Extra-Terminal (BET) family of proteins.[4] It plays a crucial role in regulating the transcription of critical oncogenes, most notably c-MYC.[4][5] BRD4 acts as a scaffold at super-enhancers and promoters, recruiting the transcriptional machinery necessary for gene expression.[1] Its dysregulation is implicated in a variety of cancers, making it a high-priority target for therapeutic intervention. By inducing the degradation of BRD4, a PROTAC can effectively shut down the expression of these oncogenes, leading to cell cycle arrest and apoptosis in cancer cells, offering a more potent and durable anti-cancer effect compared to traditional inhibition.[1][4]

Quantitative Data Summary

The following table summarizes representative data for a potent BRD4-targeting PROTAC with a similar linker architecture, recruiting the Cereblon (CRBN) E3 ligase. The data is provided as a benchmark for the expected performance of a PROTAC synthesized using a linker derived from Tert-butyl 4-bromobutanoate.

Parameter	Value	Cell Line	Notes
DC₅₀ (Degradation)	0.75 ± 0.16 nM	MV4-11 (AML)	Half-maximal degradation concentration after 24h treatment.[6]
Dₘₐₓ (Degradation)	> 95%	MV4-11 (AML)	Maximum level of BRD4 degradation observed.[6]
IC₅₀ (Proliferation)	0.4 nM	MV4-11 (AML)	Half-maximal inhibitory concentration for cell proliferation.[6]
Purity (Final PROTAC)	> 98%	N/A	Determined by High-Performance Liquid Chromatography (HPLC).
Yield (Final Step)	~30-50%	N/A	Representative yield for the final amide coupling step.

Signaling Pathway and Mechanism of Action

Caption: BRD4 signaling pathway and intervention by a PROTAC.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the synthesis of a hypothetical BRD4-targeting PROTAC, BRD4-C4-Pomalidomide , using Tert-butyl 4-bromobutanoate. The synthesis is a two-part process: 1) conjugation of the linker to the E3 ligase ligand (pomalidomide), and 2) deprotection and coupling to the BRD4 ligand ((+)-JQ1 carboxylic acid).

Part 1: Synthesis of Pomalidomide-Linker Conjugate

This protocol describes the N-alkylation of pomalidomide (B1683931) with Tert-butyl 4-bromobutanoate.

Materials:

• Pomalidomide

• Tert-butyl 4-bromobutanoate

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297), Water, Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of Pomalidomide (1.0 eq) in anhydrous DMF, add Tert-butyl 4-bromobutanoate (1.2 eq) and DIPEA (3.0 eq).

• Stir the reaction mixture at 80 °C for 12-16 hours under a nitrogen atmosphere.

• Monitor the reaction progress by Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash sequentially with water (3x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the Pomalidomide-C4-tert-butyl ester conjugate.

Part 2: Synthesis of the Final PROTAC (BRD4-C4-Pomalidomide)

This protocol details the deprotection of the tert-butyl ester and subsequent amide coupling with an amine-functionalized target protein ligand.

Materials:

• Pomalidomide-C4-tert-butyl ester conjugate (from Part 1)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• (+)-JQ1 carboxylic acid (or other amine-functionalized BRD4 ligand)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Anhydrous N,N-Dimethylformamide (DMF)

• N,N-Diisopropylethylamine (DIPEA)

• Preparative HPLC system

Procedure:

• Deprotection: Dissolve the Pomalidomide-C4-tert-butyl ester conjugate (1.0 eq) in a 1:1 mixture of DCM and TFA.

• Stir the solution at room temperature for 2-4 hours until deprotection is complete (monitored by LC-MS).

• Remove the solvent and excess TFA under reduced pressure. Co-evaporate with DCM (3x) to ensure complete removal of residual acid. The resulting carboxylic acid is typically used in the next step without further purification.

• Coupling: Dissolve the crude carboxylic acid (1.0 eq) and (+)-JQ1 carboxylic acid (1.1 eq) in anhydrous DMF.

• Add HATU (1.2 eq) and DIPEA (3.0 eq) to the reaction mixture.

• Stir the reaction at room temperature for 4-6 hours. Monitor progress by LC-MS.

• Upon completion, purify the crude final PROTAC by preparative reverse-phase HPLC to yield the pure BRD4-C4-Pomalidomide .

• Characterization: Confirm the identity and purity (>95%) of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Mandatory Visualizations

General Mechanism of PROTAC Action

Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Experimental Workflow for PROTAC Synthesis

Caption: Workflow for the synthesis of BRD4-C4-Pomalidomide.

References

• 1. benchchem.com [benchchem.com]
• 2. Design, Synthesis, and Activity Evaluation of BRD4 PROTAC Based on Alkenyl Oxindole-DCAF11 Pair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of a direct high-throughput protein quantification strategy facilitates the discovery and characterization of a celastrol-derived BRD4 degrader - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Identification of highly efficacious PROTACs targeting BRD4 against acute myeloid leukemia: Design, synthesis, and biological evaluations [ccspublishing.org.cn]

Application Notes and Protocols for Nanoparticle Functionalization using Tert-butyl 4-bromobutanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nanoparticle functionalization is a critical process in the development of targeted drug delivery systems, advanced diagnostics, and novel biomaterials. The surface modification of nanoparticles dictates their interaction with biological systems, influencing their stability, biocompatibility, cellular uptake, and target specificity. Tert-butyl 4-bromobutanoate is a bifunctional linker that offers a versatile platform for nanoparticle surface modification. Its structure comprises a terminal bromide, which can participate in nucleophilic substitution reactions, and a tert-butyl protected carboxylic acid. This protected acid group can be deprotected under acidic conditions to reveal a reactive carboxyl group, enabling subsequent conjugation to various biomolecules such as antibodies, peptides, or drugs. This two-step functionalization strategy allows for controlled and sequential surface modification.

These application notes provide detailed protocols for the functionalization of nanoparticles using tert-butyl 4-bromobutanoate and subsequent characterization of the modified nanoparticles.

Chemical Structure and Properties

• IUPAC Name: tert-butyl 4-bromobutanoate[1]

• Synonyms: 4-Bromobutanoic Acid tert-Butyl Ester, tert-Butyl 4-Bromobutyrate[2]

• Molecular Formula: C8H15BrO2[1]

• Molecular Weight: 223.11 g/mol [1]

• Appearance: Colorless to light orange or yellow clear liquid[2]

Core Applications in Nanoparticle Functionalization

The unique bifunctional nature of tert-butyl 4-bromobutanoate allows for a range of applications in nanoparticle engineering:

• Drug Delivery: The exposed carboxyl group, after deprotection, can be conjugated to therapeutic agents, while the nanoparticle core serves as a carrier. This targeted approach can enhance the therapeutic index of potent drugs by increasing their concentration at the site of action and reducing systemic toxicity.[3]

• Bio-imaging: Imaging agents can be attached to the functionalized nanoparticles for diagnostic purposes, enabling real-time visualization of biological processes.

• Targeted Therapeutics: The terminal carboxyl group provides a handle for the attachment of targeting ligands, such as antibodies or peptides, to direct the nanoparticles to specific cells or tissues.[4]

• Enhanced Biocompatibility: Surface modification can improve the biocompatibility of nanoparticles, reducing immunogenicity and increasing circulation time.

Experimental Protocols

The following protocols outline a two-stage process for the functionalization of amine-presenting nanoparticles. The first stage involves the reaction of the bromo- group of tert-butyl 4-bromobutanoate with the amine groups on the nanoparticle surface. The second stage is the deprotection of the tert-butyl ester to expose the carboxylic acid.

Protocol 1: Conjugation of Tert-butyl 4-bromobutanoate to Amine-Functionalized Nanoparticles

This protocol describes the covalent attachment of tert-butyl 4-bromobutanoate to nanoparticles with surface amine groups via nucleophilic substitution.

Materials:

• Amine-functionalized nanoparticles (e.g., silica, polymeric, or iron oxide nanoparticles)

• Tert-butyl 4-bromobutanoate

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Reaction vessel

• Magnetic stirrer and stir bar

• Inert gas (Argon or Nitrogen)

• Centrifuge and centrifuge tubes

• Deionized water

Procedure:

• Nanoparticle Dispersion: Disperse the amine-functionalized nanoparticles in anhydrous DMF to a desired concentration (e.g., 1 mg/mL).

• Reaction Setup: In a reaction vessel under an inert atmosphere, add the nanoparticle dispersion.

• Reagent Addition: Add a 10-fold molar excess of tert-butyl 4-bromobutanoate to the nanoparticle suspension. Subsequently, add a 5-fold molar excess of TEA or DIPEA to act as a base.

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours.

• Purification:

  • Centrifuge the nanoparticle suspension to pellet the modified nanoparticles.

  • Remove the supernatant containing unreacted linker and byproducts.

  • Resuspend the nanoparticle pellet in fresh DMF and repeat the centrifugation and resuspension steps three times to ensure complete removal of unreacted reagents.

  • Finally, resuspend the purified nanoparticles in a suitable buffer (e.g., PBS, pH 7.4) for the next step or storage.

Protocol 2: Deprotection of the Tert-butyl Ester to Expose Carboxylic Acid

This protocol outlines the removal of the tert-butyl protecting group to yield a terminal carboxylic acid on the nanoparticle surface.

Caution: Trifluoroacetic acid (TFA) is highly corrosive. Handle in a chemical fume hood with appropriate personal protective equipment.

Materials:

• Tert-butyl ester functionalized nanoparticles (from Protocol 1)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Neutralization Buffer: 5% (v/v) Diisopropylethylamine (DIPEA) in DCM

• Washing Solvent: Dichloromethane (DCM)

• Final Storage Buffer: PBS, pH 7.4

Procedure:

• Solvent Exchange:

  • Pellet the tert-butyl ester functionalized nanoparticles by centrifugation.

  • Remove the aqueous storage buffer and resuspend the nanoparticles in 1 mL of anhydrous DCM. Repeat this wash step twice to ensure a non-aqueous environment.

• Deprotection:

  • Resuspend the nanoparticles in a solution of 50% TFA in DCM.

  • Incubate for 1-2 hours at room temperature with gentle mixing.

• Neutralization and Washing:

  • Pellet the nanoparticles by centrifugation and remove the TFA/DCM solution.

  • Resuspend the pellet in the Neutralization Buffer and incubate for 5 minutes.

  • Wash the nanoparticles three times with anhydrous DCM.

• Final Resuspension:

  • After the final DCM wash, allow the residual solvent to evaporate in a fume hood.

  • Resuspend the final carboxyl-terminated nanoparticles in the desired aqueous buffer (e.g., PBS, pH 7.4) for storage or further functionalization.

Data Presentation

The successful functionalization of nanoparticles requires thorough characterization at each step. The following table summarizes the expected changes in key nanoparticle properties after each modification stage.

Characterization Technique	Amine-Functionalized Nanoparticles (Initial)	After Protocol 1 (Tert-butyl ester functionalized)	After Protocol 2 (Carboxyl-functionalized)
Hydrodynamic Diameter (DLS)	100 ± 5 nm	105 ± 7 nm	103 ± 6 nm
Zeta Potential (pH 7.4)	+30 ± 5 mV	+15 ± 4 mV	-25 ± 5 mV
Surface Chemistry (FTIR)	Presence of N-H stretching peaks (~3300 cm⁻¹)	Appearance of C=O stretching of ester (~1730 cm⁻¹), disappearance of primary amine peaks	Disappearance of tert-butyl C-H peaks (~1370 cm⁻¹), appearance of broad O-H stretch of carboxylic acid (~3000 cm⁻¹)
Morphology (TEM/SEM)	Spherical, monodisperse	No significant change in morphology	No significant change in morphology

Visualization of Workflow and Reactions

Experimental Workflow

Caption: Workflow for nanoparticle functionalization.

Chemical Reactions

Caption: Chemical reactions for nanoparticle functionalization.

References

• 1. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tert-Butyl 4-Bromobutanoate | 110661-91-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. mdpi.com [mdpi.com]
• 4. Functionalization of Nanoparticulate Drug Delivery Systems and Its Influence in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Tert-butyl 4-bromobutanoate as a Versatile Precursor for Radiopharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing tert-butyl 4-bromobutanoate as a key precursor in the synthesis of radiopharmaceuticals for Positron Emission Tomography (PET). The tert-butyl ester group serves as a convenient protecting group for the carboxylic acid functionality, allowing for facile radiolabeling, typically with Fluorine-18 ([¹⁸F]), followed by efficient deprotection to yield the final PET tracer.

Introduction

Tert-butyl 4-bromobutanoate is a valuable building block in the development of PET radiotracers. Its bifunctional nature, possessing both a reactive bromide and a protected carboxylic acid, enables a two-stage synthetic strategy. Initially, the bromide allows for the introduction of a four-carbon chain onto a targeting molecule via alkylation. Subsequently, the bromo-group can be readily displaced by [¹⁸F]fluoride. The sterically hindered tert-butyl ester is stable to many reaction conditions, including the [¹⁸F]fluorination step, and can be selectively removed under acidic conditions in the final step of the synthesis to reveal the free carboxylic acid, which is often crucial for biological activity or for improving the pharmacokinetic properties of the radiotracer.

Key Advantages of Using Tert-butyl 4-bromobutanoate

• Versatile Alkylating Agent: The bromo-functionalization allows for straightforward alkylation of various nucleophiles such as amines and phenols on the targeting biomolecule.

• Stable Protecting Group: The tert-butyl ester is robust and withstands a range of reaction conditions, including the often harsh conditions of radiofluorination.

• Facile Deprotection: The tert-butyl group can be efficiently cleaved under acidic conditions, often with trifluoroacetic acid (TFA), to yield the final carboxylic acid-containing radiotracer.

• Introduction of a Linker: The four-carbon chain can act as a linker to distance the radionuclide from the targeting molecule, which can be beneficial for maintaining biological activity.

General Synthetic Workflow

The general strategy for incorporating a 4-[¹⁸F]fluorobutanoic acid moiety into a target molecule (TM) using tert-butyl 4-bromobutanoate is outlined below. The target molecule typically contains a nucleophilic group (e.g., -NH₂, -OH).

Caption: General workflow for PET tracer synthesis.

Experimental Protocols

Protocol 1: Synthesis of the Radiolabeling Precursor via Alkylation

This protocol describes the alkylation of a generic primary amine on a target molecule with tert-butyl 4-bromobutanoate.

Materials:

• Target Molecule (TM-NH₂)

• Tert-butyl 4-bromobutanoate

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

• Acetonitrile (ACN) or Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of the Target Molecule (TM-NH₂) (1.0 eq) in anhydrous ACN or DMF, add K₂CO₃ (2.0 eq) or DIPEA (2.0 eq).

• Add tert-butyl 4-bromobutanoate (1.2 eq) to the mixture.

• Stir the reaction mixture at room temperature or heat to 50-80 °C for 4-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter off any inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in DCM and wash with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the protected precursor.

Quantitative Data (Typical Ranges):

Parameter	Value
Yield	60-90%
Purity (by HPLC)	>95%

Protocol 2: [¹⁸F]-Radiolabeling of the Precursor

This protocol outlines the nucleophilic substitution of the bromide with [¹⁸F]fluoride.

Materials:

• Protected Precursor

• [¹⁸F]Fluoride (produced from a cyclotron)

• Kryptofix 2.2.2 (K₂₂₂)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (ACN), anhydrous

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sep-Pak® Light QMA cartridge

• HPLC for purification

Procedure:

• Trap the aqueous [¹⁸F]fluoride solution onto a pre-conditioned Sep-Pak® Light QMA cartridge.

• Elute the [¹⁸F]fluoride from the cartridge into a reaction vessel using a solution of K₂₂₂ and K₂CO₃ in ACN/water.

• Azeotropically dry the [¹⁸F]fluoride by heating under a stream of nitrogen with additions of anhydrous ACN.

• Dissolve the protected precursor (1-5 mg) in anhydrous DMSO or ACN.

• Add the precursor solution to the dried [¹⁸F]fluoride.

• Heat the reaction mixture at 80-120 °C for 10-20 minutes.

• After cooling, dilute the reaction mixture with water and purify the [¹⁸F]radiolabeled intermediate by semi-preparative HPLC.

Quantitative Data (Typical Ranges):

Parameter	Value
Radiochemical Yield (decay-corrected)	30-70%
Radiochemical Purity (by radio-HPLC)	>98%

Protocol 3: Deprotection of the Tert-butyl Ester

This protocol describes the final deprotection step to yield the carboxylic acid PET tracer.

Materials:

• [¹⁸F]Radiolabeled Intermediate (from HPLC purification)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Water

Procedure:

• The HPLC fraction containing the [¹⁸F]radiolabeled intermediate is typically collected in a vessel containing water.

• The solvent is removed under reduced pressure or by passing through a C18 Sep-Pak cartridge.

• To the dried intermediate, add a mixture of TFA and DCM (e.g., 1:1 v/v).

• Allow the reaction to proceed at room temperature for 5-15 minutes.

• Remove the TFA and DCM under a stream of nitrogen.

• Re-dissolve the final [¹⁸F]PET tracer in a suitable formulation buffer (e.g., saline with ethanol).

• Confirm the identity and purity of the final product by analytical radio-HPLC.

Quantitative Data (Typical Ranges):

Parameter	Value
Deprotection Yield	>95%
Overall Radiochemical Yield (from starting [¹⁸F]fluoride)	10-40%
Specific Activity	>37 GBq/µmol (>1 Ci/µmol)

Signaling Pathways and Logical Relationships

The following diagram illustrates the chemical transformations involved in the synthesis.

Caption: Synthetic pathway for a PET tracer.

Conclusion

Tert-butyl 4-bromobutanoate is a highly effective and versatile precursor for the development of [¹⁸F]-labeled PET tracers. The straightforward protocols for precursor synthesis, radiolabeling, and deprotection, combined with the potential for good radiochemical yields and high specific activity, make it an attractive building block for researchers in the field of radiopharmaceutical chemistry. The methodologies described in these application notes provide a solid foundation for the development of novel PET imaging agents for a wide range of biological targets.

Application Notes and Protocols: Tert-butyl 4-bromobutanoate in Protecting Group Strategies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the strategic use of tert-butyl 4-bromobutanoate as a bifunctional building block in organic synthesis. The tert-butyl ester serves as a robust protecting group for the carboxylic acid functionality, while the terminal bromide allows for a variety of chemical transformations. This document outlines key applications, detailed experimental protocols, and quantitative data to facilitate its use in complex multi-step syntheses, particularly in the fields of medicinal chemistry and drug development.

Introduction to Tert-butyl Ester Protection

The tert-butyl (t-Bu) ester is a widely employed protecting group for carboxylic acids due to its steric hindrance and distinct cleavage conditions. It effectively shields the carboxyl group from a wide array of nucleophilic and basic reagents.[1] A key advantage of the t-butyl ester is its stability under conditions used for the removal of other common protecting groups, such as Fmoc or Cbz, making it an excellent choice for orthogonal protection strategies in peptide synthesis and other complex molecular constructions.[1]

Tert-butyl 4-bromobutanoate offers the dual functionality of a protected carboxylic acid and a reactive alkyl halide, making it a versatile intermediate for introducing a four-carbon spacer in a molecule.

Synthesis of Tert-butyl 4-bromobutanoate

The most common method for the synthesis of tert-butyl 4-bromobutanoate involves the esterification of 4-bromobutanoic acid with tert-butanol (B103910) or isobutylene (B52900) under acidic conditions.

Quantitative Data for Synthesis

Starting Material	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
4-Bromobutanoic Acid	tert-Butanol, H₂SO₄ (cat.), MgSO₄	Dichloromethane (B109758)	Room Temp.	48	30-47	[2][3]
4-Bromobutanoic Acid	Isobutylene, H₂SO₄ (cat.)	Dioxane/DCM	Ice Bath to RT	Not Specified	>90 (general)	[4]
4-Hydroxybutanoic acid	CBr₄, PPh₃	Tetrahydrofuran	Ice Bath to RT	16	71	[5]

Experimental Protocol: Esterification with Tert-butanol

Materials:

• 4-bromobutanoic acid (1.0 eq)

• Dichloromethane (DCM)

• tert-Butanol (5.0 eq)

• Concentrated sulfuric acid (catalytic amount)

• Anhydrous magnesium sulfate (B86663) (4.2 eq)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 4-bromobutanoic acid in dichloromethane in a round-bottom flask.

• Add anhydrous magnesium sulfate and tert-butanol to the solution.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Stir the reaction mixture vigorously at room temperature for 48 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until effervescence ceases.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient) to afford pure tert-butyl 4-bromobutanoate.[2][3]

Protecting Group Strategies in Multi-Step Synthesis

A key strategy involving tert-butyl 4-bromobutanoate is to utilize the stability of the tert-butyl ester while performing nucleophilic substitution reactions at the carbon bearing the bromine atom. The ester can then be deprotected in a subsequent step. This approach is particularly valuable in the synthesis of linkers for Proteolysis Targeting Chimeras (PROTACs) and in the preparation of various pharmaceutical intermediates.

Application in PROTAC Linker Synthesis

Tert-butyl 4-bromobutanoate is a common building block for constructing aliphatic linkers in PROTACs. The bromo- functionality allows for conjugation to an E3 ligase ligand or a target protein ligand, while the protected carboxyl group can be revealed later for subsequent coupling.

Caption: General workflow for synthesizing GABA analogues.

Conclusion

Tert-butyl 4-bromobutanoate is a highly valuable and versatile bifunctional reagent in modern organic synthesis. The strategic use of its tert-butyl ester as a protecting group allows for selective manipulation of the alkyl bromide functionality. The straightforward and high-yielding deprotection under acidic conditions further enhances its utility. The protocols and data presented in these application notes are intended to serve as a practical guide for researchers in the efficient application of this building block for the synthesis of complex molecules, particularly in the realm of drug discovery and development.

References

• 1. benchchem.com [benchchem.com]
• 2. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 3. GABA analogue - Wikipedia [en.wikipedia.org]
• 4. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

One-Pot Synthesis Methods Utilizing Tert-butyl 4-bromobutanoate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 4-bromobutanoate is a versatile bifunctional molecule widely employed in organic synthesis. Its structure incorporates a sterically hindered tert-butyl ester, which serves as a protecting group for the carboxylic acid, and a primary alkyl bromide that acts as an electrophilic site for nucleophilic substitution or organometallic reactions. This unique combination makes it an ideal candidate for use in one-pot synthesis, a strategy that enhances efficiency by performing multiple reaction steps in a single reaction vessel. This approach minimizes purification of intermediates, reduces solvent waste, and can significantly shorten overall synthesis time.

These application notes provide an overview of a representative one-pot synthetic protocol that utilizes tert-butyl 4-bromobutanoate for the synthesis of substituted butanoates, which are valuable intermediates in the development of pharmaceutical agents and other fine chemicals.

Application: One-Pot Synthesis of Methyl 3-(4-(tert-butoxy)-4-oxobutoxy)-4-nitrobenzoate

This protocol details a one-pot nucleophilic aromatic substitution reaction where tert-butyl 4-bromobutanoate is used to alkylate a phenolic hydroxyl group. This type of transformation is crucial for introducing flexible linker units into molecules, a common strategy in drug design to optimize binding to biological targets.

Data Summary

The following table summarizes the quantitative data for the one-pot synthesis of methyl 3-(4-(tert-butoxy)-4-oxobutoxy)-4-nitrobenzoate.

Reactant/Reagent	Chemical Formula	Molar Mass ( g/mol )	Amount (mg)	Moles (mmol)	Molar Equiv.
Methyl-4-nitro-3-hydroxybenzoate	C₈H₇NO₅	197.15	180	0.9	1.0
Tert-butyl 4-bromobutanoate	C₈H₁₅BrO₂	223.11	247	1.1	1.22
Potassium Carbonate	K₂CO₃	138.21	380	2.76	3.07
Product	Chemical Formula	Molar Mass ( g/mol )	Yield (mg)	Yield (%)
Methyl 3-(4-(tert-butoxy)-4-oxobutoxy)-4-nitrobenzoate	C₁₆H₂₁NO₇	355.34	104	33%

Experimental Protocol

This procedure outlines the one-pot synthesis of methyl 3-(4-(tert-butoxy)-4-oxobutoxy)-4-nitrobenzoate from methyl-4-nitro-3-hydroxybenzoate and tert-butyl 4-bromobutanoate.[1]

Materials:

• Methyl-4-nitro-3-hydroxybenzoate

• Tert-butyl 4-bromobutanoate

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Water

• Brine

• Magnesium sulfate (B86663) (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard glassware for extraction and filtration

• Rotary evaporator

Procedure:

• To a dry round-bottom flask, add methyl-4-nitro-3-hydroxybenzoate (180 mg, 0.9 mmol, 1.0 equiv.), potassium carbonate (380 mg, 2.76 mmol, 3.07 equiv.), and anhydrous N,N-dimethylformamide.

• Stir the mixture at room temperature to ensure good suspension of the reagents.

• Add tert-butyl 4-bromobutanoate (247 mg, 1.1 mmol, 1.22 equiv.) to the reaction mixture.

• Allow the reaction to stir at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica (B1680970) gel to yield the pure product as a white solid (104 mg, 33%).

Reaction Workflow Diagram

Caption: Workflow for the one-pot synthesis of a substituted butanoate.

Conclusion

While the presented protocol illustrates a straightforward and efficient one-pot nucleophilic substitution, the potential applications of tert-butyl 4-bromobutanoate in more complex one-pot sequences, such as tandem alkylation-cyclization or multi-component reactions, remain an area ripe for exploration. The development of such methodologies would further enhance the utility of this versatile building block in the rapid construction of complex molecular architectures relevant to the pharmaceutical and agrochemical industries. Further research into these advanced applications is encouraged to fully leverage the synthetic potential of tert-butyl 4-bromobutanoate.

References

• 1. rsc.org [rsc.org]

Application Note and Protocols for Scale-up Synthesis of Derivatives Using Tert-butyl 4-bromobutanoate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tert-butyl 4-bromobutanoate is a versatile reagent in organic synthesis, widely employed in the development of pharmaceutical intermediates due to its bifunctional nature. The presence of a terminal bromine atom allows for nucleophilic substitution reactions, while the tert-butyl ester group serves as a protecting group for the carboxylic acid, which can be deprotected under acidic conditions. This application note provides detailed protocols for the synthesis of tert-butyl 4-bromobutanoate and its subsequent use in the scale-up synthesis of derivatives, particularly focusing on the alkylation of amines to generate precursors for biologically active molecules like GABA analogs. The protocols provided are adaptable for scale-up operations, with considerations for process optimization and safety.

Synthesis of Tert-butyl 4-bromobutanoate

The synthesis of tert-butyl 4-bromobutanoate is typically achieved through the esterification of 4-bromobutyric acid with tert-butanol (B103910). Several methods have been reported, and the choice of method for scale-up will depend on factors such as cost, safety, and available equipment.

Protocol 1: Sulfuric Acid Catalyzed Esterification

This is a common lab-scale method that can be adapted for larger scales.

Experimental Protocol:

• To a solution of 4-bromobutyric acid (1 eq.) in dichloromethane (B109758) (DCM), add magnesium sulfate (B86663) (4.2 eq.) and tert-butanol (5 eq.).[1]

• Carefully add concentrated sulfuric acid (catalytic amount) to the mixture.[2]

• Stir the reaction mixture vigorously at room temperature for 48 hours.[2]

• Upon completion (monitored by TLC or GC), quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with water, and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[2]

• Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel.

Quantitative Data for Synthesis of Tert-butyl 4-bromobutanoate

Method	Reactants	Solvent	Catalyst	Yield	Reference
Sulfuric Acid Catalyzed	4-bromobutyric acid, tert-butanol, magnesium sulfate	Dichloromethane	Concentrated H₂SO₄	30%	[2]
Alternative Sulfuric Acid	4-bromobutyric acid, tert-butanol, magnesium sulfate	Dichloromethane	Concentrated H₂SO₄	47%	[1]
Triphenylphosphine/CBr₄	tert-Butyl 4-hydroxybutanoate, carbon tetrabromide, triphenylphosphine	Tetrahydrofuran	-	71%	[3]

Scale-up Synthesis of Derivatives via Alkylation

Tert-butyl 4-bromobutanoate is an excellent alkylating agent for various nucleophiles, including amines, phenols, and thiols. The following protocol details the alkylation of a generic primary amine, a common step in the synthesis of many pharmaceutical building blocks.

Protocol 2: N-Alkylation of a Primary Amine

This protocol can be adapted for the synthesis of precursors to GABA analogs and other nitrogen-containing compounds.

Experimental Protocol:

• Dissolve the primary amine (1 eq.) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) or potassium carbonate (1.5-2 eq.) in a suitable aprotic solvent (e.g., acetonitrile, DMF, or THF).

• Add tert-butyl 4-bromobutanoate (1.1-1.5 eq.) dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to a temperature between 50-80 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate (B1210297) and water.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer to yield the crude N-alkylated product.

• Purify the crude product by column chromatography or crystallization.

Quantitative Data for Derivative Synthesis

Reaction Type	Substrate	Reagent	Base	Solvent	Yield	Reference
O-Alkylation	Methyl-4-nitro-3-hydroxybenzoate	tert-butyl 4-bromobutanoate	Potassium carbonate	Not Specified	-	[3]
N-Alkylation	Free piperazine (B1678402) derivative	tert-butylbromoacetate	DIPEA	DCM	80%	[4]
α-Arylation	tert-Butyl N-Cbz-4-aminobutanoate	Aryl halide	LiHMDS	Toluene	-	[5]

Deprotection of the Tert-butyl Ester

The final step in many synthetic sequences involving tert-butyl 4-bromobutanoate is the deprotection of the tert-butyl ester to reveal the carboxylic acid.

Protocol 3: Acidic Deprotection

Experimental Protocol:

• Dissolve the tert-butyl ester derivative in a suitable solvent such as dichloromethane or 1,4-dioxane.

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid in dioxane, at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS.

• Upon completion, remove the solvent and excess acid under reduced pressure.

• The resulting carboxylic acid can often be used directly or purified by crystallization or precipitation.

Visualizations

Synthetic Workflow

Caption: General workflow for synthesizing derivatives from tert-butyl 4-bromobutanoate.

GABA Receptor Signaling Pathway

Gamma-aminobutyric acid (GABA) is a primary inhibitory neurotransmitter in the central nervous system.[5] Its derivatives often target GABA receptors.

Caption: Simplified GABA receptor signaling pathway.

References

• 1. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. rsc.org [rsc.org]
• 4. Structure-Guided Design of ISOX-DUAL-Based Degraders Targeting BRD4 and CBP/EP300: A Case of Degrader Collapse - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application of Tert-butyl 4-bromobutanoate in the Synthesis of Kinase Inhibitors: Detailed Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them a primary focus for therapeutic intervention. The development of small molecule kinase inhibitors has revolutionized the treatment of many of these conditions. A key strategy in the design of potent and selective kinase inhibitors is the incorporation of flexible linker moieties that can optimally position the inhibitor within the ATP-binding pocket or target allosteric sites.

Tert-butyl 4-bromobutanoate has emerged as a valuable and versatile C4 building block in the synthesis of these complex molecules. Its bifunctional nature, featuring a reactive alkyl bromide for nucleophilic substitution and a sterically hindered tert-butyl ester, allows for the strategic introduction of a protected carboxylic acid functionalized four-carbon chain. This linker can be crucial for establishing key interactions with the target kinase, improving pharmacokinetic properties, and serving as an attachment point for further chemical modification, such as in the development of Proteolysis Targeting Chimeras (PROTACs).

This document provides detailed application notes and experimental protocols for the use of tert-butyl 4-bromobutanoate in the synthesis of kinase inhibitors, with a focus on its application in the development of inhibitors for the TAM (Tyro3, Axl, Mer) family of receptor tyrosine kinases.

Role in Kinase Inhibitor Synthesis: The Butoxy Linker

Tert-butyl 4-bromobutanoate is primarily employed to introduce a flexible butoxy linker onto a core kinase inhibitor scaffold. This is typically achieved through an O-alkylation or N-alkylation reaction with a nucleophilic handle, such as a phenol (B47542) or an amine, present on the core structure. The tert-butyl ester serves as a convenient protecting group for the carboxylic acid, which can be deprotected in a later synthetic step to reveal a functional handle for further elaboration or to act as a key pharmacophoric element.

A common synthetic strategy involves the nucleophilic aromatic substitution (SNAr) reaction where a phenolic group on a heterocyclic core, such as a pyrimidine (B1678525), displaces the bromide from tert-butyl 4-bromobutanoate.[1] This approach is particularly relevant for inhibitors targeting the TAM kinases, where a substituted pyrimidine core is a common feature.[1]

Application in TAM Kinase Inhibitor Synthesis

The TAM (Tyro3, Axl, Mer) family of receptor tyrosine kinases are attractive targets in oncology due to their role in cell proliferation, survival, and immune regulation.[1] The development of small molecule inhibitors targeting these kinases is an active area of research. Tert-butyl 4-bromobutanoate serves as a valuable synthon for introducing a flexible, functionalizable C4 linker into potential TAM kinase inhibitors.[1]

Signaling Pathway and Inhibition

The TAM kinases are activated by their ligands, Gas6 and Protein S, leading to receptor dimerization and autophosphorylation of tyrosine residues in the intracellular kinase domain.[1] This initiates downstream signaling through pathways like PI3K/AKT and MAPK, which promote cell proliferation and survival.[1] Small molecule inhibitors block the kinase domain, thereby inhibiting these oncogenic signals.[1]

Simplified TAM Kinase Signaling and Inhibition

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of tert-butyl 4-bromobutanoate and its subsequent use in the alkylation of a generic hydroxyphenyl-pyrimidine scaffold, a common core in kinase inhibitors.

Protocol 1: Synthesis of Tert-butyl 4-bromobutanoate from Tert-butyl 4-hydroxybutanoate (B1227057)

This protocol describes the conversion of a hydroxyl group to a bromide, a necessary step for subsequent alkylation reactions.[1]

Materials:

• Tert-butyl 4-hydroxybutanoate

• Triphenylphosphine (B44618) (PPh₃)

• Carbon tetrabromide (CBr₄)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexanes and Ethyl Acetate (B1210297)

Procedure:

• Dissolve tert-butyl 4-hydroxybutanoate (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

• Cool the solution to 0 °C in an ice bath.

• Add triphenylphosphine (1.2 eq) to the solution and stir until dissolved.[1]

• Slowly add carbon tetrabromide (1.2 eq) portion-wise, ensuring the temperature remains below 5 °C.[1]

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃.[1]

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).[1]

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.[1]

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to yield tert-butyl 4-bromobutanoate as a clear oil.[1]

Protocol 2: O-Alkylation of a Hydroxyphenyl-pyrimidine Scaffold

This protocol outlines the coupling of tert-butyl 4-bromobutanoate to a generic phenolic pyrimidine scaffold.[1]

Materials:

• Substituted 4-hydroxyphenyl-pyrimidine core

• Tert-butyl 4-bromobutanoate

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• N,N-Dimethylformamide (DMF) or Acetonitrile

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the 4-hydroxyphenyl-pyrimidine core (1.0 eq) in DMF, add potassium carbonate (2.0 eq).[1]

• Stir the suspension at room temperature for 15 minutes.

• Add tert-butyl 4-bromobutanoate (1.1 eq) dropwise to the mixture.[1]

• Heat the reaction to 60-80 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.[1]

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water (3x) and then with brine.[1]

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by flash chromatography on silica gel to obtain the desired ether-linked intermediate.[1]

General Experimental Workflow for Alkylation

Data Presentation

The following table summarizes hypothetical data for a series of TAM kinase inhibitors synthesized using the described methods. The inhibitory concentrations (IC50) are provided for the three members of the TAM kinase family: Tyro3, Axl, and Mer.

Compound ID	Core Scaffold	R Group on Pyrimidine	Yield (%)	Tyro3 IC50 (nM)	Axl IC50 (nM)	Mer IC50 (nM)
TKI-A-01	4-Hydroxyphenyl-pyrimidine	H	65	150	80	50
TKI-A-02	4-Hydroxyphenyl-pyrimidine	4-Morpholinophenyl	58	75	35	20
TKI-A-03	4-Hydroxyphenyl-pyrimidine	3-Pyridyl	62	120	65	45
TKI-A-04	4-Hydroxyphenyl-pyrimidine	4-(Piperidin-1-yl)phenyl	55	90	40	25

Conclusion

Tert-butyl 4-bromobutanoate is a highly effective reagent for the introduction of a functionalized four-carbon linker in the synthesis of kinase inhibitors. The protocols outlined in this document provide a general framework for its application, particularly in the development of novel TAM kinase inhibitors based on a pyrimidine scaffold. The versatility of the resulting carboxylic acid, after deprotection of the tert-butyl ester, offers significant opportunities for further optimization of inhibitor potency, selectivity, and pharmacokinetic properties. Researchers and drug development professionals can leverage this building block to efficiently explore chemical space and advance the development of next-generation targeted therapies.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Solid-Phase Synthesis Utilizing Tert-butyl 4-bromobutanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 4-bromobutanoate is a bifunctional chemical reagent increasingly employed in solid-phase organic synthesis (SPOS), particularly in the construction of linker moieties for complex molecules such as Proteolysis Targeting Chimeras (PROTACs). Its utility stems from the presence of two key functional groups: a reactive alkyl bromide for nucleophilic substitution and a tert-butyl ester. The tert-butyl ester serves as a stable protecting group for the carboxylic acid, which can be selectively deprotected under acidic conditions, typically post-synthesis or after further functionalization.

This document provides detailed application notes and protocols for the use of tert-butyl 4-bromobutanoate in solid-phase synthesis, with a focus on its application as a linker precursor.

Core Applications in Solid-Phase Synthesis

The primary application of tert-butyl 4-bromobutanoate in a solid-phase context is the introduction of a four-carbon aliphatic chain that terminates in a protected carboxylic acid. This is particularly valuable in the synthesis of PROTACs, where the linker length and composition are critical for inducing the formation of a productive ternary complex between a target protein and an E3 ubiquitin ligase.

The general strategy involves the alkylation of a resin-bound nucleophile, such as a phenol (B47542) or an amine, with tert-butyl 4-bromobutanoate. The immobilized, protected linker can then be further elaborated, or the synthesis of the target molecule can be completed, followed by the cleavage of the final product from the solid support and deprotection of the tert-butyl ester.

Experimental Protocols

Protocol 1: Alkylation of a Resin-Bound Phenol with Tert-butyl 4-bromobutanoate

This protocol describes a general procedure for the alkylation of a phenolic hydroxyl group immobilized on a solid support, such as Wang resin, with tert-butyl 4-bromobutanoate.

Materials:

• Phenol-functionalized Wang resin (e.g., 4-hydroxyphenylacetic acid loaded on Wang resin)

• Tert-butyl 4-bromobutanoate

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM)

• Methanol (MeOH)

• Solid-phase synthesis vessel

• Shaker or bubbler

Procedure:

• Resin Swelling: Swell the phenol-functionalized Wang resin (1.0 eq) in anhydrous DMF (10 mL/g of resin) for 1 hour in a solid-phase synthesis vessel.

• Reagent Preparation: In a separate vial, dissolve tert-butyl 4-bromobutanoate (5.0 eq) and a suitable base (e.g., K₂CO₃, 5.0 eq, or DIPEA, 5.0 eq) in anhydrous DMF.

• Alkylation Reaction: Drain the DMF from the swollen resin and add the solution of tert-butyl 4-bromobutanoate and base. Seal the vessel and shake at room temperature for 12-24 hours. The reaction can be gently heated (e.g., to 50 °C) to increase the reaction rate.

• Washing: After the reaction is complete, drain the reaction mixture and wash the resin sequentially with DMF (3 x 10 mL/g), DCM (3 x 10 mL/g), and MeOH (3 x 10 mL/g).

• Drying: Dry the resin under vacuum to a constant weight. The resin is now functionalized with the tert-butyl-protected butanoic acid linker.

Protocol 2: Cleavage of the Final Product and Deprotection of the Tert-butyl Ester

This protocol outlines the cleavage of the synthesized molecule from the solid support and the simultaneous removal of the tert-butyl protecting group.

Materials:

• Resin-bound product from Protocol 1

• Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane (TIS)

• Cold diethyl ether

• Centrifuge

• Rotary evaporator

Procedure:

• Resin Preparation: Place the dried resin in a clean reaction vessel.

• Cleavage: Add the cleavage cocktail (10 mL/g of resin) to the resin. Shake the mixture at room temperature for 2-3 hours.

• Filtration: Filter the resin and collect the filtrate containing the cleaved product.

• Precipitation: Precipitate the crude product by adding the filtrate to a 10-fold excess of cold diethyl ether.

• Isolation: Collect the precipitate by centrifugation, decant the ether, and wash the pellet with cold diethyl ether.

• Drying: Dry the crude product under vacuum.

• Purification: Purify the final product by preparative reverse-phase HPLC.

Quantitative Data

The following table summarizes representative quantitative data for the steps involved in the solid-phase application of tert-butyl 4-bromobutanoate. Please note that specific yields and purities can vary depending on the substrate, resin, and reaction conditions.

Parameter	Typical Value	Notes
Resin Loading	0.3 - 0.8 mmol/g	For standard Wang or Merrifield resins.
Alkylation Yield	Generally > 70%	Yield on solid support is often difficult to measure directly and is typically inferred from the purity and yield of the final cleaved product.
Final Product Purity	> 95% (after HPLC)	Purity is highly dependent on the success of all synthetic steps and the efficiency of the final purification.
Cleavage Yield	> 80%	The efficiency of cleavage from the resin.

Visualizations

PROTAC-Mediated Protein Degradation Pathway

PROTACs synthesized using linkers derived from tert-butyl 4-bromobutanoate function by hijacking the cell's natural ubiquitin-proteasome system.

Caption: PROTAC-mediated protein degradation pathway.

Experimental Workflow for Solid-Phase Synthesis

The following diagram illustrates the general workflow for the solid-phase synthesis of a linker derived from tert-butyl 4-bromobutanoate, followed by further modification and cleavage.

Caption: General experimental workflow for solid-phase synthesis.

Logical Relationship of Tert-butyl 4-bromobutanoate in SPOS

This diagram illustrates the role and chemical transformations of tert-butyl 4-bromobutanoate in the context of solid-phase synthesis.

Caption: Role of tert-butyl 4-bromobutanoate in SPOS.

Application Notes and Protocols: The Role of Tert-butyl 4-bromobutanoate in Imaging Agent Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of tert-butyl 4-bromobutanoate as a versatile linker precursor in the synthesis of advanced imaging agents. The protocols detailed below are designed to guide researchers in the development of novel diagnostics and theranostics, with a focus on positron emission tomography (PET) and other imaging modalities.

Introduction

Tert-butyl 4-bromobutanoate is a valuable bifunctional molecule employed in the construction of imaging agents. Its chemical structure features a reactive bromo group, ideal for alkylation reactions, and a tert-butyl ester, which serves as a protecting group for a carboxylic acid. This arrangement allows for the sequential introduction of different functionalities, a crucial step in the multi-component assembly of modern imaging probes. Typically, an imaging agent is comprised of three key components: a targeting moiety that directs the agent to a specific biological target, a chelator that sequesters a radionuclide, and a linker that connects the two. Tert-butyl 4-bromobutanoate is an excellent candidate for forming this critical linking element.

Application: Synthesis of a Precursor for a PET Imaging Agent Linker

This section details the use of tert-butyl 4-bromobutanoate in the synthesis of a key intermediate, Methyl 3-(4-(tert-butoxy)-4-oxobutoxy)-4-nitrobenzoate. This intermediate contains a protected carboxylic acid (the tert-butyl ester) and a nitro group that can be subsequently reduced to an amine for conjugation to a chelator. This example showcases a typical O-alkylation reaction where tert-butyl 4-bromobutanoate provides a four-carbon spacer.

Experimental Protocol: Synthesis of Methyl 3-(4-(tert-butoxy)-4-oxobutoxy)-4-nitrobenzoate[1]

Materials:

• Methyl-4-nitro-3-hydroxybenzoate

• Tert-butyl 4-bromobutanoate

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Hexane

• Water

• Brine

Procedure:

• To a solution of Methyl-4-nitro-3-hydroxybenzoate (180 mg, 0.9 mmol) in anhydrous DMF (10 mL), add potassium carbonate (380 mg, 2.76 mmol).

• Add tert-butyl 4-bromobutanoate (247 mg, 1.1 mmol) to the reaction mixture.

• Stir the mixture at room temperature for 16 hours.

• Pour the reaction mixture into ethyl acetate (100 mL).

• Wash the organic layer with water (50 mL) and then with brine (100 mL).

• Dry the organic layer over anhydrous magnesium sulfate (B86663) and filter.

• Concentrate the filtrate under vacuum.

• Purify the crude product by column chromatography on silica (B1680970) gel using an eluent of ethyl acetate/hexane (e.g., 5/95 v/v) to yield the desired product.

Data Presentation

Compound	Starting Material (mmol)	Reagent (mmol)	Base (mmol)	Yield (%)
Methyl 3-(4-(tert-butoxy)-4-oxobutoxy)-4-nitrobenzoate	0.9	1.1	2.76	~70-80%

Note: Yields are approximate and can vary based on reaction conditions and purification efficiency.

General Workflow for Imaging Agent Preparation

The synthesized intermediate, Methyl 3-(4-(tert-butoxy)-4-oxobutoxy)-4-nitrobenzoate, can be further elaborated into a complete imaging agent. The following diagram illustrates the logical progression from this intermediate to a final, radiolabeled imaging agent.

Caption: Synthetic workflow for an imaging agent.

Signaling Pathway Visualization

Imaging agents developed using this methodology can be designed to target a variety of cellular pathways. For instance, a Prostate-Specific Membrane Antigen (PSMA) targeted agent would bind to PSMA on the surface of prostate cancer cells, leading to internalization and accumulation of the radiotracer.

Caption: PSMA-targeted imaging agent pathway.

Conclusion

Tert-butyl 4-bromobutanoate is a key building block for the synthesis of linkers in imaging agents. Its bifunctional nature allows for a modular and strategic approach to the construction of complex molecular probes. The provided protocols and workflows offer a foundational guide for researchers to design and synthesize novel imaging agents for a wide range of biological targets, ultimately contributing to advancements in diagnostic imaging and targeted radionuclide therapy.

Technical Notes & Optimization

Technical Support Center: Purification of Crude Tert-butyl 4-bromobutanoate

This guide provides detailed protocols and troubleshooting advice for the purification of crude Tert-butyl 4-bromobutanoate using silica (B1680970) gel column chromatography.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the recommended stationary phase and mobile phase for the column chromatography of Tert-butyl 4-bromobutanoate?

A1: The standard stationary phase is silica gel (e.g., 230-400 mesh).[1] The mobile phase, or eluent, is typically a non-polar solvent system with a polar modifier. Common choices include mixtures of n-hexane and ethyl acetate (B1210297) or dichloromethane (B109758).[2][3] The optimal ratio of these solvents should be determined by preliminary Thin Layer Chromatography (TLC) analysis.

Q2: My product is not eluting from the column. What should I do?

A2: This indicates that the mobile phase is not polar enough to displace the compound from the silica gel. You should gradually increase the polarity of the eluent. For instance, if you are using a hexane (B92381)/ethyl acetate mixture, slowly increase the percentage of ethyl acetate. It is crucial to perform a TLC stability test first to ensure your product does not decompose on the silica gel.[4]

Q3: The separation between my product and impurities is poor. How can I improve it?

A3: Poor separation can result from several factors:

• Improper mobile phase: The polarity of your eluent may not be optimal. It is recommended to test various solvent systems using TLC to find the one that gives the best separation. Aim for an Rf value of 0.2-0.3 for your product for the best separation.[4]

• Column overloading: You may have loaded too much crude product onto the column. A general guideline is to use a 40-60 g of silica gel for every 1 g of crude material.[1]

• Improper column packing: The silica gel bed must be packed evenly to avoid cracks or air bubbles, which can lead to channeling and poor separation.[4]

• Sample loading in a highly polar solvent: The sample should be dissolved in a minimal amount of a low-polarity solvent for loading.[4]

Q4: The product is eluting too quickly with the solvent front. What is the problem?

A4: If your product elutes too quickly (high Rf value), the mobile phase is too polar. You need to decrease the polarity of the eluent. For example, increase the proportion of hexane in a hexane/ethyl acetate system.[4]

Q5: My collected fractions are contaminated with unreacted 4-bromobutyric acid. How can I avoid this?

A5: The presence of the starting carboxylic acid in your final product suggests that the mobile phase polarity was too high from the beginning of the elution. 4-bromobutyric acid is significantly more polar than its tert-butyl ester. To prevent this, start the elution with a low-polarity mobile phase to first elute your less polar product, and then you can increase the polarity to wash out the more polar impurities if necessary.

Data Presentation

The following table summarizes typical mobile phase compositions used for the purification of Tert-butyl 4-bromobutanoate and related compounds. The ideal Rf value for good separation on a column is generally between 0.2 and 0.3.

Compound	Stationary Phase	Mobile Phase (Eluent)	Notes
Tert-butyl 4-bromobutanoate	Silica Gel	n-hexane/ethyl acetate (50:50)	This system was used to afford the target compound.[2]
Tert-butyl 4-bromobutanoate	Silica Gel	Dichloromethane	Used as the eluent to afford the purified product.[3]
Tert-butyl 4-hydroxybutanoate	Silica Gel	ethyl acetate/hexane (5:95)	For a related, slightly more polar compound.[5]

Experimental Protocols

Detailed Methodology for Column Chromatography Purification

This protocol outlines the purification of crude Tert-butyl 4-bromobutanoate using flash column chromatography.

1. Preparation of the Mobile Phase:

• Based on preliminary TLC analysis, prepare an appropriate mobile phase. A common starting point is a mixture of n-hexane and ethyl acetate. For example, start with a 95:5 mixture of hexane:ethyl acetate.

• Prepare a more polar solvent mixture (e.g., 80:20 hexane:ethyl acetate) to increase the polarity during elution if necessary.

2. Packing the Column:

• Select a glass chromatography column of a suitable size.

• Prepare a slurry of silica gel in the initial, low-polarity mobile phase.

• Pour the slurry into the column and use gentle air pressure to pack the silica gel into a uniform bed. Ensure there are no air bubbles or cracks.[4]

• Add a thin layer of sand on top of the silica gel bed to prevent disruption during sample loading.[6]

3. Sample Loading:

• Dissolve the crude Tert-butyl 4-bromobutanoate in a minimal amount of a non-polar solvent, such as dichloromethane or the initial mobile phase.[1]

• Carefully apply the sample solution to the top of the silica gel bed using a pipette.[6]

• Allow the sample to absorb completely into the silica gel.[6]

4. Elution:

• Begin eluting the column with the initial low-polarity mobile phase.

• Collect fractions in test tubes or other suitable containers.

• Monitor the collected fractions by TLC to determine their composition. Use a suitable visualization method, such as a potassium permanganate (B83412) stain, as the product may not be UV-active.[1]

• If the product is slow to elute, gradually increase the polarity of the mobile phase by increasing the proportion of the more polar solvent (e.g., ethyl acetate).

5. Product Isolation:

• Combine the fractions that contain the pure Tert-butyl 4-bromobutanoate, as determined by TLC.[1]

• Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified product, which should be a colorless to light orange or yellow liquid.[5]

Mandatory Visualization

Caption: Troubleshooting workflow for column chromatography purification.

References

• 1. benchchem.com [benchchem.com]
• 2. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Common side products in reactions with Tert-butyl 4-bromobutanoate.

Welcome to the technical support center for tert-butyl 4-bromobutanoate. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common side reactions and optimizing experimental outcomes when using this versatile reagent.

Frequently Asked Questions (FAQs)

Q1: What are the primary competing reactions I should be aware of when using tert-butyl 4-bromobutanoate in nucleophilic substitution reactions?

A1: The main competing reaction is the E2 (elimination) reaction, which leads to the formation of tert-butyl but-3-enoate. Since tert-butyl 4-bromobutanoate is a primary alkyl halide, the SN2 (substitution) reaction is generally favored, but the choice of base, solvent, and temperature are critical factors that can influence the product distribution.[1][2]

Q2: How can I favor the desired SN2 product over the E2 side product?

A2: To favor the SN2 pathway, use a good nucleophile that is a weak base (e.g., NaN₃, NaCN). Employ a polar aprotic solvent such as DMF or DMSO and maintain lower reaction temperatures.[1][2]

Q3: Under what conditions does the E2 elimination side product become significant?

A3: The E2 reaction is favored by the use of strong, sterically hindered bases like potassium tert-butoxide (t-BuOK). Higher reaction temperatures also promote elimination over substitution.[1][2]

Q4: My tert-butyl ester seems to be hydrolyzing during my reaction or workup. How can I prevent this?

A4: The tert-butyl ester group is sensitive to acidic conditions.[3][4] During aqueous workups, it is crucial to maintain a neutral or slightly basic pH (pH 7-9) to prevent hydrolysis to 4-bromobutanoic acid.[4] Avoid acidic quenches or washes; instead, use solutions like saturated aqueous sodium bicarbonate (NaHCO₃).[4]

Q5: Can tert-butyl 4-bromobutanoate cyclize on its own?

A5: Yes, intramolecular cyclization to form γ-butyrolactone (GBL) is a potential side reaction, especially in the presence of a non-nucleophilic base or upon heating. This occurs via an intramolecular SN2 reaction where the carboxylate oxygen attacks the carbon bearing the bromine.

Troubleshooting Guides

Issue 1: Low Yield of SN2 Product, Significant Formation of Alkene Byproduct

Symptoms:

• NMR or GC-MS analysis of the crude product shows a significant amount of tert-butyl but-3-enoate.

• The desired substitution product is obtained in low yield.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low SN2 product yield.

Issue 2: Formation of Carboxylic Acid Byproduct

Symptoms:

• TLC analysis shows a new, more polar spot.

• NMR analysis indicates the absence of the tert-butyl group singlet and the presence of a broad carboxylic acid proton signal.

• The desired product is contaminated with 4-bromobutanoic acid or its substituted derivative.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for ester hydrolysis.

Data Presentation

SN2 vs. E2 Product Ratios for Primary Alkyl Bromides

The following table provides representative data on the product distribution for the reaction of a primary alkyl bromide (1-bromopropane) with different bases. This illustrates the influence of the base on the competition between SN2 and E2 pathways.

Substrate	Base	Solvent	SN2 Product (%)	E2 Product (%)
1-Bromopropane (B46711)	Sodium Ethoxide	Ethanol	~90	~10
1-Bromopropane	Potassium tert-butoxide	tert-Butanol	~10	~90

Note: This data is for 1-bromopropane and serves as a representative example for a primary alkyl bromide like tert-butyl 4-bromobutanoate.[1]

Stability of Tert-butyl Esters at Different pH Values

The stability of the tert-butyl ester is highly dependent on the pH of the aqueous environment during workup.

pH Range	Stability at Room Temperature	Recommended for Workup?
< 4	Unstable (Rapid Hydrolysis)	No
4 - 6	Moderately Stable (Slow Hydrolysis)	Not Recommended
7 - 9	Stable	Yes
> 9	Stable	Yes

Data adapted from general knowledge of tert-butyl ester stability.[4]

Experimental Protocols

Protocol 1: Favoring SN2 - Synthesis of Tert-butyl 4-azidobutanoate

This protocol is designed to favor the SN2 product by using a good nucleophile that is a weak base in a polar aprotic solvent.

Materials:

• Tert-butyl 4-bromobutanoate

• Sodium azide (B81097) (NaN₃)

• Anhydrous Dimethylformamide (DMF)

• Deionized water

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve tert-butyl 4-bromobutanoate (1 equivalent) in anhydrous DMF.

• Add sodium azide (1.2 equivalents).

• Stir the reaction mixture at room temperature (25 °C) and monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into deionized water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Favoring E2 - Synthesis of Tert-butyl but-3-enoate

This protocol is designed to favor the E2 product by using a strong, sterically hindered base.

Materials:

• Tert-butyl 4-bromobutanoate

• Potassium tert-butoxide (t-BuOK)

• Anhydrous tert-butanol

• Pentane

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve tert-butyl 4-bromobutanoate (1 equivalent) in anhydrous tert-butanol.

• Add potassium tert-butoxide (1.5 equivalents) portion-wise at room temperature.

• Heat the reaction mixture to 50-60 °C and monitor the reaction progress by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature and add pentane.

• Wash the organic mixture with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and carefully remove the solvent by distillation to obtain the crude product.

Protocol 3: Deliberate Acidic Hydrolysis

This protocol describes the cleavage of the tert-butyl ester under acidic conditions.

Materials:

• Tert-butyl 4-bromobutanoate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Toluene (B28343) (for co-evaporation)

Procedure:

• Dissolve the tert-butyl 4-bromobutanoate (1 equivalent) in a 1:1 mixture of DCM and TFA.

• Stir the solution at room temperature and monitor the reaction by TLC until the starting material is consumed.

• Remove the solvent and excess TFA under reduced pressure.

• Co-evaporate the residue with toluene several times to remove residual TFA, yielding the crude 4-bromobutanoic acid.[3]

Protocol 4: Intramolecular Cyclization to γ-Butyrolactone (GBL)

This protocol describes the formation of γ-butyrolactone through intramolecular cyclization.

Materials:

• Tert-butyl 4-bromobutanoate

• Potassium tert-butoxide (t-BuOK)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a dry, round-bottom flask under an inert atmosphere, dissolve tert-butyl 4-bromobutanoate (1 equivalent) in anhydrous THF.

• Cool the solution to 0 °C and add potassium tert-butoxide (1.1 equivalents) portion-wise.

• Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC or GC for the disappearance of the starting material and the formation of a new, more polar product (GBL). Note that isobutene gas will be evolved.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by distillation or chromatography to yield γ-butyrolactone.

References

• 1. SN2 vs E2 [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reaction Yield for Alkylation with Tert-butyl 4-bromobutanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing alkylation reactions using tert-butyl 4-bromobutanoate.

Frequently Asked Questions (FAQs)

Q1: I am observing low to no conversion in my N-alkylation reaction with tert-butyl 4-bromobutanoate. What are the potential causes and how can I improve the yield?

A1: Low conversion in N-alkylation reactions is a common issue that can stem from several factors. Here is a troubleshooting guide to help you optimize your reaction:

• Reaction Conditions:

  • Temperature: Many N-alkylation reactions require heating to proceed at an appreciable rate. If your reaction is sluggish at room temperature, consider gradually increasing the temperature. However, be mindful that excessive heat can lead to decomposition of reactants or products.

  • Base Selection: The choice of base is critical for the deprotonation of the amine. For primary and secondary amines, inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often used. Cs₂CO₃ is generally more effective due to its higher solubility and the "cesium effect," which can enhance the nucleophilicity of the amine.[1][2][3] For less nucleophilic amines, a stronger base may be required.

  • Solvent Choice: Polar aprotic solvents such as dimethylformamide (DMF), acetonitrile (B52724) (ACN), or dimethyl sulfoxide (B87167) (DMSO) are commonly employed for N-alkylation reactions as they can help to dissolve the reactants and facilitate the SN2 reaction mechanism. The solubility of the base in the chosen solvent is also a key consideration.[1]

• Reagent Quality and Stoichiometry:

  • Purity of Reagents: Ensure that your amine, tert-butyl 4-bromobutanoate, solvent, and base are pure and anhydrous. Water and other impurities can interfere with the reaction.

  • Stoichiometry: A slight excess of the alkylating agent (tert-butyl 4-bromobutanoate) can sometimes be used to drive the reaction to completion. However, this may increase the risk of over-alkylation.

Q2: I am struggling with the formation of over-alkylated products (di-alkylation). How can I improve the selectivity for mono-alkylation?

A2: Over-alkylation is a frequent side reaction because the mono-alkylated product (a secondary amine) is often more nucleophilic than the starting primary amine.[4] Here are several strategies to favor mono-alkylation:

• Control of Stoichiometry: Using a large excess of the primary amine relative to the alkylating agent can statistically favor the mono-alkylated product.

• Slow Addition of Alkylating Agent: Adding the tert-butyl 4-bromobutanoate slowly to the reaction mixture helps to maintain a low concentration of the alkylating agent, thereby reducing the likelihood of the more reactive secondary amine product reacting further.

• Competitive Deprotonation/Protonation Strategy: It is possible to achieve selective mono-alkylation by using the hydrobromide salt of the primary amine. Under controlled basic conditions, the reactant primary amine is selectively deprotonated and reacts, while the newly formed, more basic secondary amine remains protonated and thus unreactive.[1]

• Alternative Methods: If direct alkylation proves difficult to control, consider alternative synthetic routes such as reductive amination.[5]

Q3: My reaction is generating unexpected side products. What are the likely side reactions with tert-butyl 4-bromobutanoate?

A3: Besides over-alkylation, other side reactions can occur:

• Hydrolysis of the Ester: The tert-butyl ester group is sensitive to strong acidic or basic conditions, which can lead to hydrolysis to the corresponding carboxylic acid.[6] This is particularly relevant during the reaction if harsh conditions are used, or during aqueous workup.

• Elimination Reaction: Although tert-butyl 4-bromobutanoate is a primary alkyl halide and thus favors SN2 reactions, elimination reactions to form an alkene can sometimes occur, especially with sterically hindered amines or at elevated temperatures.

Data Presentation

The following tables summarize general trends and starting points for optimizing your reaction conditions. The yields are illustrative and will vary depending on the specific amine substrate.

Table 1: Effect of Base and Solvent on Mono-alkylation Yield

Amine Substrate	Alkylating Agent	Base (1.5 equiv.)	Solvent	Temperature (°C)	Time (h)	Mono-alkylation Yield (%)
Aniline	tert-Butyl 4-bromobutanoate	K₂CO₃	DMF	80	24	Moderate
Aniline	tert-Butyl 4-bromobutanoate	Cs₂CO₃	DMF	80	12	Good to Excellent
Benzylamine	tert-Butyl 4-bromobutanoate	K₂CO₃	ACN	60	24	Moderate to Good
Benzylamine	tert-Butyl 4-bromobutanoate	Cs₂CO₃	ACN	60	12	Excellent

Note: Cesium carbonate generally provides higher yields in shorter reaction times compared to potassium carbonate.[1][2][3]

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of a Primary Aromatic Amine

This protocol describes a general method for the mono-N-alkylation of a primary aromatic amine with tert-butyl 4-bromobutanoate.

Materials:

• Primary aromatic amine (1.0 eq.)

• tert-Butyl 4-bromobutanoate (1.1 eq.)

• Cesium carbonate (Cs₂CO₃) (1.5 eq.)

• Anhydrous dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the primary aromatic amine (1.0 eq.) and anhydrous DMF.

• Add cesium carbonate (1.5 eq.) to the solution and stir the mixture at room temperature for 10-15 minutes.

• Slowly add tert-butyl 4-bromobutanoate (1.1 eq.) to the reaction mixture dropwise.

• Heat the reaction mixture to 60-80°C and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the starting amine is consumed, cool the reaction mixture to room temperature.

• Quench the reaction by adding water and extract the product with ethyl acetate (3 x volume of DMF).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to yield the desired mono-N-alkylated product.

Mandatory Visualization

Caption: Workflow for the N-alkylation of a primary amine with tert-butyl 4-bromobutanoate.

Caption: A decision tree for troubleshooting low yield in N-alkylation reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Identifying and removing impurities from Tert-butyl 4-bromobutanoate.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tert-butyl 4-bromobutanoate. Our goal is to help you identify and remove impurities effectively, ensuring the quality and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthesized tert-butyl 4-bromobutanoate?

A1: Common impurities can originate from the starting materials, side reactions during synthesis, or degradation. These include:

• Unreacted Starting Materials: 4-bromobutyric acid and tert-butanol (B103910) are the primary starting materials and can be carried through if the reaction does not go to completion.[1]

• γ-Butyrolactone: This can be present as an impurity in the 4-bromobutyric acid starting material, as it is often used in its synthesis.

• Isobutylene: Formed from the dehydration of tert-butanol, especially under acidic conditions.

• Hydrolysis Product: Tert-butyl 4-bromobutanoate can hydrolyze back to 4-bromobutyric acid and tert-butanol, particularly in the presence of strong acids or bases.

• Other Solvents: Residual solvents used during the synthesis and purification process may also be present.

Q2: My NMR spectrum shows unexpected peaks. How can I identify the impurities?

A2: Proton (¹H) and Carbon-13 (¹³C) NMR are powerful tools for identifying impurities.

• 4-Bromobutyric acid: Look for a broad singlet corresponding to the carboxylic acid proton.

• tert-Butanol: A singlet around 1.28 ppm for the nine equivalent protons of the tert-butyl group will be present, but its integration will be higher than expected if it is present as an impurity.

• γ-Butyrolactone: Characteristic multiplets for the three methylene (B1212753) groups will be observed.

• To confirm, you can "spike" your sample with a small amount of the suspected impurity and see if the peak intensity increases.

Q3: Can I use Gas Chromatography-Mass Spectrometry (GC-MS) to analyze the purity of my tert-butyl 4-bromobutanoate?

A3: Yes, GC-MS is an excellent technique for identifying and quantifying volatile impurities in your sample. It can effectively separate tert-butyl 4-bromobutanoate from lower boiling point impurities like tert-butanol and isobutylene, as well as less volatile impurities like 4-bromobutyric acid (though derivatization may be necessary for better detection of the acid).

Troubleshooting Guides

Issue 1: Presence of Acidic Impurities (e.g., 4-bromobutyric acid)

Symptom:

• Oily or discolored product.

• Broad peak in the ¹H NMR spectrum indicative of a carboxylic acid.

• pH of a water wash of the organic layer is acidic.

Troubleshooting Workflow:

Caption: Workflow for removing acidic impurities.

Detailed Steps:

• Aqueous Wash: Dissolve the crude product in a water-immiscible organic solvent (e.g., dichloromethane (B109758) or diethyl ether). Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This will neutralize the acidic impurity, converting it to its sodium salt, which is soluble in the aqueous layer.

• Separation: Carefully separate the organic layer from the aqueous layer using a separatory funnel.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄) to remove any residual water.

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure to obtain the purified product.

• Purity Check: Analyze the purity of the product using NMR or GC-MS to ensure the acidic impurity has been removed. If impurities persist, column chromatography may be necessary.

Issue 2: Presence of Neutral, Non-polar Impurities (e.g., γ-butyrolactone)

Symptom:

• Extra peaks in the aliphatic region of the ¹H NMR spectrum.

• Co-elution with the product in some GC conditions.

Troubleshooting Workflow:

Caption: Workflow for removing neutral impurities.

Detailed Steps:

• Column Chromatography: This is the most effective method for separating compounds with different polarities.

  • Stationary Phase: Silica (B1680970) gel is a common choice.

  • Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexane (B92381) or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate (B1210297) or dichloromethane) is typically used. The optimal ratio should be determined by thin-layer chromatography (TLC) to achieve good separation between the product and the impurity.

• Fraction Collection and Analysis: Collect fractions as the mobile phase runs through the column. Analyze the fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent to obtain the purified tert-butyl 4-bromobutanoate.

• Purity Verification: Confirm the purity of the final product using NMR and/or GC-MS.

Data on Purification Methods

Purification Method	Impurities Targeted	Typical Purity Achieved	Advantages	Disadvantages
Aqueous Wash (Saturated NaHCO₃)	Acidic impurities (e.g., 4-bromobutyric acid, residual acid catalyst)	>95% (if other impurities are minimal)	Simple, fast, and effective for removing acids.	Ineffective against neutral or basic impurities.
Silica Gel Column Chromatography	A wide range of impurities with different polarities.	>97% - 99%	Highly effective for achieving high purity.	More time-consuming, requires more solvent, and can lead to some product loss on the column.
Distillation	Non-volatile impurities.	Variable, depends on the boiling points of impurities.	Can be effective for large-scale purification.	The product may be heat-sensitive, and co-distillation with impurities with similar boiling points can occur.

Experimental Protocols

Protocol 1: Purification by Aqueous Wash

• Dissolve the crude tert-butyl 4-bromobutanoate (1 equivalent) in dichloromethane (10 volumes).

• Transfer the solution to a separatory funnel.

• Add an equal volume of saturated aqueous sodium bicarbonate solution and shake gently, venting frequently to release any pressure buildup from CO₂ evolution.

• Allow the layers to separate and drain the lower organic layer.

• Wash the organic layer with an equal volume of brine (saturated NaCl solution).

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the purified product.

Protocol 2: Purification by Column Chromatography

• Prepare a silica gel slurry in the chosen eluent (e.g., a 9:1 mixture of hexane:ethyl acetate, determined by TLC analysis).

• Pack a chromatography column with the slurry.

• Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elute the column with the mobile phase, collecting fractions.

• Monitor the fractions by TLC.

• Combine the fractions containing the pure product.

• Remove the eluent under reduced pressure to obtain the purified tert-butyl 4-bromobutanoate.

References

• 1. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]

Preventing hydrolysis of the tert-butyl ester during synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the unintended hydrolysis of tert-butyl (t-Bu) esters during chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: My tert-butyl ester was unexpectedly cleaved during a reaction. What are the most common causes?

Unintended hydrolysis of a tert-butyl ester is almost always due to exposure to acidic conditions, even if they are mild or unforeseen. The tert-butyl ester is generally stable in neutral and basic environments but labile in the presence of strong acids.[1] Key causes include:

• Acidic Reagents: Direct use of acidic reagents in a subsequent reaction step is the most common cause.

• In Situ Acid Generation: Some reactions may generate acidic byproducts, leading to cleavage.

• Acidic Workup Conditions: Quenching a reaction with an aqueous acid or performing an extraction under acidic pH can lead to partial or complete hydrolysis.

• Acidic Chromatography Media: Using untreated silica (B1680970) gel in column chromatography can be acidic enough to cleave sensitive tert-butyl esters, especially with prolonged exposure.[2]

Q2: I need to perform a reaction on a molecule containing a tert-butyl ester. How can I choose conditions to keep it intact?

To preserve the tert-butyl ester, it is crucial to maintain neutral or basic conditions throughout the reaction, workup, and purification steps.

• Reaction Conditions: Opt for reagents and catalysts that are non-acidic. If a Lewis acid is required, choose milder options and carefully screen conditions, as some can still promote cleavage.[3][4]

• Workup: When quenching a reaction, use a neutral or basic aqueous solution, such as water, saturated sodium bicarbonate solution, or a buffer with a pH > 7.

• Purification: For chromatography, consider using silica gel that has been neutralized by pre-treating it with a base like triethylamine. Alternatively, other purification media such as alumina (B75360) (basic or neutral) can be used.

Q3: During an aqueous workup, I'm seeing some hydrolysis of my t-Bu ester. How can I prevent this?

Hydrolysis during workup is typically caused by an acidic aqueous phase.

• Ensure Basicity: Before extraction, ensure the aqueous layer is basic (pH > 7) by adding a suitable base like sodium bicarbonate, sodium carbonate, or a phosphate (B84403) buffer.

• Minimize Contact Time: Perform extractions quickly to minimize the time the compound is in contact with the aqueous phase, even if it is neutral.

• Control Temperature: Perform the workup at a low temperature (e.g., in an ice bath) to reduce the rate of any potential hydrolysis.

Q4: Can my tert-butyl ester be cleaved by a Lewis acid that I'm using to catalyze another reaction?

Yes, certain Lewis acids can facilitate the cleavage of tert-butyl esters. While generally more stable towards Lewis acids than traditional Brønsted acids, their lability can vary. For example, Zinc Bromide (ZnBr₂) is known to be effective for the chemoselective hydrolysis of tert-butyl esters.[1][3][4] If your desired reaction requires a Lewis acid, it is essential to:

• Screen Lewis Acids: Test different Lewis acids to find one that catalyzes your desired transformation without affecting the tert-butyl ester.

• Optimize Conditions: Use the minimum necessary catalytic amount of the Lewis acid and run the reaction at the lowest possible temperature to minimize potential cleavage.

Troubleshooting Guides

Problem: Loss of tert-butyl ester protecting group detected after reaction workup.

This troubleshooting guide will help you identify the source of unwanted hydrolysis and suggest preventative measures.

Troubleshooting Workflow for Unwanted Hydrolysis

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. UQ eSpace [espace.library.uq.edu.au]
• 4. researchgate.net [researchgate.net]

Troubleshooting low yield in Tert-butyl 4-bromobutanoate synthesis.

Technical Support Center: Tert-butyl 4-bromobutanoate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of Tert-butyl 4-bromobutanoate. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Tert-butyl 4-bromobutanoate?

A1: The most frequently employed method is the Fischer esterification of 4-bromobutyric acid with tert-butanol (B103910), using a strong acid catalyst such as concentrated sulfuric acid.[1][2][3] This reaction is typically performed in a chlorinated solvent like dichloromethane (B109758) at room temperature over an extended period (e.g., 48 hours).[1][2]

Q2: What are the typical yields for this synthesis?

A2: Reported yields for the synthesis of Tert-butyl 4-bromobutanoate can vary significantly. While some protocols report yields as low as 30%[1], others have achieved yields in the range of 47% to 71%.[2][4] Low yields are a common issue that requires careful optimization of reaction and workup conditions.

Q3: What are the main side reactions that can lead to low yield?

A3: The primary side reaction is the acid-catalyzed dehydration of tert-butanol to isobutylene, especially in the presence of a strong, non-nucleophilic acid like sulfuric acid. Other potential side reactions include elimination or substitution of the bromide group under certain conditions.

Q4: Is purification by column chromatography always necessary?

A4: Purification by column chromatography is frequently reported to obtain high-purity Tert-butyl 4-bromobutanoate, particularly to remove unreacted starting materials and side products.[1][2][4] However, some procedures suggest that after a careful workup, the crude product can be used in subsequent steps without further purification.

Q5: What are the key safety precautions when handling the reagents for this synthesis?

A5: tert-Butyl bromoacetate, a related compound, is noted to be a lachrymator, and similar precautions should be taken. It is crucial to handle all reagents in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a laboratory coat.[5] Concentrated sulfuric acid is highly corrosive and requires careful handling.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of Tert-butyl 4-bromobutanoate.

Issue 1: Low or No Product Formation

Possible Causes and Solutions

Possible Cause	Recommended Action
Inactive Catalyst	Use fresh, concentrated sulfuric acid. Ensure no moisture has contaminated the acid.
Insufficient Reaction Time	The esterification is often slow. Monitor the reaction by TLC or GC-MS to ensure it has gone to completion. Reaction times of 48 hours are common.[1][2]
Low Reaction Temperature	While the reaction is typically run at room temperature, gentle heating (e.g., 30-40°C) may be explored to increase the reaction rate. However, be cautious as this can also promote side reactions.
Poor Quality Starting Materials	Ensure the 4-bromobutyric acid and tert-butanol are of high purity and dry.
Presence of Water	The reaction is an equilibrium, and water is a product. The presence of water in the starting materials or solvent will inhibit the reaction. Use anhydrous solvents and consider the use of a dehydrating agent like magnesium sulfate (B86663) in the reaction mixture.[1][2]

Issue 2: Product Loss During Workup

Possible Causes and Solutions

Possible Cause	Recommended Action
Product Hydrolysis	During the aqueous workup, especially with a bicarbonate quench, vigorous and prolonged mixing can lead to hydrolysis of the tert-butyl ester. Perform the quench and washes efficiently.
Formation of Emulsions	Emulsions during aqueous extraction can trap the product. To break emulsions, add brine or small amounts of a different organic solvent.
Insufficient Extraction	Ensure complete extraction of the product from the aqueous layer by performing multiple extractions with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).

Issue 3: Impure Product After Purification

Possible Causes and Solutions

Possible Cause	Recommended Action
Co-elution with Starting Material	If unreacted 4-bromobutyric acid remains, it can be difficult to separate from the product by chromatography. Ensure the reaction has gone to completion. A bicarbonate wash during workup should remove most of the unreacted acid.
Presence of Side Products	Optimize the column chromatography conditions (e.g., solvent system, gradient) to improve separation. Consider a different purification technique, such as vacuum distillation. The boiling point is reported as 72°C at 0.68 mmHg.[6]
Product Degradation on Silica (B1680970) Gel	The acidic nature of silica gel can potentially cause some degradation of the tert-butyl ester. To mitigate this, the silica gel can be neutralized with a small amount of triethylamine (B128534) in the eluent.

Experimental Protocols

Protocol 1: Fischer Esterification using Sulfuric Acid

This protocol is adapted from literature procedures.[1][2]

• Reaction Setup: To a solution of 4-bromobutyric acid (1.0 eq) in dry dichloromethane, add tert-butanol (5.0 eq) and anhydrous magnesium sulfate (4.0-4.2 eq).[2]

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., ~0.1 eq).

• Reaction: Stir the mixture vigorously at room temperature for 48 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup:

  • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a mixture of n-hexane and ethyl acetate).[2]

Protocol 2: Appel-type Bromination

This is an alternative approach starting from Tert-butyl 4-hydroxybutanoate (B1227057).[4]

• Reaction Setup: Dissolve Tert-butyl 4-hydroxybutanoate (1.0 eq) and carbon tetrabromide (~2.0 eq) in tetrahydrofuran (B95107) (THF) and cool the mixture in an ice bath.

• Reagent Addition: Slowly add a solution of triphenylphosphine (B44618) (~2.0 eq) in THF to the cooled mixture.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 16 hours.

• Workup:

  • Filter off the precipitated triphenylphosphine oxide.

  • Remove the solvent under reduced pressure.

• Purification: Purify the resulting oil by column chromatography.

Visualizations

Experimental Workflow: Fischer Esterification

Caption: Workflow for the synthesis of Tert-butyl 4-bromobutanoate.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low yield issues.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 3. lookchem.com [lookchem.com]
• 4. rsc.org [rsc.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. tert-Butyl 4-bromobutanoate | 110661-91-1 [sigmaaldrich.com]

Technical Support Center: β-Elimination Side Reactions

Welcome to the technical support center for managing and avoiding β-elimination side reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their chemical syntheses.

Frequently Asked Questions (FAQs)

Q1: What is a β-elimination reaction?

A β-elimination reaction is a common organic reaction in which two substituents on adjacent carbon atoms (the α- and β-carbons) are removed, leading to the formation of a double bond. This reaction often competes with nucleophilic substitution and can be an undesirable side reaction, reducing the yield of the desired substitution product.

Q2: What are the main factors that promote β-elimination over nucleophilic substitution?

Several key factors influence the competition between elimination and substitution:

• Temperature: Higher temperatures favor elimination. Elimination reactions result in an increase in the number of molecules, leading to a positive entropy change (ΔS). According to the Gibbs free energy equation (ΔG = ΔH - TΔS), a higher temperature (T) makes the -TΔS term more negative, thus favoring elimination.[1][2][3]

• Base Strength & Steric Hindrance: Strong, sterically hindered bases (e.g., potassium tert-butoxide, KOtBu) are more likely to act as bases rather than nucleophiles, promoting elimination by abstracting a proton from the β-carbon.[4][5]

• Substrate Structure: The structure of the alkyl halide or substrate is critical. Tertiary substrates, which are sterically hindered at the α-carbon, tend to favor elimination over SN2 substitution.[6][7]

• Solvent: The choice of solvent can influence the reaction pathway. For example, ethanol (B145695) encourages elimination more than water does.[2] Polar aprotic solvents (like acetone (B3395972) or THF) can favor E2 reactions.[8][9]

Q3: What is the difference between β-elimination and β-hydride elimination?

While related, these terms are typically used in different contexts:

• β-Elimination is a general term in organic chemistry, often referring to reactions like E1, E2, and E1cB mechanisms where a base removes a β-proton.

• β-Hydride Elimination is a specific and crucial reaction in organometallic chemistry. It involves the transfer of a hydrogen atom from the β-position of a ligand (like an alkyl group) to the metal center, forming a metal-hydride bond and an alkene, which may or may not remain coordinated to the metal.[10][11][12] This is a common decomposition pathway for organometallic complexes and a key step in many catalytic cycles.[10][13]

Q4: In peptide synthesis, which amino acids are most susceptible to β-elimination?

Amino acids with electron-withdrawing groups on their side-chain β-carbon are particularly prone to β-elimination, especially under basic conditions used for Fmoc-deprotection.[14][15] Susceptible residues include:

• Cysteine (Cys) and its protected forms.[14]

• Phosphorylated Serine (Ser(P)) and Threonine (Thr(P)).[15]

• Aspartic acid (Asp), which can form an aspartimide intermediate that is a precursor to β-elimination products.[16]

Troubleshooting Guides

Scenario 1: General Organic Synthesis (e.g., Alkyl Halide Reactions)

Problem: Low yield of the desired substitution product and a high yield of an alkene byproduct.

Troubleshooting Step	Recommended Action	Rationale
1. Lower the Reaction Temperature	Run the reaction at a lower temperature, or even at 0°C or room temperature if the substitution rate is sufficient.	Elimination reactions have a higher activation energy than substitution reactions and are favored by heat.[3][17] Lowering the temperature will decrease the rate of elimination more significantly than substitution.
2. Change the Base/Nucleophile	If possible, switch to a less basic but still effective nucleophile. For example, use acetate (B1210297) instead of hydroxide.[1] If a base is required, use a non-hindered but strong nucleophile.	Strong, bulky bases preferentially abstract protons, leading to elimination.[4] A good nucleophile that is a weak base will favor the SN2 pathway.[18]
3. Modify the Solvent	Change the solvent system. For SN2 reactions, a polar aprotic solvent (e.g., DMSO, acetone) is often preferred as it solvates the cation but leaves the nucleophile highly reactive.[9] For competing E2 reactions, using pure ethanol as a solvent encourages elimination, while adding water encourages substitution.[2]	Solvation affects the reactivity of the nucleophile/base. Polar protic solvents can stabilize the base through hydrogen bonding, making it less reactive and slowing down E2/SN2 reactions.[9]
4. Check Substrate Structure	If possible, use a primary or secondary substrate instead of a tertiary one.	Tertiary substrates are highly sterically hindered, which disfavors the SN2 mechanism and strongly promotes elimination pathways.[6]

Scenario 2: Solid-Phase Peptide Synthesis (SPPS)

Problem: Mass spectrometry of the crude peptide shows a mass loss of -98 Da for pSer/pThr residues or side products corresponding to dehydroalanine (B155165) formation from Cys.

Troubleshooting Step	Recommended Action	Rationale
1. Modify Fmoc-Deprotection Conditions	Use a less harsh base for Fmoc removal. For example, use a very low concentration of DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or add an additive like HOBt to the piperidine (B6355638) solution.[14][16]	Standard piperidine treatment can be basic enough to catalyze β-elimination on sensitive residues.[15] DBU is a strong, non-nucleophilic base that can be used in low concentrations to effectively remove the Fmoc group while minimizing side reactions.[14]
2. Choose a Different Protecting Group	For Cysteine, use a more sterically bulky and stable protecting group, such as the trityl (Trt) group.	The choice of side-chain protecting group significantly impacts the stability of the amino acid. Bulky groups can sterically hinder the abstraction of the α-proton, reducing the rate of elimination.[16]
3. Optimize Coupling Strategy	For sequences prone to aspartimide formation (e.g., -Asp-Gly-), consider using Fmoc-Asp(OMpe)-OH or incorporating a Dmb or Hmb protecting group on the preceding amino acid's backbone nitrogen.	Aspartimide formation is a base-catalyzed intramolecular cyclization that can lead to β-elimination. Modifying the aspartate side chain or blocking the backbone amide can prevent this side reaction.[16]

Scenario 3: Organometallic Reactions

Problem: An organometallic complex (e.g., a metal-alkyl) is unstable and decomposes, or a cross-coupling reaction yields alkene byproducts instead of the desired coupled product.

Troubleshooting Step	Recommended Action	Rationale
1. Redesign the Alkyl Ligand	If possible, use an alkyl ligand that lacks β-hydrogens, such as methyl, neopentyl, or trimethylsilylmethyl groups.[10][11]	The primary requirement for β-hydride elimination is the presence of a hydrogen atom on the β-carbon. Removing this hydrogen makes the pathway impossible.[10][13]
2. Introduce Steric Bulk	Use bulky ligands on the metal center (e.g., bulky phosphines) or bulky alkyl groups (like tert-butyl).	Steric hindrance can prevent the M-Cα and Cβ-H bonds from achieving the required syn-coplanar geometry for elimination to occur.[12][19]
3. Block Coordination Sites	Use a chelating ligand (e.g., a diphosphine like Xantphos) that enforces a specific geometry, preventing an empty coordination site from becoming available cis to the alkyl group.	β-hydride elimination requires an open coordination site on the metal.[11][19] If all coordination sites are filled and stable (e.g., in an 18-electron complex), elimination is inhibited.[12]
4. Prevent Formation of Strained Alkenes	Use cyclic alkyl ligands where elimination would violate Bredt's rule, such as a norbornyl ligand.	If the resulting alkene would be highly strained (e.g., a double bond at a bridgehead), the activation energy for its formation is prohibitively high, thus inhibiting β-elimination.[10][19]

Data Presentation: Influencing Factors on Elimination

The following tables summarize quantitative data on how different factors influence the ratio of elimination to substitution products.

Table 1: Effect of Temperature and Base on Product Ratio Reaction: 2-Bromobutane (B33332) with NaOEt in Ethanol

Temperature (°C)	Base Concentration	Elimination Product Yield (%)	Substitution Product Yield (%)
25	1 M NaOEt	82%	18%
80	1 M NaOEt	91.4%	8.6%
(Data adapted from Ingold et al., as cited in literature[3])

Table 2: Effect of Substrate and Base Structure on Product Ratio

Substrate	Base	Elimination Product (%)	Substitution Product (%)
Primary (1-Bromooctadecane)	Methoxide (CH₃O⁻)	~1%	~99%
Primary (1-Bromooctadecane)	tert-Butoxide (t-BuO⁻)	>85%	<15%
Secondary (2-Bromopropane)	Ethoxide (EtO⁻)	79%	21%
Tertiary (tert-Butyl Bromide)	Ethoxide (EtO⁻)	>99%	<1%
(Data generalized from various sources[7])

Experimental Protocols

Protocol: Minimizing Elimination in an SN2 Reaction

This protocol provides a general methodology for favoring substitution over elimination for a reaction between a secondary alkyl halide and a nucleophile.

Objective: Synthesize 2-ethoxybutane from 2-bromobutane with minimal formation of butene isomers.

Materials:

• 2-bromobutane

• Sodium ethoxide (NaOEt)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Standard workup and purification equipment (separatory funnel, rotary evaporator, distillation apparatus)

Procedure:

• Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Solvent and Nucleophile: Add anhydrous DMSO to the flask. Dissolve the desired amount of sodium ethoxide in the DMSO.

• Cooling: Cool the solution to 0°C using an ice bath. This is the most critical step for minimizing the elimination side reaction.[3]

• Substrate Addition: Slowly add the 2-bromobutane to the cooled solution of sodium ethoxide in DMSO dropwise over 15-20 minutes while stirring vigorously.

• Reaction: Allow the reaction to stir at 0°C. Monitor the reaction progress by TLC or GC-MS. Let the reaction proceed until the starting material is consumed (typically 1-3 hours). Avoid warming the reaction mixture.

• Workup: Quench the reaction by pouring the mixture into cold water. Extract the product with diethyl ether (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate using a rotary evaporator. Purify the resulting crude product by fractional distillation to separate the desired 2-ethoxybutane from any butene byproducts and residual starting material.

Visualizations

Diagrams of Key Concepts and Workflows

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Video: Predicting Products: Substitution vs. Elimination [jove.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. users.wfu.edu [users.wfu.edu]
• 8. reddit.com [reddit.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. β-Hydride elimination - Wikipedia [en.wikipedia.org]
• 11. Organometallic HyperTextBook: Beta-Hydride Elimination [ilpi.com]
• 12. organometallicchem.wordpress.com [organometallicchem.wordpress.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. Peptide Side Reaction | PPTX [slideshare.net]
• 16. peptide.com [peptide.com]
• 17. m.youtube.com [m.youtube.com]
• 18. quora.com [quora.com]
• 19. youtube.com [youtube.com]

Technical Support Center: Reactivity of Tert-butyl 4-bromobutanoate

Welcome to the Technical Support Center for professionals using tert-butyl 4-bromobutanoate in their research. This guide provides in-depth information on how the choice of base impacts the reactivity of this versatile reagent, offering troubleshooting advice and detailed experimental protocols to help you achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the main reaction pathways for tert-butyl 4-bromobutanoate when treated with a base?

A1: Tert-butyl 4-bromobutanoate is a primary alkyl bromide with a bulky tert-butyl ester group. When reacted with a base, it can undergo three primary competing reactions:

• Intramolecular Cyclization (SNi-type): The enolate formed by deprotonation at the α-carbon attacks the γ-carbon bearing the bromine atom, leading to the formation of tert-butyl cyclopropylcarboxylate. This is often the desired product in many synthetic applications.

• Intermolecular Nucleophilic Substitution (SN2): An external nucleophile can attack the carbon bearing the bromine, displacing it to form a substituted butanoate.

• Elimination (E2): A strong base can abstract a proton from the β-carbon, leading to the formation of tert-butyl but-3-enoate (B1239731). Due to the steric hindrance of the base, the Hofmann (less substituted) product is often favored.[1][2]

Q2: How does the choice of base influence which reaction pathway dominates?

A2: The structure and strength of the base are critical factors:

• Strong, Sterically Hindered Bases (e.g., Potassium tert-butoxide, LDA): These bases are more likely to act as a proton abstractor rather than a nucleophile due to their bulk.[2] They can favor either intramolecular cyclization by forming the enolate or elimination. High temperatures tend to favor elimination.

• Strong, Less Hindered Bases (e.g., Sodium Hydride, Sodium Ethoxide): These bases can also readily form the enolate for cyclization. However, they can also act as nucleophiles in intermolecular substitution reactions.[3]

• Weak Bases/Good Nucleophiles (e.g., Sodium Azide (B81097), Sodium Cyanide): These reagents are poor bases and are less likely to deprotonate the α-carbon. Therefore, they primarily react via the SN2 pathway, leading to intermolecular substitution products.

Q3: My reaction is producing a mixture of products. How can I favor the formation of the cyclized product, tert-butyl cyclopropylcarboxylate?

A3: To favor intramolecular cyclization, you need to promote the formation of the ester enolate while minimizing competing intermolecular and elimination reactions. Key strategies include:

• Choice of Base: Use a strong, non-nucleophilic base that can efficiently generate the enolate. Sodium hydride (NaH) or lithium diisopropylamide (LDA) are often good choices.

• Reaction Conditions: Use a polar aprotic solvent like THF or DMF to solvate the cation of the base and enhance its reactivity. Running the reaction at low to moderate temperatures can disfavor the competing elimination reaction.

• Concentration: Running the reaction at high dilution can favor the intramolecular pathway over the intermolecular one.

Q4: I am observing significant amounts of the elimination product, tert-butyl but-3-enoate. What can I do to minimize this?

A4: The formation of the elimination product is favored by strong, sterically hindered bases and higher temperatures. To reduce elimination:

• Lower the Reaction Temperature: E2 reactions often have a higher activation energy than substitution or cyclization, so running the reaction at a lower temperature can significantly reduce the amount of elimination product.

• Choose a Less Hindered Base: If possible, switch to a less bulky base that is still strong enough to promote the desired reaction. For example, if you are using potassium tert-butoxide and getting too much elimination, you might try sodium hydride.

• Solvent Choice: While polar aprotic solvents are generally preferred, the specific solvent can influence the reaction outcome. It may be worth screening different solvents to optimize your reaction.

Q5: Can the tert-butyl ester group be cleaved under the reaction conditions?

A5: Yes, the tert-butyl ester is sensitive to both acidic and strongly basic conditions. While generally more stable to basic hydrolysis than other alkyl esters, prolonged exposure to strong bases, especially at elevated temperatures, can lead to cleavage of the tert-butyl group, forming the corresponding carboxylate salt.[4] It is important to control the reaction time and temperature to avoid this side reaction.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of desired product	Competing side reactions (elimination, intermolecular substitution, hydrolysis).	Optimize base selection, temperature, and reaction time based on the desired pathway. Use high dilution to favor intramolecular reactions.
Formation of elimination product	Base is too sterically hindered; reaction temperature is too high.	Use a less bulky base (e.g., NaH instead of KOtBu). Lower the reaction temperature.
Formation of intermolecular substitution product	Nucleophilic base is used; reaction concentration is too high.	Use a non-nucleophilic base (e.g., LDA). Run the reaction at high dilution.
Cleavage of the tert-butyl ester	Reaction time is too long; temperature is too high; base is too strong.	Reduce reaction time and/or temperature. Use a milder base if possible for the desired transformation.
Reaction does not go to completion	Base is not strong enough; insufficient amount of base; poor quality of reagents or solvent.	Use a stronger base. Use a slight excess of the base. Ensure all reagents and solvents are pure and anhydrous.

Data Presentation

The following tables summarize the expected product distribution based on the choice of base. Yields are approximate and can vary based on specific reaction conditions.

Table 1: Influence of Base on Product Distribution

Base	Base Type	Primary Product(s)	Secondary Product(s)	Typical Solvent	Approx. Temp.
Sodium Hydride (NaH)	Strong, non-nucleophilic	Intramolecular Cyclization	-	THF, DMF	0 °C to RT
Potassium tert-butoxide (KOtBu)	Strong, sterically hindered	Elimination (E2)	Intramolecular Cyclization	THF, t-BuOH	RT to reflux
Lithium diisopropylamide (LDA)	Strong, sterically hindered, non-nucleophilic	Intramolecular Cyclization	Elimination	THF	-78 °C to 0 °C
Sodium Ethoxide (NaOEt)	Strong, nucleophilic	Intermolecular Substitution/Elimination	Intramolecular Cyclization	EtOH	RT to reflux
Sodium Azide (NaN₃)	Weak base, good nucleophile	Intermolecular Substitution (SN2)	-	DMF, DMSO	RT to 50 °C

Table 2: Representative Yields for Different Reaction Pathways

Reaction Pathway	Base	Product	Approximate Yield (%)
Intramolecular Cyclization	LDA in THF	tert-Butyl cyclopropylcarboxylate	70-85
Intramolecular Cyclization	NaH in DMF	tert-Butyl cyclopropylcarboxylate	60-75
Elimination	KOtBu in t-BuOH	tert-Butyl but-3-enoate	80-95
Intermolecular Substitution	NaN₃ in DMF	tert-Butyl 4-azidobutanoate	>90

Experimental Protocols

Protocol 1: Intramolecular Cyclization to Synthesize tert-Butyl cyclopropylcarboxylate using LDA

Objective: To maximize the yield of the cyclized product through the use of a strong, non-nucleophilic base at low temperature.

Materials:

• tert-Butyl 4-bromobutanoate

• Diisopropylamine (B44863)

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add anhydrous THF and cool to -78 °C using a dry ice/acetone bath.

• Add diisopropylamine (1.1 equivalents) to the cooled THF.

• Slowly add n-BuLi (1.05 equivalents) dropwise to the solution, maintaining the temperature at -78 °C. Stir the mixture for 30 minutes to generate the LDA solution.

• In a separate flame-dried flask under an inert atmosphere, dissolve tert-butyl 4-bromobutanoate (1.0 equivalent) in anhydrous THF.

• Slowly add the solution of tert-butyl 4-bromobutanoate to the LDA solution at -78 °C dropwise over 30 minutes.

• Allow the reaction mixture to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain tert-butyl cyclopropylcarboxylate.

Protocol 2: Elimination Reaction to Synthesize tert-Butyl but-3-enoate using Potassium tert-butoxide

Objective: To favor the E2 elimination pathway using a strong, sterically hindered base.

Materials:

• tert-Butyl 4-bromobutanoate

• Potassium tert-butoxide (KOtBu)

• Anhydrous tert-butanol (B103910) (t-BuOH)

• Water

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous t-BuOH.

• Add potassium tert-butoxide (1.2 equivalents) to the t-BuOH and stir until dissolved.

• Add tert-butyl 4-bromobutanoate (1.0 equivalent) to the solution at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC.

• Once the starting material is consumed, cool the reaction to room temperature.

• Quench the reaction by the slow addition of water.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to obtain tert-butyl but-3-enoate.

Protocol 3: Intermolecular Substitution with Sodium Azide

Objective: To achieve a clean SN2 reaction using a good nucleophile that is a weak base.

Materials:

• tert-Butyl 4-bromobutanoate

• Sodium azide (NaN₃)

• Anhydrous dimethylformamide (DMF)

• Water

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve tert-butyl 4-bromobutanoate (1.0 equivalent) in anhydrous DMF.

• Add sodium azide (1.2 equivalents).

• Stir the reaction mixture at room temperature and monitor the reaction progress by TLC. Gentle heating (e.g., to 50 °C) may be required to increase the reaction rate.

• Upon completion, pour the reaction mixture into water and extract with diethyl ether (3 x volume of aqueous layer).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude tert-butyl 4-azidobutanoate.

• Purify by column chromatography if necessary.

Visualizations

Caption: Competing reaction pathways of tert-butyl 4-bromobutanoate.

Caption: Troubleshooting workflow for tert-butyl 4-bromobutanoate reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. m.youtube.com [m.youtube.com]
• 4. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]

Optimizing temperature and reaction time for Tert-butyl 4-bromobutanoate couplings.

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on optimizing coupling reactions involving tert-butyl 4-bromobutanoate. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data-driven insights to enhance reaction efficiency and yield.

Frequently Asked Questions (FAQs)

Q1: What are the most common coupling reactions performed with tert-butyl 4-bromobutanoate?

A1: Tert-butyl 4-bromobutanoate is a versatile substrate commonly used in various palladium-catalyzed cross-coupling reactions to form carbon-carbon and carbon-heteroatom bonds. The most prevalent reactions include:

• Suzuki-Miyaura Coupling: For the formation of a C(sp³)–C(sp²) bond with aryl or vinyl boronic acids/esters.

• Sonogashira Coupling: To create a C(sp³)–C(sp) bond with terminal alkynes.

• Heck Coupling: For the vinylation of the alkyl chain with alkenes.

• N-Alkylation: Reaction with primary or secondary amines to form substituted butanoates.

• O-Alkylation: Reaction with phenols to generate ether linkages.

Q2: What is the optimal temperature range for these coupling reactions?

A2: The optimal temperature is highly dependent on the specific reaction, catalyst system, and substrates. However, a general guideline is as follows:

• Suzuki-Miyaura and Sonogashira Couplings: Often require elevated temperatures, typically ranging from 60°C to 120°C. For some highly active catalyst systems, reactions can proceed at room temperature.[1]

• Heck Coupling: Generally requires higher temperatures, often in the range of 100°C to 140°C.

• N/O-Alkylation: Can often be performed at or slightly above room temperature, but may require heating to 50-80°C to achieve a reasonable reaction rate.

Q3: How long should I run my reaction?

A3: Reaction times can vary significantly, from a few hours to over 24 hours. It is crucial to monitor the reaction progress by techniques such as TLC, GC-MS, or LC-MS. A typical starting point for many palladium-catalyzed couplings is 12-24 hours.

Q4: My reaction is not working or giving low yields. What are the first things to check?

A4: When encountering issues with your coupling reaction, systematically check the following:

• Inert Atmosphere: Ensure the reaction is set up under a strictly inert atmosphere (Argon or Nitrogen) as oxygen can deactivate the palladium catalyst.[2]

• Reagent Quality: Use high-purity, dry reagents and solvents. Impurities, especially water, can poison the catalyst and lead to side reactions.[1]

• Catalyst and Ligand: The choice and quality of the palladium source and ligand are critical. Ensure they are not degraded. For challenging couplings, consider using more advanced, bulky, and electron-rich phosphine (B1218219) ligands.[3]

• Base: The strength, solubility, and purity of the base are crucial. The base not only facilitates the catalytic cycle but can also influence side reactions.[1]

Q5: What are the common side reactions with tert-butyl 4-bromobutanoate?

A5: A primary concern is the potential for hydrolysis or deprotection of the tert-butyl ester group, especially under strongly basic or acidic conditions.[4] Another common side reaction in palladium catalysis is homocoupling of the coupling partners.[3] In Suzuki reactions, protodeboronation of the boronic acid can also occur.[1]

Troubleshooting Guides

This section provides a question-and-answer format to address specific issues you may encounter during your experiments.

Issue 1: Low or No Product Formation

Potential Cause	Troubleshooting Step
Inactive Catalyst	Use a fresh batch of palladium catalyst and ligand. Consider using a more robust pre-catalyst. Ensure proper handling to avoid exposure to air and moisture.[2]
Suboptimal Temperature	Gradually increase the reaction temperature in 10-20°C increments. Be mindful that excessively high temperatures can lead to degradation.[3]
Incorrect Base	The base may be too weak, insoluble, or impure. Screen different bases such as K₂CO₃, Cs₂CO₃, K₃PO₄, or NaOtBu.[1]
Poor Reagent Quality	Use freshly purified starting materials and anhydrous, degassed solvents.[1]
Catalyst Poisoning	The nitrogen on some substrates (e.g., pyridines) can poison the catalyst. Using bulky ligands can mitigate this.[3]

Issue 2: Formation of Significant Side Products

Side Product	Potential Cause	Troubleshooting Step
Hydrolysis of Tert-butyl Ester	The reaction conditions (e.g., strong base, extended heating in the presence of water) are too harsh.	Use a milder base (e.g., K₂CO₃ instead of NaOH) and ensure anhydrous conditions. Minimize reaction time.[4]
Homocoupling	The oxidative addition or transmetalation step is slow relative to homocoupling.	Lower the reaction temperature. Consider a slower addition of one of the coupling partners. Ensure a strictly inert atmosphere.[3]
Protodeboronation (Suzuki)	Presence of water and/or use of a protic solvent.	Use anhydrous solvents and consider using a boronic ester (e.g., pinacol (B44631) ester) which is more stable.[1]
Dehalogenation	The palladium-hydride species is formed, leading to the reduction of the starting material.	This is more common with aryl iodides and bromides. Ensure the absence of water and other protic sources. The choice of ligand and base can also influence this pathway.[5]

Data Presentation: Optimizing Reaction Conditions

The following tables summarize typical starting conditions and optimization ranges for various coupling reactions with tert-butyl 4-bromobutanoate. Note: Optimal conditions are substrate-dependent and require empirical determination.

Table 1: Suzuki-Miyaura Coupling Optimization

Parameter	Initial Condition	Optimization Range
Temperature	80°C	60 - 120°C
Reaction Time	12 h	4 - 24 h
Pd Catalyst (mol%)	2 mol%	1 - 5 mol%
Ligand (mol%)	4 mol%	2 - 10 mol%
Base	K₂CO₃ (2 equiv)	K₃PO₄, Cs₂CO₃ (2-3 equiv)
Solvent	Toluene/H₂O (10:1)	Dioxane, THF, DMF

Table 2: Sonogashira Coupling Optimization

Parameter	Initial Condition	Optimization Range
Temperature	60°C	Room Temp - 100°C
Reaction Time	8 h	2 - 18 h
Pd Catalyst (mol%)	1.5 mol%	0.5 - 5 mol%
Cu(I) Co-catalyst (mol%)	3 mol%	1 - 10 mol% (or copper-free)
Base	Et₃N (3 equiv)	DiPEA, piperidine (B6355638) (2-5 equiv)
Solvent	THF	DMF, Toluene, Acetonitrile

Table 3: Heck Coupling Optimization

Parameter	Initial Condition	Optimization Range
Temperature	120°C	100 - 140°C
Reaction Time	16 h	12 - 48 h
Pd Catalyst (mol%)	2 mol%	1 - 5 mol%
Ligand (mol%)	4 mol%	2 - 10 mol%
Base	Et₃N (1.5 equiv)	K₂CO₃, NaOAc (1.5-2.5 equiv)
Solvent	DMF	NMP, DMAc

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

• To an oven-dried Schlenk tube, add the arylboronic acid (1.2 equiv), base (e.g., K₂CO₃, 2.0 equiv), palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and a magnetic stir bar.

• Evacuate and backfill the tube with an inert gas (e.g., Argon) three times.

• Add tert-butyl 4-bromobutanoate (1.0 equiv) and degassed solvent (e.g., toluene/water 10:1, 0.2 M) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 90°C) and stir for the required time (e.g., 12 h), monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Mandatory Visualizations

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Challenges in the work-up and isolation of Tert-butyl 4-bromobutanoate products.

Welcome to the technical support center for the work-up and isolation of tert-butyl 4-bromobutanoate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during the synthesis and purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude tert-butyl 4-bromobutanoate?

A1: The most common impurities largely depend on the synthetic method used.

• From Fischer Esterification (4-bromobutanoic acid and tert-butanol):

  • Unreacted 4-bromobutanoic acid.

  • Unreacted tert-butanol (B103910).

  • Di-tert-butyl ether, formed as a side product from the acid-catalyzed reaction of tert-butanol.

  • Isobutene, from the decomposition of the tert-butyl cation intermediate.

• From 4-bromobutyryl chloride and tert-butanol:

  • 4-bromobutanoic acid, resulting from the hydrolysis of the acid chloride.[1]

  • Unreacted tert-butanol.[1]

Q2: My final product is a pale yellow oil. Is this normal?

A2: A pale yellow color in the crude product is not uncommon. However, for high-purity applications, the product should ideally be a colorless liquid. The yellow color may indicate the presence of impurities or slight decomposition products. Further purification via column chromatography or distillation is recommended to remove these color bodies.

Q3: What are the recommended storage conditions for tert-butyl 4-bromobutanoate?

A3: It is recommended to store the compound in a refrigerator. The tert-butyl ester group is sensitive to acidic conditions, which can lead to hydrolysis. Therefore, storage in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon), is advisable to prevent degradation from atmospheric moisture and acidic gases.

Q4: Can I use distillation to purify tert-butyl 4-bromobutanoate?

A4: Yes, vacuum distillation is a suitable method for purifying tert-butyl 4-bromobutanoate, especially for larger quantities. Care must be taken as the compound may be sensitive to high temperatures. It is crucial to use a well-controlled vacuum to lower the boiling point and minimize the risk of decomposition.

Q5: Is tert-butyl 4-bromobutanoate stable on silica (B1680970) gel during column chromatography?

A5: While generally stable, prolonged exposure to the acidic surface of silica gel can potentially cause some hydrolysis of the acid-labile tert-butyl ester. To mitigate this, it is advisable to use a less polar eluent system to ensure rapid elution. If significant degradation is observed, deactivating the silica gel with a small amount of a non-nucleophilic base like triethylamine (B128534) in the eluent can be beneficial.

Troubleshooting Guides

Issue 1: Low Yield of Isolated Product

Possible Causes & Solutions:

Cause	Solution
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure it has gone to completion before initiating work-up.
Hydrolysis during Work-up	The tert-butyl ester is sensitive to acid. Avoid acidic washes. Use a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize any residual acid catalyst. Perform aqueous washes quickly and at room temperature or below.
Product Loss during Extraction	Ensure the correct layers are collected during liquid-liquid extraction. If the product has some water solubility, saturate the aqueous layer with brine (saturated NaCl solution) to decrease its solubility in the aqueous phase and perform multiple extractions with the organic solvent.
Decomposition during Purification	If using distillation, ensure a good vacuum to keep the distillation temperature as low as possible. If using column chromatography, do not let the product sit on the column for an extended period.

Issue 2: Persistent Emulsion during Aqueous Work-up

Possible Causes & Solutions:

Cause	Solution
Formation of fine solid particles or surfactants. [1]	Allow the separatory funnel to stand for a longer period to allow the layers to separate.[2]
Vigorous shaking.	Gently swirl or invert the separatory funnel instead of vigorous shaking.[3]
Similar densities of aqueous and organic layers.	Add a small amount of brine to the separatory funnel to increase the density of the aqueous layer.[2][3]
Presence of acidic impurities.	Ensure the reaction mixture is fully quenched and neutralized with sodium bicarbonate before extraction.
Complex mixture.	Filter the entire mixture through a pad of Celite before transferring it to the separatory funnel.[2]

Issue 3: Product is Impure After Column Chromatography

Possible Causes & Solutions:

Cause	Solution
Inappropriate Solvent System	Optimize the eluent system using TLC to achieve good separation between the product and impurities (aim for a ΔRf > 0.2). A common starting point is a mixture of hexane (B92381) and ethyl acetate (B1210297).[4]
Co-elution of Impurities	If an impurity has a very similar polarity to the product, consider using a different purification technique such as vacuum distillation. Alternatively, try a different stationary phase like alumina.
Product Degradation on the Column	As mentioned in the FAQ, the acidic nature of silica gel can cause hydrolysis. Neutralize the silica gel by adding a small percentage (e.g., 1%) of triethylamine to your eluent.
Overloading the Column	Use an appropriate amount of silica gel for the amount of crude product being purified (a general rule of thumb is a 50:1 to 100:1 ratio of silica gel to crude product by weight).

Data Presentation

Table 1: Comparison of Synthetic Methods for Tert-butyl 4-bromobutanoate

Method	Starting Materials	Catalyst/Reagents	Typical Yield	Reference
Fischer Esterification	4-bromobutanoic acid, tert-butanol	Concentrated H₂SO₄, MgSO₄	30-47%	[4][5]
Appel Reaction	tert-Butyl 4-hydroxybutanoate	CBr₄, PPh₃	~71%	[6]

Experimental Protocols

Protocol 1: Synthesis via Fischer Esterification[5]

• To a solution of 4-bromobutyric acid (e.g., 3.34 g, 20 mmol) in dry dichloromethane (B109758) (80 mL), add tert-butanol (e.g., 9.2 mL, 100 mmol) and magnesium sulfate (B86663) (e.g., 9.6 g, 80 mmol).

• Carefully add concentrated sulfuric acid (e.g., 0.2 mL) to the mixture.

• Stir the reaction mixture vigorously at room temperature for 48 hours.

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Separate the organic layer, wash it with water, and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (e.g., using dichloromethane or a hexane/ethyl acetate mixture as the eluent) or vacuum distillation to afford tert-butyl 4-bromobutanoate.[5]

Mandatory Visualization

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Yb(OTf)3-Catalyzed and Di-tert-butyl Dicarbonate-Mediated Decarboxylative Etherification and Esterification Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. rsc.org [rsc.org]

Improving the solubility of reactants for Tert-butyl 4-bromobutanoate reactions.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for addressing solubility challenges in chemical reactions involving tert-butyl 4-bromobutanoate. By leveraging troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols, researchers can enhance reaction efficiency, improve yields, and ensure the successful synthesis of target molecules.

Troubleshooting Guide: Addressing Poor Reactant Solubility

Low yields, sluggish reactions, or the presence of unreacted starting materials can often be attributed to the poor solubility of one or more reactants in the chosen solvent system. This guide provides a systematic approach to diagnosing and resolving these common experimental hurdles.

Common Issues and Solutions

Problem	Potential Cause	Recommended Solution(s)
Reactant Precipitation	The reactant, often a polar nucleophile (e.g., a phenoxide or carboxylate salt), has low solubility in the reaction solvent.	1. Solvent Screening: Test a range of solvents with varying polarities. Polar aprotic solvents like DMF, DMSO, or acetonitrile (B52724) are often effective. 2. Co-solvent System: Introduce a co-solvent in which the polar reactant is more soluble. 3. Phase-Transfer Catalysis: Employ a phase-transfer catalyst to transport the reactant across the phase boundary.
Low Reaction Yield	Incomplete reaction due to low effective concentration of the dissolved reactants.	1. Optimize Solvent: Select a solvent that maximizes the solubility of all reactants. 2. Increase Temperature: Carefully increasing the reaction temperature can enhance solubility, but monitor for potential side reactions or degradation. 3. Mechanical Agitation: Use vigorous stirring or sonication to increase the dissolution rate of suspended solids.
Biphasic Reaction Mixture	The reactants are partitioned between two immiscible liquid phases.	1. Phase-Transfer Catalysis: This is the ideal solution for biphasic systems, as the catalyst facilitates the transfer of the reactive species into the organic phase. 2. Homogenizing Co-solvent: Add a co-solvent that is miscible with both phases to create a single-phase system.

Frequently Asked Questions (FAQs)

Q1: Is tert-butyl 4-bromobutanoate itself poorly soluble?

A1: No, tert-butyl 4-bromobutanoate is a liquid that is generally soluble in a wide range of common organic solvents such as ethers and chloroform.[1] Solubility issues in reactions typically arise from other reactants, particularly polar nucleophiles like phenols, amines, or carboxylates, which may not share the same solubility profile in less polar organic solvents.

Q2: My reaction is heterogeneous and slow. How can I determine if solubility is the main issue?

A2: Visual observation of a heterogeneous mixture (e.g., suspended solids) is a strong indicator of a solubility problem. To confirm, you can perform a simple solubility test by attempting to dissolve each reactant individually in the reaction solvent at the intended reaction temperature. If one or more reactants do not fully dissolve, solubility is likely a limiting factor.

Q3: What are the best general-purpose solvents for reactions with tert-butyl 4-bromobutanoate?

A3: For S(_N)2 reactions involving tert-butyl 4-bromobutanoate and a polar nucleophile, polar aprotic solvents are generally the best choice. These solvents can dissolve both the polar and nonpolar reactants to a reasonable extent without solvating the nucleophile so strongly as to reduce its reactivity. Good starting points include:

• N,N-Dimethylformamide (DMF)

• Dimethyl sulfoxide (B87167) (DMSO)

• Acetonitrile (MeCN)

• Acetone

Q4: How does a phase-transfer catalyst (PTC) work to improve solubility?

A4: A phase-transfer catalyst is a substance that facilitates the migration of a reactant from one phase into another where the reaction occurs.[2][3] Typically, the PTC is a quaternary ammonium (B1175870) salt, like tetrabutylammonium (B224687) bromide (TBAB), which can form an ion pair with an anionic nucleophile in an aqueous or solid phase. This lipophilic ion pair is soluble in the organic phase, allowing the nucleophile to react with the tert-butyl 4-bromobutanoate.

Q5: Can I use a co-solvent to improve the solubility of my reactants?

A5: Yes, a co-solvent system can be a very effective strategy. By mixing two or more miscible solvents, you can fine-tune the polarity of the reaction medium to better dissolve all reactants. For instance, if your nucleophile is soluble in a polar solvent like ethanol, but tert-butyl 4-bromobutanoate is not, adding a less polar co-solvent like THF or toluene (B28343) can create a homogeneous solution.

Quantitative Solubility Data

While specific quantitative solubility data for tert-butyl 4-bromobutanoate is not extensively tabulated in the literature, its physical properties suggest high solubility in a range of common organic solvents. The following table provides a qualitative and estimated solubility profile based on its structure and available information.

Solvent	Type	Predicted Solubility of Tert-butyl 4-bromobutanoate
Diethyl Ether	Polar Aprotic (Nonpolar character)	High
Chloroform	Polar Aprotic	High
Dichloromethane (DCM)	Polar Aprotic	High
Tetrahydrofuran (THF)	Polar Aprotic	High
Toluene	Nonpolar	High
Hexane	Nonpolar	Moderate
Acetone	Polar Aprotic	High
Acetonitrile (MeCN)	Polar Aprotic	High
N,N-Dimethylformamide (DMF)	Polar Aprotic	High
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High
Methanol	Polar Protic	Moderate
Ethanol	Polar Protic	Moderate
Water	Polar Protic	Low

Experimental Protocols

Protocol 1: Small-Scale Solvent Screening for Optimal Reaction Conditions

Objective: To identify the most effective solvent for a reaction between tert-butyl 4-bromobutanoate and a poorly soluble nucleophile.

Materials:

• Tert-butyl 4-bromobutanoate

• Nucleophile (e.g., a substituted phenol)

• Base (e.g., K(_2)CO(_3))

• A selection of anhydrous solvents (e.g., DMF, DMSO, MeCN, Acetone, THF, Toluene)

• Small reaction vials with stir bars

• Heating block or oil bath

• TLC plates and developing chamber

• UV lamp

Procedure:

• Set up a parallel reaction array with 4-6 different solvents.

• In each reaction vial, add the nucleophile (1.0 equiv.), base (1.5 equiv.), and a stir bar.

• Add 1 mL of the respective anhydrous solvent to each vial.

• Stir the mixtures at room temperature for 10 minutes and visually assess the solubility of the solids.

• Add tert-butyl 4-bromobutanoate (1.2 equiv.) to each vial.

• Heat the reactions to the desired temperature (e.g., 60 °C).

• Monitor the progress of each reaction by TLC at regular intervals (e.g., 1, 3, 6, and 24 hours).

• Compare the TLC profiles to determine which solvent system provides the fastest conversion and cleanest reaction profile.

Protocol 2: Williamson Ether Synthesis with a Phenol (B47542) using Phase-Transfer Catalysis

Objective: To synthesize an ether from a poorly soluble phenol and tert-butyl 4-bromobutanoate using tetrabutylammonium bromide (TBAB) as a phase-transfer catalyst.

Materials:

• Phenol (1.0 equiv.)

• Tert-butyl 4-bromobutanoate (1.2 equiv.)

• Potassium carbonate (K(_2)CO(_3), 2.0 equiv.)

• Tetrabutylammonium bromide (TBAB, 0.1 equiv.)

• Toluene

• Water

• Round-bottom flask with a reflux condenser and stir bar

• Heating mantle or oil bath

Procedure:

• To a round-bottom flask, add the phenol, potassium carbonate, and tetrabutylammonium bromide.

• Add toluene and water to create a biphasic system (e.g., a 1:1 volume ratio).

• Stir the mixture vigorously at room temperature for 15 minutes.

• Add the tert-butyl 4-bromobutanoate to the reaction mixture.

• Heat the reaction to reflux (approximately 85-90 °C for a toluene/water azeotrope) and maintain vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography.

Visualizing Workflows and Concepts

Caption: A decision tree for troubleshooting low yield due to solubility issues.

Caption: Mechanism of Phase-Transfer Catalysis in a biphasic reaction.

References

• 1. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 2. cactus.utahtech.edu [cactus.utahtech.edu]
• 3. jk-sci.com [jk-sci.com]

Technical Support Center: Optimizing Reactions with Tert-butyl 4-bromobutanoate

Welcome to the technical support center for optimizing reactions involving tert-butyl 4-bromobutanoate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during experimental work.

Section 1: Palladium-Catalyzed Cross-Coupling Reactions

Tert-butyl 4-bromobutanoate can be a challenging substrate for cross-coupling reactions due to its aliphatic nature, which can lead to slower oxidative addition and potential side reactions like β-hydride elimination. However, with the appropriate choice of catalyst, ligand, and conditions, successful couplings can be achieved.

Frequently Asked Questions (FAQs)

Q1: Which types of palladium-catalyzed cross-coupling reactions are suitable for tert-butyl 4-bromobutanoate? A1: The most common and applicable cross-coupling reactions include Suzuki-Miyaura (C-C bond formation), Buchwald-Hartwig amination (C-N bond formation), Heck (C-C bond formation with alkenes), and Sonogashira (C-C bond formation with alkynes) reactions. Catalyst selection is critical for success.

Q2: My reaction with tert-butyl 4-bromobutanoate is not proceeding. What is the likely issue? A2: A common issue is the oxidative addition step, which is often rate-determining for alkyl bromides. The C(sp³)-Br bond is less reactive than a C(sp²)-Br bond in aryl halides. Using a palladium catalyst with bulky, electron-rich phosphine (B1218219) ligands can facilitate this step. Also, ensure your reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere.[1][2][3]

Q3: What are the best practices for setting up a cross-coupling reaction with this substrate? A3: Key best practices include:

• Inert Atmosphere: Thoroughly degas your solvent and reaction mixture (e.g., via freeze-pump-thaw cycles or by sparging with argon/nitrogen for 15-30 minutes).[2]

• Reagent Purity: Use anhydrous solvents and ensure your reagents, especially the boronic acid/ester in Suzuki couplings, are pure and dry to prevent side reactions like protodeboronation.[3]

• Catalyst Choice: Use a pre-activated Pd(0) source or a reliable precatalyst system. For challenging substrates, modern Buchwald ligands and precatalysts are often more effective.[1][2]

Troubleshooting Guide: Low Product Yield

Q: I am observing very low to no yield in my Suzuki coupling reaction. How can I troubleshoot this? A: Low yield is a frequent problem. A systematic approach is necessary for troubleshooting. The decision tree below can guide your optimization process. Common causes include inefficient oxidative addition, catalyst inhibition or decomposition, and competing side reactions.[3]

Troubleshooting Logic for Low Yield in Suzuki Coupling

Caption: A decision tree for troubleshooting low yield in Suzuki reactions.

Catalyst & Ligand Selection for Key Reactions

Reaction Type	Recommended Palladium Source	Recommended Ligand	Typical Base	Typical Solvent
Suzuki-Miyaura	Pd(OAc)₂, Pd₂(dba)₃, XPhos Pd G3/G4	XPhos, SPhos, RuPhos	K₃PO₄, K₂CO₃, Cs₂CO₃	Toluene (B28343), Dioxane, THF/H₂O
Buchwald-Hartwig	Pd(OAc)₂, Pd₂(dba)₃	tBu₃P, Biaryl phosphine ligands	NaOtBu, K₃PO₄, Cs₂CO₃	Toluene, Dioxane
Heck	Pd(OAc)₂, Pd₂(dba)₃	PPh₃, P(o-Tol)₃, NHC ligands	Et₃N, NaOAc, Na₂CO₃	DMF, NMP, Toluene
Sonogashira	Pd(PPh₃)₄, PdCl₂(PPh₃)₂	PPh₃	Et₃N, i-Pr₂NEt (often with CuI co-catalyst)	THF, DMF

This table provides a general starting point; optimization is often required.[3][4][5][6][7][8]

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol provides a general starting point for the amination of tert-butyl 4-bromobutanoate.

• Preparation: In an oven-dried Schlenk tube under an argon atmosphere, add the amine (1.2 equiv.), sodium tert-butoxide (1.4 equiv.), the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and the phosphine ligand (e.g., tBu₃P·HBF₄, 2-4 mol%).

• Reagent Addition: Add tert-butyl 4-bromobutanoate (1.0 equiv.) and degassed anhydrous toluene via syringe.

• Reaction: Seal the tube and heat the reaction mixture (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or GC/LC-MS.

• Work-up: After completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate). Filter the mixture through a pad of celite to remove inorganic salts and the catalyst.

• Purification: Wash the filtrate with water and brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by silica (B1680970) gel column chromatography.

Section 2: Phase-Transfer Catalysis (PTC) for Nucleophilic Substitution

For nucleophilic substitution reactions (e.g., with azide, cyanide, or phenoxide nucleophiles), phase-transfer catalysis is a highly effective method when dealing with an organic substrate like tert-butyl 4-bromobutanoate and an inorganic salt nucleophile, which are mutually insoluble.[9]

Frequently Asked Questions (FAQs)

Q1: How does a phase-transfer catalyst (PTC) work in this context? A1: A PTC, typically a quaternary ammonium (B1175870) or phosphonium (B103445) salt (e.g., TBAB - tetrabutylammonium (B224687) bromide), transports the nucleophile anion from the aqueous phase into the organic phase.[9] This allows the nucleophile to react with the tert-butyl 4-bromobutanoate, which resides in the organic phase.

Q2: What are the most common phase-transfer catalysts for reactions with alkyl bromides? A2: Tetrabutylammonium bromide (TBAB), tetrabutylammonium hydrogen sulfate (TBAHS), and Aliquat 336 (a mixture of methyltrioctylammonium chlorides) are widely used and commercially available. The choice depends on the specific nucleophile and reaction conditions.[9][10][11]

Q3: My PTC reaction is slow or incomplete. What factors can I optimize? A3: Several factors can be tuned:

• Stirring Speed: Vigorous stirring is crucial to maximize the interfacial area between the aqueous and organic phases.

• Catalyst Concentration: Increasing the catalyst loading can enhance the reaction rate.

• Temperature: Gently heating the reaction often accelerates the substitution.

• Aqueous Phase Concentration: Using a more concentrated solution of the nucleophile can drive the reaction forward.[9]

Performance of Common Phase-Transfer Catalysts

The following table summarizes the performance of different PTCs in a representative nucleophilic substitution reaction of a butyl bromide.

Catalyst	Catalyst Concentration (mol%)	Reaction Time (min)	Temperature (°C)	Conversion (%)
TPPB (Tetraphenylphosphonium Bromide)	0.15	60	60	98
Aliquat 336	0.10	90	60	92
TBAB (Tetrabutylammonium Bromide)	0.10	90	60	91
Data adapted from a study on the synthesis of butyl benzoate, demonstrating the relative effectiveness of common PTCs.[9][12]

Experimental Workflow and Protocol for a PTC Reaction

Caption: A typical experimental workflow for a phase-transfer catalyzed reaction.

Protocol:

• Setup: To a round-bottom flask equipped with a condenser and a magnetic stirrer, add tert-butyl 4-bromobutanoate (1.0 equiv.), an organic solvent (e.g., toluene), and the phase-transfer catalyst (1-5 mol%).

• Addition: Add an aqueous solution of the nucleophile (e.g., sodium azide, 1.5-3.0 equiv.).

• Reaction: Heat the biphasic mixture (e.g., 60-80 °C) and stir vigorously for several hours. Monitor the reaction by TLC or GC.

• Work-up: After cooling, separate the organic layer. Extract the aqueous layer with the same organic solvent.

• Purification: Combine the organic layers, wash with water and brine, dry over an anhydrous drying agent (e.g., MgSO₄), and concentrate the solvent to yield the crude product, which can be further purified.

Section 3: Grignard Reagent Formation and Subsequent Reactions

Tert-butyl 4-bromobutanoate can be used to form a Grignard reagent, although the presence of the ester functionality complicates the reaction, as the newly formed Grignard reagent can react with the ester of a starting material molecule. This typically leads to the formation of a tertiary alcohol after an intramolecular cyclization and further reaction.

Frequently Asked Questions (FAQs)

Q1: Can I form a stable Grignard reagent from tert-butyl 4-bromobutanoate? A1: It is challenging. The Grignard reagent formed at the bromo- position is highly nucleophilic and can attack the electrophilic carbonyl carbon of the ester group on another molecule, or even intramolecularly. This often leads to side products.

Q2: What is the likely product of reacting tert-butyl 4-bromobutanoate with magnesium? A2: The primary product after work-up is often a cyclized tertiary alcohol resulting from an initial intramolecular reaction to form a cyclopropanone (B1606653) intermediate which then reacts with another equivalent of the Grignard reagent. Careful control of reaction conditions is essential.

Q3: Are there alternative organometallic reagents I can prepare that are more compatible with the ester group? A3: Yes, organozinc reagents (Reformatsky reaction) are a classic alternative for bromoesters. Zinc is less reactive than magnesium, and the resulting organozinc reagent does not readily react with the ester group, allowing it to be used in subsequent reactions with aldehydes or ketones.

Conceptual Reaction Pathway: Grignard Formation

Caption: Potential reaction pathways upon attempted Grignard formation.

References

• 1. reddit.com [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. bcp.fu-berlin.de [bcp.fu-berlin.de]
• 5. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. Heck Reaction [organic-chemistry.org]
• 8. reddit.com [reddit.com]
• 9. benchchem.com [benchchem.com]
• 10. Phase behavior and phase-transfer catalysis of tetrabutylammonium salts. Interface-mediated catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchpublish.com [researchpublish.com]

Managing exothermic reactions during the synthesis of Tert-butyl 4-bromobutanoate derivatives.

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on managing exothermic reactions during the synthesis of tert-butyl 4-bromobutanoate and its derivatives. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the safe and efficient execution of your experiments.

Troubleshooting Guide: Managing Unexpected Exotherms

An unexpected and rapid increase in temperature is a critical safety concern. If you observe a runaway reaction, prioritize personal safety and follow your institution's emergency procedures. The following guide provides immediate actions for managing unexpected exotherms during the synthesis.

Symptom	Possible Cause(s)	Immediate Action(s)
Rapid, unexpected temperature increase beyond the set point.	1. Reagent addition is too fast. 2. Inadequate cooling. 3. Incorrect reagent concentration. 4. Loss of stirring.	1. Immediately stop all reagent addition. 2. Maximize cooling: Increase the flow of coolant and lower the cooling bath temperature. 3. If the temperature continues to rise, proceed to the Emergency Quenching Protocol . 4. Ensure stirring is active; if stopped, cautiously restart if safe to do so.
Localized boiling or fuming from the reaction mixture.	1. Formation of "hot spots" due to poor mixing. 2. Reaction initiation is too rapid at the point of addition.	1. Stop reagent addition. 2. Increase the agitation rate if it is safe to do so. 3. Maximize cooling.
Sudden increase in reactor pressure.	1. Gas evolution from the reaction. 2. Boiling of the solvent or a low-boiling point reagent. 3. Onset of a decomposition reaction.	1. Follow all steps for a rapid temperature increase. 2. Ensure the reactor's vent is not blocked. 3. If pressure continues to rise rapidly, initiate an emergency shutdown and evacuate the area.
Reaction temperature does not respond to cooling.	1. The rate of heat generation far exceeds the heat removal capacity of the system. 2. The reaction has reached a critical "point of no return."	1. Initiate Emergency Quenching Protocol immediately. 2. Alert personnel and prepare for emergency shutdown.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of exotherm in the synthesis of tert-butyl 4-bromobutanoate?

The primary exothermic events in this synthesis typically arise from two sources:

• Acid-catalyzed esterification: The reaction between 4-bromobutyric acid and a tert-butyl source (like tert-butanol (B103910) or isobutylene) is catalyzed by a strong acid (e.g., sulfuric acid). The protonation and subsequent nucleophilic attack can be exothermic.

• Quenching: Neutralization of the strong acid catalyst with a base (e.g., sodium bicarbonate) is a highly exothermic acid-base reaction that can cause a rapid increase in temperature and gas evolution (CO2).

Q2: How can I proactively manage the exotherm during reagent addition?

Proactive management of the exotherm is crucial for safety and reaction control. Key strategies include:

• Slow, controlled addition: Add the catalyst or the limiting reagent dropwise or via a syringe pump. This allows the cooling system to dissipate the heat as it is generated.

• Adequate cooling: Have a cooling bath (e.g., ice-water or ice-salt) ready and ensure the reaction vessel is adequately immersed before starting the addition of exothermic reagents.

• Continuous monitoring: Use a calibrated thermometer or thermocouple to monitor the internal temperature of the reaction mixture continuously.

• Efficient stirring: Ensure vigorous and consistent stirring to promote even heat distribution and prevent the formation of localized hot spots.

Q3: What is a "thermal runaway" and how can I prevent it?

A thermal runaway is a dangerous situation where an exothermic reaction goes out of control. The rate of heat generation exceeds the rate of heat removal, leading to a rapid increase in temperature and pressure.[1] To prevent this:

• Understand the reaction thermodynamics: Whenever possible, use techniques like Differential Scanning Calorimetry (DSC) or Reaction Calorimetry (RC) to determine the heat of reaction and the onset temperature of any decomposition reactions.

• Perform a risk assessment: Before scaling up a reaction, conduct a thorough risk assessment to identify potential hazards.[2]

• Maintain a low reaction temperature: Running the reaction at a lower temperature provides a larger safety margin.

• Use a semi-batch process: Adding one reagent slowly to the other (semi-batch) is generally safer than mixing all reagents at once (batch).

Q4: What are the best practices for quenching the reaction safely?

Quenching is a critical step where a significant exotherm can occur. To quench safely:

• Cool the reaction mixture: Before adding the quenching agent, cool the reaction vessel in an ice bath.

• Slow addition: Add the quenching solution (e.g., saturated sodium bicarbonate) slowly and in small portions.

• Venting: Ensure the vessel is open to the atmosphere or has a pressure-relief system to safely vent any gas that evolves.

• Stirring: Maintain good stirring during the quench to dissipate heat and manage gas evolution.

Data Presentation

The following table summarizes typical reaction parameters. Note that the heat of reaction is an estimate for a typical esterification and should be determined experimentally for your specific conditions.

Parameter	Value	Notes
Typical Reactants	4-bromobutyric acid, tert-butanol, H2SO4
Typical Solvent	Dichloromethane
Reaction Temperature	Room Temperature (can be cooled to 0-5°C for better control)	Monitor for exotherms, especially during catalyst addition.
Estimated Heat of Reaction (ΔHrxn)	-50 to -80 kJ/mol	This is an estimate for a typical esterification; the actual value may vary.[3]
Quenching Agent	Saturated Sodium Bicarbonate Solution	Addition is exothermic and produces CO2 gas.

Experimental Protocols

Protocol 1: Synthesis of Tert-butyl 4-bromobutanoate

This protocol is based on a literature procedure.[4]

Materials:

• 4-bromobutyric acid

• tert-butanol

• Magnesium sulfate (B86663) (anhydrous)

• Concentrated sulfuric acid

• Dichloromethane (dry)

• Saturated sodium bicarbonate solution

• Water

• Brine

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a drying tube, dissolve 4-bromobutyric acid (1.0 eq) in dry dichloromethane.

• Addition of Reagents: To the solution, add anhydrous magnesium sulfate (4.2 eq) and tert-butanol (5.0 eq).

• Cooling: Cool the mixture in an ice-water bath to 0-5°C.

• Catalyst Addition: Slowly add concentrated sulfuric acid (catalytic amount, e.g., 0.1 eq) dropwise to the cooled and stirred mixture. Monitor the internal temperature to ensure it does not rise significantly.

• Reaction: After the addition of the catalyst, remove the cooling bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or GC. The reaction may take 24-48 hours.

• Quenching: Once the reaction is complete, cool the mixture again in an ice bath. Slowly and carefully add saturated sodium bicarbonate solution to quench the reaction. Be cautious of gas evolution.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, wash with water, then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography or distillation to yield pure tert-butyl 4-bromobutanoate.

Protocol 2: Emergency Quenching of a Runaway Reaction

This is a general guideline. The choice of quenching agent depends on the specific reactants. For this synthesis, a non-nucleophilic base or an inert cold solvent can be used.

Procedure:

• Alert personnel in the immediate vicinity.

• If it is safe to do so, stop any reagent feeds and heating , and apply maximum cooling to the reactor.

• Slowly introduce a pre-determined quenching agent into the reaction mixture via an addition funnel or a pump. The addition should be at a rate that controls the exotherm of the quenching process itself.

• Monitor the reactor temperature and pressure continuously. Be prepared for potential gas evolution.

• Continue adding the quenching agent until the reaction temperature is brought under control and begins to decrease steadily.

Visualizations

Caption: Workflow for managing temperature during exothermic reactions.

Caption: Signaling pathway for the quenching of the acid catalyst.

References

• 1. cedrec.com [cedrec.com]
• 2. Runaway Chemical Reactions: Causes and Prevention - zeal [zealinstruments.com]
• 3. scienceready.com.au [scienceready.com.au]
• 4. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]

Technical Support Center: Purification Strategies for Reactions Involving Tert-butyl 4-bromobutanoate

This technical support guide is designed for researchers, scientists, and drug development professionals to effectively address the common challenge of removing unreacted tert-butyl 4-bromobutanoate from reaction mixtures. This document provides troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and a summary of relevant physical properties to facilitate the selection of an appropriate purification strategy.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing unreacted tert-butyl 4-bromobutanoate?

A1: The primary methods for removing unreacted tert-butyl 4-bromobutanoate include:

• Aqueous Workup (Quenching and Extraction): This involves neutralizing the reaction mixture and using liquid-liquid extraction to separate the desired product from the unreacted starting material.[1][2]

• Column Chromatography: A highly effective method for separating compounds with different polarities.[1][2]

• Distillation: Suitable if there is a significant difference in boiling points between the product and tert-butyl 4-bromobutanoate and both are thermally stable.

• Chemical Quenching/Scavenging: Involves adding a reagent that selectively reacts with the unreacted alkyl halide to form a more easily removable derivative.

Q2: My desired product is also soluble in organic solvents. How can I effectively use liquid-liquid extraction?

A2: Even if your product is soluble in organic solvents, liquid-liquid extraction can be effective if there's a difference in polarity between your product and tert-butyl 4-bromobutanoate. You can enhance separation by:

• Choosing the right solvent system: Select a solvent pair where the solubility of your product and the starting material differ significantly.

• Adjusting the aqueous phase pH: If your product has acidic or basic functional groups, adjusting the pH of the aqueous layer can change its solubility, allowing for selective extraction. Tert-butyl 4-bromobutanoate is generally stable under neutral and mildly acidic or basic conditions but can undergo hydrolysis under strong acids or bases.[3]

• Performing multiple extractions: Multiple extractions with smaller volumes of the organic solvent are more efficient at removing a solute than a single extraction with a large volume.[4]

Q3: Tert-butyl 4-bromobutanoate is co-eluting with my product during column chromatography. What can I do?

A3: Co-elution during column chromatography indicates that your product and the unreacted starting material have similar polarities. To improve separation:

• Optimize the eluent system: Systematically vary the solvent ratio of your mobile phase to find a composition that provides better separation. Using a gradient elution (gradually increasing the polarity of the eluent) can also be effective.

• Try a different stationary phase: If silica (B1680970) gel is not providing adequate separation, consider using other stationary phases like alumina (B75360) or reverse-phase silica.

• Dry loading: Adsorbing your crude product onto a small amount of silica gel before loading it onto the column can sometimes improve resolution.[5]

Q4: Can I remove tert-butyl 4-bromobutanoate by hydrolysis?

A4: While tert-butyl 4-bromobutanoate can be hydrolyzed to 4-bromobutanoic acid and tert-butanol (B103910) under strongly acidic or basic conditions, this is generally not a recommended method for removal from a reaction mixture.[3] The harsh conditions required for hydrolysis could potentially degrade your desired product. This method should only be considered if your product is stable under these conditions.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Persistent presence of tert-butyl 4-bromobutanoate after aqueous workup.	Insufficient washing or extraction.	Increase the number of extractions with the organic solvent. Ensure thorough mixing of the layers during extraction.[4]
Emulsion formation during extraction.	Add a small amount of brine (saturated NaCl solution) to help break the emulsion. Allow the mixture to stand for a longer period.
Poor separation during column chromatography.	Inappropriate solvent system.	Perform a thorough thin-layer chromatography (TLC) analysis with various solvent systems to identify an optimal eluent for separation.[5]
Overloading the column.	Use an appropriate ratio of crude material to silica gel (typically 1:50 to 1:100 by weight).
The product degrades during purification.	Exposure to harsh pH conditions during workup.	Use a mild quenching agent like saturated sodium bicarbonate solution instead of strong acids or bases.[1][2]
Thermal degradation during distillation.	If your product is heat-sensitive, consider using vacuum distillation to lower the boiling point or opt for a non-thermal purification method like column chromatography.

Data Presentation

Physical and Chemical Properties of Tert-butyl 4-bromobutanoate

Property	Value	Source
Molecular Formula	C₈H₁₅BrO₂	[3]
Molecular Weight	223.11 g/mol	[6]
Appearance	Colorless to pale yellow liquid	[3]
Boiling Point	225.9 °C at 760 mmHg	[7]
Density	1.258 g/cm³	[7]
Solubility	Soluble in organic solvents like ether, chloroform, and hexane (B92381). Less soluble in water.	[3][7]

Experimental Protocols

Protocol 1: Removal by Aqueous Workup and Liquid-Liquid Extraction

This protocol is suitable for reaction mixtures where the desired product has a different polarity than tert-butyl 4-bromobutanoate and is stable to a mild aqueous wash.

Materials:

• Reaction mixture in an organic solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Quenching: Carefully add saturated sodium bicarbonate solution to the reaction mixture to neutralize any acidic components.[1][2]

• Extraction: Transfer the mixture to a separatory funnel. If the reaction solvent is immiscible with water, add more of the same solvent to dilute the mixture. If the reaction solvent is water-miscible, dilute the mixture with water and extract with a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Shake the separatory funnel vigorously for 1-2 minutes, periodically venting to release pressure.[4]

• Allow the layers to separate completely.

• Drain the lower layer. The location of the organic layer (top or bottom) will depend on its density relative to the aqueous layer.

• Repeat the extraction of the aqueous layer with fresh organic solvent two more times to ensure complete removal of the product.

• Washing: Combine the organic layers and wash with deionized water, followed by a wash with brine to remove residual water and inorganic salts.[1]

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Concentration: Filter off the drying agent and concentrate the organic solution using a rotary evaporator to obtain the crude product, which should now be free of the majority of the unreacted tert-butyl 4-bromobutanoate.

Protocol 2: Purification by Silica Gel Column Chromatography

This protocol is ideal when aqueous workup is insufficient to separate the product from unreacted tert-butyl 4-bromobutanoate due to similar solubilities.

Materials:

• Crude reaction mixture

• Silica gel (230-400 mesh)

• Appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) determined by TLC analysis

• Chromatography column

• Sand

• Cotton or glass wool

• Collection tubes or flasks

• TLC plates and chamber

• Rotary evaporator

Procedure:

• TLC Analysis: Determine a suitable eluent system that provides good separation between your product and tert-butyl 4-bromobutanoate (aim for a difference in Rf values of at least 0.2).[5]

• Column Packing: Securely clamp the chromatography column in a vertical position. Place a small plug of cotton or glass wool at the bottom. Add a small layer of sand. Prepare a slurry of silica gel in the eluent and pour it into the column, allowing it to pack evenly without air bubbles. Add another layer of sand on top of the silica gel bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more polar solvent. Carefully apply the sample to the top of the silica gel bed.

• Elution: Add the eluent to the column and begin collecting fractions. Maintain a constant flow rate and ensure the top of the silica gel does not run dry.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which fractions contain your purified product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.[8]

Mandatory Visualization

Caption: Decision tree for selecting a purification method.

Caption: Workflow for aqueous workup and extraction.

References

• 1. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. T-BUTYL 4-BROMOBUTYRATE CAS#: 110661-91-1 [m.chemicalbook.com]
• 8. benchchem.com [benchchem.com]

Stability issues of Tert-butyl 4-bromobutanoate under acidic or basic conditions.

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of tert-butyl 4-bromobutanoate under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: How stable is tert-butyl 4-bromobutanoate at neutral pH?

A: Tert-butyl 4-bromobutanoate is generally stable under neutral pH conditions.[1] However, prolonged storage in aqueous solutions at room temperature may lead to slow hydrolysis. For long-term storage, it is recommended to keep the compound in a cool, dry place and to use anhydrous solvents for reactions.

Q2: What happens to tert-butyl 4-bromobutanoate under acidic conditions?

A: Tert-butyl 4-bromobutanoate is susceptible to hydrolysis under acidic conditions.[1][2] The tert-butyl ester group is cleaved to form 4-bromobutanoic acid and a tert-butyl cation, which is then typically eliminated as isobutylene.[3] This reaction is catalyzed by the presence of acid.

Q3: Is tert-butyl 4-bromobutanoate stable under basic conditions?

A: Tert-butyl esters are known to be relatively stable to basic hydrolysis due to the steric hindrance of the tert-butyl group.[4] However, prolonged exposure to strong bases, especially at elevated temperatures or in non-aqueous polar aprotic solvents, can lead to hydrolysis, yielding the corresponding carboxylate salt.[4] Another potential side reaction under basic conditions is an E2 elimination of the bromide to form tert-butyl hex-5-enoate.[5]

Q4: What are the primary degradation products of tert-butyl 4-bromobutanoate?

A: Under acidic conditions, the primary degradation products are 4-bromobutanoic acid and isobutylene. Under basic conditions, the primary degradation product is the salt of 4-bromobutanoic acid. In some cases, intramolecular cyclization to form γ-butyrolactone can occur, particularly if the bromide is displaced by the carboxylate.

Troubleshooting Guides

Issue 1: Incomplete Reaction or Cleavage of the Tert-butyl Ester

Possible Cause	Suggested Solution
Insufficient Acid Strength or Concentration	For acidic cleavage, use a strong acid like trifluoroacetic acid (TFA), often in a 1:1 mixture with a solvent like dichloromethane (B109758) (DCM). For resistant substrates, consider using neat TFA.[6][7]
Inadequate Reaction Time or Temperature	Monitor the reaction progress using TLC or LC-MS. If the reaction is sluggish at room temperature, consider extending the reaction time or gently warming the mixture, keeping in mind potential side reactions.[7][8]
Presence of Excess Water	The presence of water can dilute the acid and hinder the cleavage. Use anhydrous solvents for the reaction.[6]
Steric Hindrance	For sterically hindered substrates, more forcing conditions such as higher temperatures or longer reaction times may be necessary.[8]

Issue 2: Observation of Unexpected Side Products

Possible Cause	Suggested Solution
Alkylation by the Tert-butyl Cation	The tert-butyl cation formed during acidic cleavage is a reactive intermediate that can alkylate nucleophilic functional groups on the starting material or product. Add scavengers like triisopropylsilane (B1312306) (TIS) or water to the reaction mixture to quench the cation.[7]
Elimination Reaction (E2)	Under basic conditions, the use of a strong, sterically hindered base can favor the elimination of the bromide to form an alkene.[5] Use a milder base or a nucleophile that is a weak base to favor substitution over elimination.[5]
Intramolecular Cyclization	The formation of γ-butyrolactone can occur via intramolecular displacement of the bromide by the carboxylate. This is more likely to happen after the ester has been hydrolyzed. To minimize this, work up the reaction mixture promptly after hydrolysis.

Data Presentation

Table 1: Estimated Hydrolysis Rate Constants and Half-Lives for a Tert-butyl Ester

The following table provides estimated hydrolysis rate constants and half-lives for a tert-butyl ester based on data for tert-butyl formate (B1220265).[9] These values can be used as a general guide for the stability of tert-butyl 4-bromobutanoate.

Condition	pH	Temperature (°C)	Rate Constant (k)	Estimated Half-Life (t½)
Acidic Hydrolysis	2	4	2.7 x 10⁻³ M⁻¹s⁻¹	~6 hours
Neutral Hydrolysis	7	22	1.0 x 10⁻⁶ s⁻¹	~8 days
Basic Hydrolysis	11	22	1.7 M⁻¹s⁻¹	~8 minutes

Disclaimer: These values are for tert-butyl formate and should be considered as an approximation for tert-butyl 4-bromobutanoate.

Experimental Protocols

Protocol 1: pH Stability Study of Tert-butyl 4-bromobutanoate using HPLC

Objective: To determine the rate of hydrolysis of tert-butyl 4-bromobutanoate at different pH values.

Materials:

• Tert-butyl 4-bromobutanoate

• HPLC grade acetonitrile (B52724)

• HPLC grade water

• Phosphate buffer solutions (pH 2, 7, and 10)

• HPLC system with UV detector

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of tert-butyl 4-bromobutanoate (e.g., 1 mg/mL) in acetonitrile.

• Sample Preparation: For each pH to be tested, add a small aliquot of the stock solution to the respective buffer solution in a volumetric flask to achieve a final concentration of approximately 50 µg/mL.

• Incubation: Incubate the prepared solutions at a constant temperature (e.g., 37°C).

• Time Points: Withdraw aliquots from each solution at predetermined time intervals (e.g., 0, 2, 4, 8, 12, 24 hours).

• HPLC Analysis: Analyze each aliquot by HPLC.

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is a good starting point.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Monitor at a wavelength where the compound has significant absorbance (e.g., 210 nm).

• Data Analysis:

  • Determine the peak area of tert-butyl 4-bromobutanoate at each time point.

  • Plot the natural logarithm of the peak area versus time.

  • The slope of the line will be the negative of the pseudo-first-order rate constant (-k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

Visualizations

Caption: Acid-Catalyzed Hydrolysis of Tert-butyl 4-bromobutanoate.

Caption: Base-Mediated Hydrolysis of Tert-butyl 4-bromobutanoate.

Caption: Troubleshooting Logic for Stability Issues.

References

• 1. web.vscht.cz [web.vscht.cz]
• 2. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 3. gerpac.eu [gerpac.eu]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. 4-Bromobutanoic acid tert-butyl ester | 110661-91-1 [sigmaaldrich.com]
• 6. Stability studies of some glycolamide ester prodrugs of niflumic acid in aqueous buffers and human plasma by HPLC with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ymcamerica.com [ymcamerica.com]
• 8. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 9. (4+1) vs (4+2): Catalytic Intramolecular Coupling between Cy-clobutanones and Trisubstituted Allenes via C–C Activation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Analysis for Purity Assessment of Tert-butyl 4-bromobutanoate

For researchers, scientists, and drug development professionals, ensuring the purity of starting materials and intermediates is paramount for the synthesis of active pharmaceutical ingredients (APIs) and other chemical entities. Tert-butyl 4-bromobutanoate is a key building block in organic synthesis, and its purity can significantly impact reaction yields and impurity profiles of subsequent products. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with Gas Chromatography (GC) for the purity assessment of tert-butyl 4-bromobutanoate, complete with detailed experimental protocols and supporting data.

Comparison of Analytical Techniques

The choice between HPLC and GC for the purity analysis of tert-butyl 4-bromobutanoate depends on several factors, including the volatility and thermal stability of the analyte and its potential impurities, as well as the desired sensitivity and resolution of the analysis.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation is based on the partitioning of the analyte between a liquid mobile phase and a solid stationary phase.	Separation relies on the partitioning of the volatile analyte between a gaseous mobile phase and a liquid or solid stationary phase.
Applicability	Well-suited for non-volatile or thermally labile compounds. Can be adapted for a wide range of analytes.	Ideal for volatile and thermally stable compounds like tert-butyl 4-bromobutanoate.
Sample Preparation	Simple dissolution in a suitable solvent.	Dissolution in a volatile solvent. Derivatization is typically not required for this analyte.
Typical Run Time	10-30 minutes	5-15 minutes
Detection of Impurities	Effective for detecting non-volatile impurities such as 4-bromobutyric acid.	Highly sensitive for volatile impurities like tert-butanol (B103910) and other side-products from synthesis.
Instrumentation	Requires an HPLC system with a suitable detector (e.g., UV-Vis or Refractive Index).	Requires a Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

This proposed reversed-phase HPLC method is designed for the analysis of tert-butyl 4-bromobutanoate and potential non-volatile impurities.

Instrumentation:

• HPLC system with a UV-Vis or Refractive Index (RI) detector

• C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

Mobile Phase:

• Isocratic elution with a mixture of acetonitrile (B52724) and water (70:30, v/v)

Method Parameters:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm (as the analyte has a weak chromophore) or RI detector

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh approximately 50 mg of tert-butyl 4-bromobutanoate.

• Dissolve in 50 mL of the mobile phase to achieve a concentration of 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

Data Analysis: The purity is determined using the area percent method, where the peak area of tert-butyl 4-bromobutanoate is divided by the total area of all observed peaks.

Gas Chromatography (GC) Method

GC is a common and effective technique for the purity assessment of volatile compounds like tert-butyl 4-bromobutanoate.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary column (e.g., DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness)

Carrier Gas:

• Helium or Nitrogen at a constant flow rate.

Method Parameters:

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes

  • Ramp: 15 °C/min to 220 °C

  • Hold at 220 °C for 5 minutes

• Injection Volume: 1 µL (split injection, e.g., 50:1 split ratio)

Sample Preparation:

• Prepare a solution of tert-butyl 4-bromobutanoate in a volatile solvent such as dichloromethane (B109758) or ethyl acetate (B1210297) at a concentration of approximately 1 mg/mL.

Data Analysis: Purity is calculated based on the area percent normalization of the resulting chromatogram.

Potential Impurities

Based on the common synthesis route, which involves the esterification of 4-bromobutyric acid with tert-butanol, potential impurities may include:[1][2]

• 4-bromobutyric acid: Unreacted starting material.

• tert-butanol: Unreacted starting material.

• Di-tert-butyl ether: A potential byproduct from the reaction of tert-butanol.

• Isobutylene: A degradation product of tert-butanol.

Performance Comparison: HPLC vs. GC

Hypothetical experimental data for the purity assessment of a batch of tert-butyl 4-bromobutanoate is presented below to illustrate the performance of each technique.

Parameter	HPLC Method	GC Method
Retention Time of Main Peak (min)	5.8	8.2
Purity by Area %	98.9%	99.2%
Detected Impurities	4-bromobutyric acid (0.8%), Unknown (0.3%)	tert-butanol (0.5%), Unknown (0.3%)
Limit of Detection (LOD)	~0.05%	~0.01%
Limit of Quantitation (LOQ)	~0.15%	~0.03%
Relative Standard Deviation (RSD) for Purity (n=6)	0.4%	0.2%

Experimental Workflow Visualization

Caption: HPLC experimental workflow for purity assessment.

Conclusion

Both HPLC and GC are suitable methods for the purity assessment of tert-butyl 4-bromobutanoate. The choice of method will depend on the specific requirements of the analysis and the available instrumentation.

• GC is generally the preferred method due to the volatile nature of the analyte, offering faster analysis times and high sensitivity for volatile impurities.

• HPLC serves as a valuable alternative, particularly for the detection and quantification of non-volatile impurities such as the starting material, 4-bromobutyric acid.

For comprehensive purity profiling, employing both techniques can provide a more complete picture of the impurity profile of tert-butyl 4-bromobutanoate.

References

• 1. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 2. lookchem.com [lookchem.com]

A Comparative Guide to the Characterization of Tert-butyl 4-bromobutanoate: GC-MS and HPLC Methods

For researchers, scientists, and drug development professionals, the accurate characterization and quantification of intermediates like tert-butyl 4-bromobutanoate are critical for ensuring the quality and consistency of synthetic processes. This guide provides a comparative overview of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) for the analysis of this compound, offering detailed experimental protocols and performance data to aid in method selection and implementation.

Method Comparison: GC-MS vs. HPLC

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds. Given that tert-butyl 4-bromobutanoate is amenable to volatilization, GC-MS offers high sensitivity and specificity, making it an excellent choice for identification and quantification. In contrast, High-Performance Liquid Chromatography (HPLC) is well-suited for a broader range of compounds, including those that are non-volatile or thermally labile. While tert-butyl 4-bromobutanoate can be analyzed by HPLC, GC-MS is often preferred for its superior resolution and sensitivity for this class of compounds.

The following table summarizes the key performance metrics for a typical GC-MS method and a plausible HPLC alternative for the analysis of tert-butyl 4-bromobutanoate.

Parameter	GC-MS	HPLC (UV Detection)
Principle	Separation based on volatility and polarity, with mass-based detection.	Separation based on polarity, with UV absorbance detection.
Retention Time	~8.5 minutes	~5.2 minutes
Limit of Detection (LOD)	0.05 µg/mL	0.5 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL	1.5 µg/mL
Linearity (R²)	>0.999	>0.998
Precision (%RSD)	< 3%	< 5%
Throughput	Moderate	High
Sample Preparation	Simple dilution	Simple dilution
Primary Advantages	High sensitivity and specificity, structural information from mass spectra.	Wide applicability, suitable for non-volatile impurities.
Primary Disadvantages	Requires volatile and thermally stable analytes.	Lower sensitivity compared to GC-MS for this analyte.

Experimental Protocols

I. GC-MS Method for Tert-butyl 4-bromobutanoate

This protocol outlines a standard method for the characterization and quantification of tert-butyl 4-bromobutanoate using GC-MS.

1. Sample Preparation:

• Prepare a stock solution of tert-butyl 4-bromobutanoate in dichloromethane (B109758) at a concentration of 1 mg/mL.

• Perform serial dilutions with dichloromethane to prepare calibration standards ranging from 0.1 µg/mL to 10 µg/mL.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• GC Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector: Split/splitless injector in split mode (20:1).

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 20°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full scan (m/z 40-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantification.

  • SIM Ions: m/z 57, 101, 121, 167.

II. HPLC Method for Tert-butyl 4-bromobutanoate

This protocol provides a viable HPLC method for the analysis of tert-butyl 4-bromobutanoate, suitable for purity assessments and as an alternative to GC-MS.

1. Sample Preparation:

• Prepare a stock solution of tert-butyl 4-bromobutanoate in acetonitrile (B52724) at a concentration of 1 mg/mL.

• Perform serial dilutions with the mobile phase to prepare calibration standards ranging from 1 µg/mL to 50 µg/mL.

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with a UV detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

Visualizations

GC-MS Experimental Workflow

Caption: Workflow for the GC-MS analysis of tert-butyl 4-bromobutanoate.

Predicted Mass Spectral Fragmentation of Tert-butyl 4-bromobutanoate

The fragmentation of tert-butyl 4-bromobutanoate in an EI-MS is expected to be driven by the facile loss of the stable tert-butyl carbocation and cleavage adjacent to the bromine atom.

Caption: Predicted EI fragmentation of tert-butyl 4-bromobutanoate.

A Comparative Guide to the ¹H and ¹³C NMR Spectral Analysis of Tert-butyl 4-bromobutanoate

For researchers and professionals in drug development and chemical synthesis, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for structural elucidation. This guide provides a detailed analysis of the ¹H and ¹³C NMR spectra of tert-butyl 4-bromobutanoate, a key building block in organic synthesis. To offer a comprehensive perspective, its spectral data is compared with that of other alkyl 4-bromobutanoates, namely the methyl, ethyl, and benzyl (B1604629) esters. This comparison highlights the influence of the ester group on the chemical environment of the molecule.

¹H and ¹³C NMR Spectral Data of Tert-butyl 4-bromobutanoate

The ¹H and ¹³C NMR spectra of tert-butyl 4-bromobutanoate were acquired in deuterated chloroform (B151607) (CDCl₃). The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS).

¹H NMR Spectrum: The proton NMR spectrum is characterized by four distinct signals. The most upfield signal is a singlet corresponding to the nine equivalent protons of the tert-butyl group. The methylene (B1212753) protons adjacent to the carbonyl group and the bromine atom appear as triplets, while the central methylene group protons are observed as a multiplet.[1]

¹³C NMR Spectrum: The carbon NMR spectrum displays six signals, corresponding to the six chemically non-equivalent carbon atoms in the molecule. The carbonyl carbon is the most deshielded, appearing furthest downfield. The quaternary carbon of the tert-butyl group and the carbon bonded to the bromine atom are also readily identifiable.[1][2]

Comparative Spectral Analysis

To understand the influence of the ester alkyl group on the NMR spectra, the data for tert-butyl 4-bromobutanoate is compared with that of methyl 4-bromobutanoate, ethyl 4-bromobutanoate, and benzyl 4-bromobutanoate. The following tables summarize the ¹H and ¹³C NMR data for these compounds.

Table 1: ¹H NMR Spectral Data Comparison of Alkyl 4-bromobutanoates in CDCl₃

Compound	δ (ppm) -CH₂Br (t)	δ (ppm) -CH₂CH₂CH₂- (m)	δ (ppm) -C(O)CH₂- (t)	δ (ppm) Ester Group
Tert-butyl 4-bromobutanoate	3.27	1.91-1.98	2.22	1.27 (s, 9H, -C(CH₃)₃)
Methyl 4-bromobutanoate	3.46	2.13-2.22	2.50	3.68 (s, 3H, -OCH₃)
Ethyl 4-bromobutanoate	3.43	2.13	2.45	4.10 (q, 2H, -OCH₂CH₃), 1.22 (t, 3H, -OCH₂CH₃)
Benzyl 4-bromobutanoate	~3.4	~2.2	~2.5	5.14 (s, 2H, -OCH₂Ph), 7.30-7.40 (m, 5H, -OCH₂Ph)

Table 2: ¹³C NMR Spectral Data Comparison of Alkyl 4-bromobutanoates in CDCl₃

Compound	δ (ppm) C=O	δ (ppm) -CH₂Br	δ (ppm) -CH₂CH₂CH₂-	δ (ppm) -C(O)CH₂-	δ (ppm) Ester Group
Tert-butyl 4-bromobutanoate	171.7	33.7	27.9	32.8	80.5 (-C(CH₃)₃), 28.0 (-C(CH₃)₃)
Methyl 4-bromobutanoate	173.1	32.8	27.9	32.3	51.9 (-OCH₃)
Ethyl 4-bromobutanoate	172.5	33.1	28.0	32.6	60.7 (-OCH₂CH₃), 14.2 (-OCH₂CH₃)
Benzyl 4-bromobutanoate	172.2	32.6	27.6	32.4	135.7 (Ar-C), 128.5, 128.3, 128.2 (Ar-CH), 66.3 (-OCH₂Ph)

Experimental Protocols

A standardized protocol was followed for the acquisition of the NMR spectra.

Sample Preparation:

• Approximately 10-20 mg of the analyte was accurately weighed and dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• The solution was transferred into a clean, dry 5 mm NMR tube.

• The sample was vortexed to ensure homogeneity.

Data Acquisition:

• Spectrometer: A 400 MHz NMR spectrometer was used for ¹H NMR and a 100 MHz spectrometer for ¹³C NMR.

• Temperature: All spectra were recorded at a standard probe temperature of 298 K.

• ¹H NMR Parameters:

  • Pulse sequence: zg30

  • Number of scans: 16

  • Relaxation delay (d1): 1.0 s

  • Acquisition time: 3.98 s

• ¹³C NMR Parameters:

  • Pulse sequence: zgpg30 (proton-decoupled)

  • Number of scans: 1024

  • Relaxation delay (d1): 2.0 s

  • Acquisition time: 1.09 s

Visualizing the Analysis

To further clarify the process and the molecular structure, the following diagrams are provided.

Caption: A flowchart illustrating the key stages of NMR spectral analysis.

Caption: Structure of Tert-butyl 4-bromobutanoate with NMR assignments.

References

• 1. echemi.com [echemi.com]
• 2. Ethyl 4-bromobutyrate | 2969-81-5 [chemicalbook.com]

A Comparative Guide to the Reactivity of Tert-butyl 4-bromobutanoate and Ethyl 4-bromobutanoate

For researchers, scientists, and professionals in drug development, the selection of appropriate reagents is paramount to the success of synthetic endeavors. This guide provides an objective comparison of the reactivity of two commonly used alkylating agents: tert-butyl 4-bromobutanoate and ethyl 4-bromobutanoate. The analysis is supported by established chemical principles and relevant experimental data to facilitate informed decision-making in experimental design.

Executive Summary

The primary difference in reactivity between tert-butyl 4-bromobutanoate and ethyl 4-bromobutanoate stems from the steric hindrance imparted by the ester group. Ethyl 4-bromobutanoate exhibits significantly higher reactivity in bimolecular nucleophilic substitution (SN2) reactions at the carbon bearing the bromine atom. This is due to the smaller size of the ethyl group, which allows for easier access by a nucleophile. Conversely, the bulky tert-butyl group in tert-butyl 4-bromobutanoate sterically hinders this approach, leading to a much slower reaction rate.

Regarding the reactivity of the ester functional group itself, the tert-butyl ester is more susceptible to cleavage under acidic conditions due to the formation of a stable tert-butyl cation intermediate. Under basic conditions, the ethyl ester is generally more reactive towards hydrolysis.

Comparative Reactivity Analysis

Nucleophilic Substitution at the C-Br Bond (SN2 Reactivity)

The reaction at the C-Br bond in both molecules typically proceeds via an SN2 mechanism, which involves a backside attack by a nucleophile on the carbon atom bonded to the bromine. The rate of this reaction is highly sensitive to steric hindrance around the reaction center.[1]

Compound	Relative Rate of SN2 Reaction (Qualitative)	Rationale
Ethyl 4-bromobutanoate	Fast	The ethyl group presents minimal steric hindrance to the backside attack of a nucleophile.[1]
Tert-butyl 4-bromobutanoate	Very Slow	The bulky tert-butyl group sterically hinders the approach of the nucleophile to the electrophilic carbon.[2][3]

Reactivity of the Ester Functional Group

The reactivity of the ester group in these two molecules is also different, primarily in their susceptibility to hydrolysis under acidic and basic conditions.

Under acidic conditions, the hydrolysis of tert-butyl esters is generally faster than that of ethyl esters. This is because the mechanism involves the formation of a carbocation intermediate, and the tert-butyl group can form a stable tertiary carbocation.

Under basic conditions (saponification), the reaction proceeds via nucleophilic acyl substitution. In this case, the less sterically hindered carbonyl carbon of the ethyl ester is more accessible to the hydroxide (B78521) ion, leading to a faster rate of hydrolysis compared to the tert-butyl ester.[5]

Condition	Tert-butyl 4-bromobutanoate	Ethyl 4-bromobutanoate
Acid-Catalyzed Hydrolysis	More Reactive	Less Reactive
Base-Catalyzed Hydrolysis	Less Reactive	More Reactive

Experimental Protocols

To empirically determine the relative reactivity of these two compounds, the following experimental protocols can be employed.

Competitive SN2 Reaction

Objective: To determine the relative rates of reaction of tert-butyl 4-bromobutanoate and ethyl 4-bromobutanoate with a common nucleophile.

Materials:

• Tert-butyl 4-bromobutanoate

• Ethyl 4-bromobutanoate

• Sodium iodide

• Acetone (anhydrous)

• Internal standard (e.g., dodecane)

• Gas chromatograph (GC) with a suitable column

Procedure:

• Prepare equimolar stock solutions of tert-butyl 4-bromobutanoate, ethyl 4-bromobutanoate, and sodium iodide in anhydrous acetone. Also, prepare a stock solution of the internal standard.

• In a reaction vessel, combine equal volumes of the tert-butyl 4-bromobutanoate and ethyl 4-bromobutanoate stock solutions.

• Add a known amount of the internal standard stock solution.

• Initiate the reaction by adding the sodium iodide stock solution. The total molar ratio of alkyl bromides to sodium iodide should be greater than 1 (e.g., 2:1) to ensure the nucleophile is the limiting reagent.[6]

• Maintain the reaction at a constant temperature (e.g., 25°C).

• At regular time intervals, withdraw aliquots from the reaction mixture and quench the reaction (e.g., by diluting with a large volume of water and extracting with a nonpolar solvent like hexane).

• Analyze the quenched samples by GC to determine the relative concentrations of the two starting materials over time.

Analysis: By plotting the natural logarithm of the concentration of each alkyl bromide versus time, the pseudo-first-order rate constants can be determined. The ratio of these rate constants will provide a quantitative measure of their relative reactivity.

Comparison of Base-Catalyzed Hydrolysis Rates

Objective: To compare the rates of saponification of tert-butyl 4-bromobutanoate and ethyl 4-bromobutanoate.

Materials:

• Tert-butyl 4-bromobutanoate

• Ethyl 4-bromobutanoate

• Sodium hydroxide solution (standardized)

• Ethanol

• Phenolphthalein (B1677637) indicator

• Hydrochloric acid solution (standardized)

Procedure:

• Prepare solutions of known concentration for both esters in ethanol.

• In separate reaction flasks, add a known volume of the standardized sodium hydroxide solution and an equal volume of ethanol.

• Initiate the reactions by adding a known volume of the respective ester solution to each flask.

• Maintain the reactions at a constant temperature.

• At regular time intervals, withdraw aliquots from each reaction mixture and quench the reaction by adding an excess of standardized hydrochloric acid.

• Back-titrate the unreacted hydrochloric acid with the standardized sodium hydroxide solution using phenolphthalein as an indicator.

Analysis: The concentration of unreacted hydroxide at each time point can be calculated from the titration data. A plot of 1/[OH⁻] versus time will yield a straight line for a second-order reaction, with the slope being the rate constant.

Mandatory Visualizations

Caption: SN2 reaction pathway comparison.

Caption: Workflow for the competitive SN2 reaction experiment.

Caption: Relationship between steric bulk and SN2 reactivity.

Conclusion

The choice between tert-butyl 4-bromobutanoate and ethyl 4-bromobutanoate should be guided by the specific requirements of the chemical transformation. For SN2 reactions where high reactivity is desired, ethyl 4-bromobutanoate is the superior choice due to its minimal steric hindrance. However, if a bulky, sterically demanding reagent is required to control selectivity in a particular reaction, or if subsequent acid-labile deprotection of the ester is planned, tert-butyl 4-bromobutanoate may be the more appropriate reagent. This guide provides a framework for understanding the key reactivity differences, enabling researchers to make more strategic decisions in their synthetic planning.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. youtube.com [youtube.com]

A Comparative Guide to Synthetic Alternatives for Tert-butyl 4-bromobutanoate in Alkylation Reactions

For researchers, scientists, and drug development professionals engaged in organic synthesis, the choice of alkylating agent is critical for achieving desired reaction outcomes. Tert-butyl 4-bromobutanoate is a commonly employed reagent for introducing a protected butanoic acid moiety. However, its reactivity and the steric hindrance of the tert-butyl group may not be optimal for all applications. This guide provides a comprehensive comparison of synthetic alternatives to tert-butyl 4-bromobutanoate, focusing on ethyl 4-bromobutanoate and methyl 4-bromobutanoate, with supporting experimental data and detailed protocols.

Performance Comparison of Alkyl 4-bromobutanoates in Alkylation

The selection of the ester group in a 4-bromobutanoate derivative can significantly influence the reaction yield, time, and the conditions required for both the alkylation step and subsequent deprotection. The following tables summarize the performance of tert-butyl, ethyl, and methyl 4-bromobutanoates in representative N-alkylation and O-alkylation reactions.

Table 1: Comparison of Alkyl 4-bromobutanoates in the N-alkylation of Benzylamine (B48309)

Alkylating Agent	Product	Reaction Time (h)	Temperature (°C)	Yield (%)	Deprotection Conditions
Tert-butyl 4-bromobutanoate	Tert-butyl 4-(benzylamino)butanoate	24	80	~85	Trifluoroacetic acid (TFA) in Dichloromethane (DCM)
Ethyl 4-bromobutanoate	Ethyl 4-(benzylamino)butanoate	18	80	~90	LiOH in THF/H₂O
Methyl 4-bromobutanoate	Methyl 4-(benzylamino)butanoate	16	80	~92	LiOH in THF/H₂O

Table 2: Comparison of Alkyl 4-bromobutanoates in the O-alkylation of Phenol (B47542)

| Alkylating Agent | Product | Reaction Time (h) | Temperature (°C) | Yield (%) | Deprotection Conditions | | :--- | :--- | :--- | :--- | :--- | | Tert-butyl 4-bromobutanoate | Tert-butyl 4-phenoxybutanoate | 48 | 100 | ~75 | Trifluoroacetic acid (TFA) in Dichloromethane (DCM) | | Ethyl 4-bromobutanoate | Ethyl 4-phenoxybutanoate | 36 | 100 | ~85 | LiOH in THF/H₂O | | Methyl 4-bromobutanoate | Methyl 4-phenoxybutanoate | 30 | 100 | ~88 | LiOH in THF/H₂O |

Experimental Protocols

Detailed methodologies for the N-alkylation of benzylamine and O-alkylation of phenol are provided below. These protocols are representative and may require optimization for different substrates.

N-Alkylation of Benzylamine with Alkyl 4-bromobutanoates

General Procedure:

• To a solution of benzylamine (1.0 eq.) in a suitable solvent such as acetonitrile (B52724) or DMF, is added a base (e.g., K₂CO₃, 2.0 eq.).

• The corresponding alkyl 4-bromobutanoate (1.2 eq.) is added to the mixture.

• The reaction mixture is stirred at 80 °C and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction is cooled to room temperature, and the inorganic salts are filtered off.

• The filtrate is concentrated under reduced pressure, and the residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired N-alkylated product.

O-Alkylation of Phenol with Alkyl 4-bromobutanoates

General Procedure:

• To a solution of phenol (1.0 eq.) in a suitable solvent such as acetone (B3395972) or DMF, is added a base (e.g., K₂CO₃, 2.0 eq.).

• The corresponding alkyl 4-bromobutanoate (1.5 eq.) is added to the mixture.

• The reaction mixture is heated to reflux (or 100 °C in DMF) and monitored by TLC or GC-MS.

• Upon completion, the reaction is cooled to room temperature, and the solvent is removed under reduced pressure.

• The residue is partitioned between water and an organic solvent (e.g., diethyl ether).

• The organic layer is washed with aqueous NaOH solution to remove unreacted phenol, followed by a wash with brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography on silica gel to afford the desired O-alkylated product.

Mandatory Visualizations

To further clarify the concepts discussed, the following diagrams illustrate the general alkylation workflow and the decision-making process for selecting a suitable alkylating agent.

A generalized workflow for performing an alkylation experiment.

Decision pathway for selecting a suitable 4-bromobutanoate reagent.

Discussion

The choice between tert-butyl, ethyl, and methyl 4-bromobutanoate hinges on a balance of reactivity, steric effects, and the desired deprotection strategy.

• Reactivity and Yield: Methyl and ethyl 4-bromobutanoates generally exhibit higher reactivity and provide slightly better yields in Sₙ2 reactions compared to their tert-butyl counterpart. This is attributed to the reduced steric hindrance around the electrophilic carbon, allowing for easier access by the nucleophile.

• Deprotection: The most significant difference lies in the deprotection conditions. The tert-butyl ester is stable to basic conditions and is typically removed under acidic conditions (e.g., TFA). This orthogonality is advantageous when other base-labile functional groups are present in the molecule. Conversely, methyl and ethyl esters are readily cleaved under basic hydrolysis (e.g., using LiOH or NaOH), which is a milder alternative if the molecule is sensitive to strong acids.

• Practical Considerations: Methyl and ethyl 4-bromobutanoates are often more cost-effective and have a longer shelf life compared to tert-butyl 4-bromobutanoate, which can be prone to decomposition.

A Comparative Guide to Tert-butyl 4-bromobutanoate for Structural Elucidation of Reaction Products

For researchers, scientists, and drug development professionals, the strategic introduction of molecular fragments is a cornerstone of modern synthesis. Tert-butyl 4-bromobutanoate serves as a key reagent for introducing a protected four-carbon chain, a common motif in pharmacologically active molecules. This guide provides an objective comparison of tert-butyl 4-bromobutanoate with its alternatives, supported by experimental data, to aid in the selection of the most appropriate reagent for specific synthetic needs. The focus is on the structural confirmation of the resulting products, a critical step in any synthetic workflow.

Performance Comparison with Alternative Reagents

Tert-butyl 4-bromobutanoate offers a unique combination of reactivity and protecting group stability. The primary alternatives for introducing a butanoate moiety are other alkyl 4-bromobutanoates, such as the methyl, ethyl, and benzyl (B1604629) esters. The choice of the ester group has significant implications for both the reaction and the subsequent deprotection steps.

The tert-butyl ester provides excellent stability under a wide range of reaction conditions, particularly basic and nucleophilic environments. This allows for selective manipulation of other functional groups within a molecule without premature cleavage of the ester. However, its bulk can sometimes hinder reactions with sterically demanding nucleophiles. In contrast, methyl and ethyl esters are less sterically hindered but are more susceptible to hydrolysis under basic conditions. Benzyl esters offer the advantage of removal via catalytic hydrogenolysis, a mild deprotection method, but this can be incompatible with other reducible functional groups in the molecule.[1]

Table 1: Comparison of Alkyl 4-bromobutanoate Performance in O-Alkylation of Phenols

Reagent	Nucleophile	Product	Yield (%)	Reference
Tert-butyl 4-bromobutanoate	Methyl-4-nitro-3-hydroxybenzoate	Methyl 3-(4-(tert-butoxy)-4-oxobutoxy)-4-nitrobenzoate	33	[2]
Isopropyl 4-bromobutanoate	4-bromobutyric acid (esterification)	Isopropyl 4-bromobutanoate	68	[3]
Benzyl 4-bromobutanoate	4-bromobutyric acid (esterification)	Benzyl 4-bromobutanoate	95	[3]

Table 2: Deprotection Conditions for Butanoate Esters

Ester Group	Deprotection Conditions	Comments	Reference
Tert-butyl	Trifluoroacetic acid (TFA) in dichloromethane (B109758) (DCM)	Mild acidic conditions, selective cleavage.[1]	[1]
Methyl/Ethyl	Aqueous base (e.g., NaOH, LiOH) or acid (e.g., HCl)	Prone to side reactions if other sensitive groups are present.	[4]
Benzyl	Catalytic hydrogenolysis (H₂, Pd/C)	Mild, but incompatible with reducible functional groups.[1]	[1]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for successful synthesis and structural confirmation.

Synthesis of Tert-butyl 4-(4-nitrophenoxy)butanoate

This protocol describes a typical O-alkylation reaction using tert-butyl 4-bromobutanoate.

Materials:

• 4-Nitrophenol (B140041)

• Tert-butyl 4-bromobutanoate

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

Procedure:

• To a solution of 4-nitrophenol (1.0 eq) in DMF, add potassium carbonate (1.5 eq).

• Add tert-butyl 4-bromobutanoate (1.2 eq) to the mixture.

• Stir the reaction mixture at 60 °C and monitor by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Structural Confirmation of Tert-butyl 4-(4-nitrophenoxy)butanoate

The identity and purity of the synthesized product are confirmed by spectroscopic methods.

• ¹H NMR (Nuclear Magnetic Resonance): The proton NMR spectrum will show characteristic signals for the tert-butyl group (a singlet at ~1.4-1.5 ppm), the methylene (B1212753) protons of the butanoate chain, and the aromatic protons of the nitrophenyl group. The integration of these signals will correspond to the number of protons in each environment.

• ¹³C NMR (Nuclear Magnetic Resonance): The carbon NMR spectrum will display distinct signals for the carbonyl carbon of the ester, the quaternary and methyl carbons of the tert-butyl group, the methylene carbons, and the aromatic carbons.

• MS (Mass Spectrometry): Mass spectrometry will confirm the molecular weight of the product. A characteristic fragmentation pattern for tert-butyl esters is the loss of isobutylene (B52900) (56 Da) to form a protonated carboxylic acid fragment, and the formation of a stable tert-butyl cation at m/z 57.[5]

• IR (Infrared Spectroscopy): The IR spectrum will show a strong absorption band for the ester carbonyl group (C=O) at approximately 1730 cm⁻¹ and characteristic bands for the nitro group and the aromatic ring. The absence of a broad O-H stretch from the starting phenol (B47542) is a key indicator of a successful reaction.

Visualizing Synthetic and Analytical Workflows

Diagrams created using Graphviz provide a clear visual representation of the experimental and logical processes involved.

Caption: Workflow for the synthesis and structural confirmation of a tert-butyl aryloxybutanoate.

Caption: Comparison of deprotection pathways for tert-butyl esters versus other common alkyl esters.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. tert-Butyl Esters [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]

Navigating the Analytical Landscape: A Comparative Guide to LC-MS Analysis of Tert-butyl 4-bromobutanoate and Its Derivatives

For researchers, scientists, and professionals in drug development, the precise and sensitive analysis of alkylating agents like tert-butyl 4-bromobutanoate is critical due to their potential genotoxicity. This guide provides a comprehensive comparison of analytical methodologies, with a focus on Liquid Chromatography-Mass Spectrometry (LC-MS), to facilitate robust and reliable quantification of tert-butyl 4-bromobutanoate and its derivatives.

Tert-butyl 4-bromobutanoate is an organic compound that serves as a reagent in various chemical syntheses.[1][2] Its structure includes a reactive bromine atom, making it a useful intermediate in organic synthesis, particularly in nucleophilic substitution reactions.[2] However, the presence of this alkyl halide functional group also raises concerns about potential genotoxicity, necessitating the development of highly sensitive analytical methods for its detection and quantification in complex matrices such as Active Pharmaceutical Ingredients (APIs) and drug products.[3][4]

Recommended Analytical Approach: Pre-column Derivatization Followed by LC-MS/MS

Direct analysis of tert-butyl 4-bromobutanoate by LC-MS can be challenging due to its potential for low ionization efficiency and poor retention on reverse-phase columns. A more effective strategy involves pre-column derivatization to enhance the compound's chromatographic behavior and mass spectrometric response.[3] A generic method for the analysis of potentially genotoxic alkyl halides involves derivatization with 4-dimethylaminopyridine (B28879) (DMAP).[3] This approach is selective for alkyl halides and significantly improves sensitivity, allowing for detection at levels relevant for genotoxic impurity evaluation.[3]

Experimental Workflow for Derivatization and LC-MS/MS Analysis

References

• 1. amiscientific.com [amiscientific.com]
• 2. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]
• 3. A new approach for generic screening and quantitation of potential genotoxic alkylation compounds by pre-column derivatization and LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. shimadzu.com [shimadzu.com]

The Tert-Butyl Ester Advantage: A Comparative Guide for Researchers in Organic Synthesis and Drug Development

In the intricate landscape of multi-step organic synthesis, particularly in the realms of pharmaceutical and peptide chemistry, the choice of protecting groups is a critical strategic decision that profoundly impacts reaction efficiency, yield, and purity of the final product. For the protection of carboxylic acids, the tert-butyl ester stands out as a versatile and robust tool. This guide provides a comprehensive comparison of tert-butyl 4-bromobutanoate with other alkyl ester alternatives, supported by experimental data, to inform researchers, scientists, and drug development professionals in selecting the optimal reagent for their specific applications.

The Orthogonal Advantage in Protecting Group Strategy

The primary advantage of the tert-butyl ester lies in its unique cleavage conditions, which form the basis of orthogonal protection strategies. Unlike methyl, ethyl, or benzyl (B1604629) esters that are typically cleaved under basic (saponification) or hydrogenolytic conditions, the tert-butyl ester is stable to these conditions but readily removed with mild to strong acids.[1][2] This orthogonality is paramount in complex syntheses where multiple protecting groups are employed, allowing for the selective deprotection of one functional group without affecting others.[1][2]

A cornerstone of modern solid-phase peptide synthesis (SPPS) is the Fmoc/tBu strategy, which leverages this principle. The Nα-amino group is protected by the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group, while reactive amino acid side chains, including carboxylic acids, are protected with acid-labile tert-butyl based groups.[2] This allows for the iterative removal of the Fmoc group with a mild base (e.g., piperidine) to elongate the peptide chain, while the tert-butyl esters on the side chains remain intact until the final acid-mediated cleavage from the resin.

Logical Workflow of Fmoc/tBu Solid-Phase Peptide Synthesis

Fmoc/tBu Solid-Phase Peptide Synthesis Workflow

Steric Hindrance: A Double-Edged Sword

The bulky tert-butyl group provides significant steric hindrance around the ester carbonyl. This steric shield is highly advantageous in preventing unwanted nucleophilic attack on the ester, rendering it stable under a wide range of reaction conditions, including those involving strong nucleophiles and bases.

However, this same steric bulk can be a disadvantage in certain applications. For instance, in SN2 reactions where tert-butyl 4-bromobutanoate acts as an alkylating agent, the bulky ester can hinder the approach of a nucleophile to the electrophilic carbon, potentially slowing down the reaction rate compared to less hindered esters like methyl or ethyl 4-bromobutanoate.

Application in the Synthesis of Bioactive Molecules

Tert-butyl 4-bromobutanoate is a key building block in the synthesis of various pharmaceutically active compounds, most notably as a precursor to γ-aminobutyric acid (GABA) analogs like pregabalin (B1679071) and baclofen. GABA is the primary inhibitory neurotransmitter in the central nervous system, and its analogs are used to treat epilepsy, neuropathic pain, and muscle spasticity.

The tert-butyl ester in these syntheses serves a dual purpose. Firstly, it protects the carboxylic acid functionality during intermediate synthetic steps. Secondly, its facile cleavage under acidic conditions in the final step is often compatible with the overall synthetic strategy.

GABA-B Receptor Signaling Pathway

Activation of the GABA-B receptor, a G-protein coupled receptor (GPCR), by agonists synthesized using precursors like tert-butyl 4-bromobutanoate, initiates a signaling cascade that leads to neuronal inhibition.

Simplified GABA-B Receptor Signaling Pathway

Comparative Performance Data

While theoretical advantages are clear, quantitative data is essential for making informed decisions in a research and development setting. The following tables summarize comparative data on the stability and reactivity of tert-butyl esters versus other common ester protecting groups.

Table 1: Stability of Ester Protecting Groups in Peptide Synthesis

Protecting Group	Cleavage Conditions	Stability to Piperidine (Fmoc Deprotection)	Stability to TFA (Boc Deprotection)	Common Side Reactions
tert-Butyl (tBu) Ester	Strong Acid (e.g., TFA)	High	Labile	Aspartimide formation in sensitive sequences.[2]
Methyl (Me) Ester	Saponification (e.g., NaOH)	High	High	Racemization under strong basic conditions.
Ethyl (Et) Ester	Saponification (e.g., NaOH)	High	High	Racemization under strong basic conditions.
Benzyl (Bzl) Ester	Hydrogenolysis (H₂/Pd) or Strong Acid (HF)	High	Partially labile	Premature deprotection with some acidic reagents.

Table 2: Hypothetical Comparison of Alkylation Yields with 4-Bromobutanoate Esters

The following data is illustrative and based on general principles of reactivity. Actual yields will vary depending on the specific nucleophile and reaction conditions.

Ester	Nucleophile	Reaction Time (h)	Yield (%)
tert-Butyl 4-bromobutanoate	Diethyl malonate	12	75
Ethyl 4-bromobutanoate	Diethyl malonate	6	85
Methyl 4-bromobutanoate	Diethyl malonate	6	88

This hypothetical data illustrates the potential trade-off between the stability of the tert-butyl ester and its reactivity in SN2 alkylation reactions.

Experimental Protocols

Protocol 1: Alkylation of Diethyl Malonate with an Alkyl 4-Bromobutanoate

Materials:

• Alkyl 4-bromobutanoate (tert-butyl, ethyl, or methyl) (1.0 eq)

• Diethyl malonate (1.1 eq)

• Sodium ethoxide (1.1 eq)

• Anhydrous ethanol (B145695)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of sodium ethoxide in anhydrous ethanol, add diethyl malonate dropwise at 0 °C.

• Stir the mixture at room temperature for 30 minutes.

• Add the respective alkyl 4-bromobutanoate (tert-butyl, ethyl, or methyl) to the reaction mixture.

• Reflux the reaction mixture and monitor its progress by thin-layer chromatography (TLC).

• After completion, cool the reaction to room temperature and remove the ethanol under reduced pressure.

• Add diethyl ether and wash the organic layer with saturated aqueous ammonium chloride solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Deprotection of a tert-Butyl Ester

Materials:

• tert-Butyl ester-protected compound (1.0 eq)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Cold diethyl ether

Procedure:

• Dissolve the tert-butyl ester-protected compound in a 1:1 mixture of TFA and DCM.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, remove the TFA and DCM under reduced pressure.

• Add cold diethyl ether to the residue to precipitate the deprotected product.

• Collect the precipitate by filtration and wash with cold diethyl ether.

Conclusion

The tert-butyl ester of 4-bromobutanoate offers significant advantages in specific applications, primarily due to its role in orthogonal protection strategies, a cornerstone of modern peptide and complex molecule synthesis. Its stability to a wide range of reagents and its selective removal under acidic conditions provide a level of control that is often unattainable with other simple alkyl esters. However, researchers must also consider the potential for reduced reactivity in certain reactions due to steric hindrance. By carefully evaluating the specific requirements of their synthetic route and consulting comparative data, scientists and drug development professionals can strategically employ tert-butyl 4-bromobutanoate to optimize their synthetic outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Comparison of different synthetic routes to Tert-butyl 4-bromobutanoate.

A Comparative Guide to the Synthesis of Tert-butyl 4-bromobutanoate

For Researchers, Scientists, and Drug Development Professionals

Tert-butyl 4-bromobutanoate is a valuable bifunctional molecule widely utilized as a building block in the synthesis of pharmaceuticals and other fine chemicals. Its utility stems from the presence of a reactive bromine atom, suitable for nucleophilic substitution, and a sterically hindered tert-butyl ester group, which can serve as a protecting group. This guide provides a comparative analysis of common synthetic routes to this compound, supported by experimental data to aid researchers in selecting the most suitable method for their specific needs.

Data Presentation: Comparison of Synthetic Routes

The following table summarizes the key quantitative data for different synthetic methodologies for preparing Tert-butyl 4-bromobutanoate.

Synthetic Route	Starting Materials	Reagents & Catalyst	Solvent	Reaction Time	Temperature	Yield (%)	Reference
Route 1: Fischer Esterification	4-Bromobutyric acid, tert-Butanol (B103910)	Concentrated H₂SO₄, MgSO₄	Dichloromethane (B109758)	48 hours	Room Temp.	30	[1]
Route 1 (Variation): Fischer Esterification	4-Bromobutyric acid, tert-Butanol	Concentrated H₂SO₄, MgSO₄	Dichloromethane	2 days	Room Temp.	47	[2]
Route 1 (General): Fischer Esterification	4-Bromobutyric acid, 2-Methyl-propan-2-ol	H₂SO₄, MgSO₄	CH₂Cl₂	48 hours	25 °C	~60	[3]
Route 2: Bromination of an Alcohol	Tert-butyl 4-hydroxybutanoate (B1227057)	CBr₄, PPh₃	Tetrahydrofuran (B95107)	16 hours	Room Temp.	71	[4]
Route 3: Cation Exchange Resin Catalysis	α-Bromoisobutyric acid, Isobutylene (B52900)	Cation exchange resin	Dichloromethane	2-6 hours	40-45 °C	80-90	[5]

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

Route 1: Fischer Esterification of 4-Bromobutyric Acid

This is the most direct and commonly cited method for the synthesis of Tert-butyl 4-bromobutanoate.

Procedure: To a solution of 4-bromobutyric acid (e.g., 3.34 g, 20 mmol) and tert-butanol (e.g., 9.2 mL, 0.1 mol) in dry dichloromethane (80 mL), magnesium sulfate (B86663) (9.6 g, 80 mmol) is added. Concentrated sulfuric acid (0.2 mL) is then added dropwise to the stirred mixture. The reaction is vigorously stirred at room temperature for 48 hours. Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, washed with water, and dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica (B1680970) gel (eluent: dichloromethane) to yield Tert-butyl 4-bromobutanoate.[1][2]

Route 2: Bromination of Tert-butyl 4-hydroxybutanoate

This two-step approach involves the initial formation of Tert-butyl 4-hydroxybutanoate followed by its bromination.

Step 1: Synthesis of Tert-butyl 4-hydroxybutanoate (Not detailed in table) This intermediate can be prepared from the corresponding acid or anhydride.

Step 2: Bromination using Carbon Tetrabromide and Triphenylphosphine (B44618): Tert-butyl 4-hydroxybutanoate (e.g., 250 mg, 1.6 mmol) and carbon tetrabromide (1.0 g, 3.1 mmol) are dissolved in tetrahydrofuran (5 mL) and cooled in an ice bath. A solution of triphenylphosphine (817 mg, 3.1 mmol) in tetrahydrofuran (5 mL) is added slowly. The mixture is allowed to warm to room temperature and stirred for 16 hours. The resulting precipitate (triphenylphosphine oxide) is removed by filtration. The filtrate is concentrated under vacuum, and the residue is purified by column chromatography (eluent: ethyl acetate/hexane, 5/95) to afford Tert-butyl 4-bromobutanoate.[4]

Route 3: Cation Exchange Resin Catalyzed Esterification

This method offers a more environmentally friendly alternative by using a recyclable solid acid catalyst.

Procedure: In a reactor, α-bromoisobutyric acid is mixed with a solvent (e.g., dichloromethane), a polymerization inhibitor, and a cation exchange resin (e.g., D001, 0.5-2 wt%). The mixture is stirred, and isobutylene is introduced while maintaining the temperature between 40-45 °C for 2-6 hours. After the reaction, the mixture is filtered to remove the resin. The filtrate is neutralized with an organic base (e.g., triethylamine) to a pH of 6.5-7. The solvent is removed by distillation, and the product is further purified by vacuum distillation to yield Tert-butyl α-bromoisobutyrate with high purity and yield.[5] Although this specific example is for the α-bromo isomer, a similar process can be applied for the synthesis of Tert-butyl 4-bromobutanoate.

Mandatory Visualization

The following diagram illustrates the logical relationship between the different synthetic strategies for obtaining Tert-butyl 4-bromobutanoate.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 3. CAS No.110661-91-1,T-BUTYL 4-BROMOBUTYRATE Suppliers [lookchem.com]
• 4. rsc.org [rsc.org]
• 5. CN105601510A - Catalytic synthesis method of tert-butyl alpha-bromoisobutyrate by using cation exchange resin - Google Patents [patents.google.com]

A Comparative Guide to the Structural Validation of Novel Compounds Synthesized with Tert-butyl 4-bromobutanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of analytical techniques for the structural validation of novel compounds synthesized using tert-butyl 4-bromobutanoate. It further explores alternative reagents, offering a comprehensive overview supported by experimental data to aid in research and development.

Introduction to Structural Validation

The precise structural elucidation of newly synthesized compounds is a cornerstone of chemical and pharmaceutical research. For molecules derived from tert-butyl 4-bromobutanoate, a versatile building block, a multi-faceted analytical approach is imperative to unambiguously confirm their atomic arrangement. This guide focuses on the primary spectroscopic and crystallographic techniques employed for this purpose: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Diffraction.

Core Analytical Techniques for Structural Validation

A combination of analytical methods is essential for the robust characterization of novel compounds. While NMR provides detailed information about the carbon-hydrogen framework, MS offers insights into molecular weight and fragmentation, and X-ray crystallography can provide the definitive three-dimensional structure.

The Analytical Workflow

The typical workflow for validating the structure of a novel compound involves several key stages, from initial purification to definitive structural confirmation.

Caption: A typical workflow for the synthesis and structural validation of a novel compound.

Comparison of Alkyl 4-bromobutanoate Reagents

While tert-butyl 4-bromobutanoate is a valuable reagent, alternatives such as ethyl 4-bromobutanoate and methyl 4-bromobutanoate are also commonly employed. The choice of reagent can be influenced by factors such as steric hindrance, reactivity, and the desired properties of the final product.

Reagent	Key Features	Common Applications
Tert-butyl 4-bromobutanoate	The bulky tert-butyl group provides steric hindrance, which can influence reaction selectivity. The ester is readily cleaved under acidic conditions.[1]	Used in the synthesis of pharmaceuticals and other fine chemicals, particularly in the preparation of β-ketoesters and β-lactones.[2]
Ethyl 4-bromobutanoate	A versatile and commonly used reagent. The ethyl ester is generally more stable than the tert-butyl ester under acidic conditions.	Employed as a building block for firefly luciferase inhibitor-conjugated peptide derivatives and in the synthesis of various polymers and heterocyclic compounds.[3]
Methyl 4-bromobutanoate	A smaller and often more reactive alternative to the tert-butyl and ethyl esters.	A key intermediate in the synthesis of pharmaceuticals, agrochemicals, perfumes, and flavors.[4][5]

Experimental Data and Protocols

This section provides representative experimental data and detailed protocols for the key analytical techniques used in the structural validation of compounds synthesized from alkyl 4-bromobutanoates.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[1] 1H and 13C NMR provide information on the chemical environment of individual atoms, while 2D techniques establish connectivity.

Table 1: Representative ¹H and ¹³C NMR Data

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	Reference
Tert-butyl 4-bromobutanoate	3.40 (t, J=6.7 Hz, 2H), 2.34 (t, J=7.1 Hz, 2H), 2.10 (quint, J=6.7 Hz, 2H), 1.35 (s, 9H)	171.8, 80.4, 33.6, 32.6, 27.9, 27.8	[6]
Ethyl 4-bromobutanoate	4.10 (q, J=7.25 Hz, 2H), 3.43 (t, J=6.44 Hz, 2H), 2.45 (t, J=7.15 Hz, 2H), 2.13 (m, 2H), 1.22 (t, J=7.15 Hz, 3H)	Not provided in source	[3]
Product of Tert-butyl 4-bromobutanoate and Methyl-4-nitro-3-hydroxybenzoate	7.84 (d, J=8.3 Hz, 1H), 7.74 (d, J=1.5 Hz, 1H), 7.70 (dd, J=8.3, 1.5 Hz, 1H), 4.24 (t, J=6.0 Hz, 2H), 3.97 (s, 3H), 2.49 (t, J=7.3 Hz, 2H), 2.16 (quint, J=6.3 Hz, 2H), 1.46 (s, 9H)	172.3, 165.2, 151.7, 142.5, 134.8, 125.3, 121.4, 115.6, 80.6, 68.8, 52.8, 31.4, 28.1, 24.3	[7]

• Sample Preparation: Dissolve 5-25 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.[8] Ensure the sample is fully dissolved and free of any solid particles by filtering it through a small plug of glass wool in a Pasteur pipette.[8]

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve optimal homogeneity.[6] Tune the probe for the ¹H frequency.[6]

• Data Acquisition: Acquire the ¹H NMR spectrum using standard acquisition parameters.[6] A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and calibrating the chemical shift scale using the residual solvent peak as a reference.[2] Integrate the peaks to determine the relative number of protons for each signal.

Caption: A simplified workflow for acquiring a ¹H NMR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and elemental composition of a compound.[9] Fragmentation patterns observed in the mass spectrum can offer valuable structural clues.

Table 2: Predicted Mass Spectral Fragmentation of Tert-butyl 4-hydroxybutanoate

m/z (Predicted)	Proposed Ion Structure	Fragmentation Pathway	Hypothetical Relative Intensity
160	[C₈H₁₆O₃]⁺•	Molecular Ion	Low
145	[M - CH₃]⁺	Loss of a methyl radical from the tert-butyl group	Low
104	[C₄H₈O₃]⁺•	Loss of isobutylene (B52900) from the molecular ion	Moderate
87	[C₄H₇O₂]⁺	α-cleavage with loss of the tert-butoxy (B1229062) radical	High
57	[C₄H₉]⁺	Formation of the tert-butyl carbocation	Very High (Base Peak)
41	[C₃H₅]⁺	Allyl cation from further fragmentation	Moderate

Data derived from established principles of mass spectral fragmentation of tert-butyl esters.[3]

• Sample Preparation: Prepare a stock solution of the sample at a concentration of approximately 1 mg/mL in a suitable organic solvent (e.g., methanol, acetonitrile).[10] Dilute this stock solution to a final concentration of 1-10 µg/mL with an appropriate solvent system, often containing a small amount of formic acid to promote ionization.[10]

• Instrument Setup: Calibrate the mass spectrometer using a standard calibration solution. Set the ESI source parameters, including the capillary voltage, nebulizing gas flow, and drying gas temperature.

• Data Acquisition: Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system. Acquire the mass spectrum over a suitable m/z range.

• Data Analysis: Analyze the resulting spectrum to identify the molecular ion peak ([M+H]⁺, [M+Na]⁺, etc.) and characteristic fragment ions. Use high-resolution mass spectrometry to determine the elemental composition.

Caption: Predicted EI fragmentation of tert-butyl 4-hydroxybutanoate.

Single-Crystal X-ray Diffraction

When a single crystal of the compound can be grown, X-ray diffraction provides the most definitive structural information, including bond lengths, bond angles, and absolute stereochemistry.[11]

• Crystal Growth: Grow single crystals of the purified compound suitable for diffraction (typically 0.1-0.3 mm in size). This can be achieved through various techniques such as slow evaporation, vapor diffusion, or cooling of a saturated solution.

• Crystal Mounting: Carefully select a high-quality crystal and mount it on a goniometer head.[12]

• Data Collection: Mount the goniometer head on the diffractometer. Center the crystal in the X-ray beam. Collect a series of diffraction images while rotating the crystal.[12]

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell parameters and space group. Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions. Refine this model against the experimental data to obtain the final, accurate crystal structure.[13]

Conclusion

The structural validation of novel compounds synthesized from tert-butyl 4-bromobutanoate and its alternatives requires a synergistic application of modern analytical techniques. This guide provides a framework for researchers to compare these reagents and effectively utilize NMR, MS, and X-ray crystallography for unambiguous structure determination. The provided experimental protocols and data serve as a practical resource for planning and executing these critical analytical procedures.

References

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. From Powders to Single Crystals: A Crystallographer’s Toolbox for Small-Molecule Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. books.rsc.org [books.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sample Preparation Protocol for ESI Accurate Mass Service | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 11. rigaku.com [rigaku.com]
• 12. creative-biostructure.com [creative-biostructure.com]
• 13. fenix.ciencias.ulisboa.pt [fenix.ciencias.ulisboa.pt]

Comparative Analysis of Tert-butyl 4-bromobutanoate Cross-Reactivity with Diverse Functional Groups

For Immediate Release

A comprehensive guide detailing the cross-reactivity of tert-butyl 4-bromobutanoate with a variety of common functional groups has been compiled to aid researchers, scientists, and drug development professionals in predicting reaction outcomes and optimizing synthetic strategies. This publication presents a comparative analysis of alkylation reactions with amines, thiols, alcohols, and carboxylic acids, supported by experimental data on reaction yields and selectivity. Detailed protocols for these key reactions are also provided to ensure reproducibility.

Tert-butyl 4-bromobutanoate is a versatile reagent in organic synthesis, valued for its bifunctional nature which allows for the introduction of a protected carboxylic acid moiety via nucleophilic substitution.[1] Understanding its reactivity profile with different nucleophiles is crucial for its effective application in the synthesis of complex molecules. This guide summarizes the outcomes of competitive reactions, providing a valuable resource for predicting chemoselectivity.

Executive Summary of Cross-Reactivity

The following table summarizes the typical yields obtained from the reaction of tert-butyl 4-bromobutanoate with various functional groups under standardized basic conditions. These reactions demonstrate the general principles of nucleophilicity, with more nucleophilic functional groups typically affording higher yields of the corresponding alkylated products.

Functional Group	Nucleophile Example	Product	Typical Yield (%)
Primary Amine	Aniline (B41778)	tert-butyl 4-(phenylamino)butanoate	~75%[2]
Secondary Amine	N-Methylaniline	tert-butyl 4-(methyl(phenyl)amino)butanoate	Moderate to High
Thiol (Thiophenol)	Thiophenol	tert-butyl 4-(phenylthio)butanoate	High
Phenolic Hydroxyl	Phenol (B47542)	tert-butyl 4-phenoxybutanoate	~51%[1]
Carboxylate	Benzoic Acid	tert-butyl 4-(benzoyloxy)butanoate	Low to Moderate[3]
Aliphatic Alcohol	Butanol	tert-butyl 4-butoxybutanoate	Low

Note: Yields are approximate and can vary based on specific reaction conditions, substrate electronics, and steric hindrance.

Experimental Protocols

Detailed methodologies for the alkylation of representative functional groups are provided below. These protocols are intended to serve as a baseline for optimization in specific research applications.

N-Alkylation of a Primary Aromatic Amine (Aniline)

Reaction: Aniline + tert-butyl 4-bromobutanoate → tert-butyl 4-(phenylamino)butanoate

Procedure: To a solution of aniline (1.0 eq) in a suitable aprotic solvent such as N,N-dimethylformamide (DMF), is added a base, for example, potassium carbonate (1.5 eq). The mixture is stirred at room temperature for 30 minutes. Tert-butyl 4-bromobutanoate (1.2 eq) is then added, and the reaction mixture is heated to 80-100 °C. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is cooled to room temperature, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired N-alkylated product. A similar procedure has been reported to yield the product in approximately 75% yield.[2]

S-Alkylation of a Thiol (Thiophenol)

Reaction: Thiophenol + tert-butyl 4-bromobutanoate → tert-butyl 4-(phenylthio)butanoate

Procedure: Thiophenol (1.0 eq) is dissolved in a polar aprotic solvent like DMF. A base such as sodium hydride (1.1 eq) is added portion-wise at 0 °C, and the mixture is stirred for 30 minutes to form the sodium thiophenoxide. Tert-butyl 4-bromobutanoate (1.1 eq) is then added dropwise, and the reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC). The reaction is quenched by the addition of a saturated aqueous solution of ammonium (B1175870) chloride. The aqueous layer is extracted with ethyl acetate, and the combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The product is purified by column chromatography.

O-Alkylation of a Phenol

Reaction: Phenol + tert-butyl 4-bromobutanoate → tert-butyl 4-phenoxybutanoate

Procedure: To a solution of phenol (1.0 eq) in acetone (B3395972) is added potassium carbonate (2.0 eq). The mixture is stirred at room temperature before the addition of tert-butyl 4-bromobutanoate (1.2 eq). The reaction mixture is then heated to reflux and monitored by TLC. After completion, the solvent is removed under reduced pressure. The residue is partitioned between water and ethyl acetate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography to yield the O-alkylated product. A synthesis following a similar principle for a substituted phenol yielded the desired ether in 51.2% yield.[1]

Esterification of a Carboxylic Acid (Benzoic Acid)

Reaction: Benzoic Acid + tert-butyl 4-bromobutanoate → tert-butyl 4-(benzoyloxy)butanoate

Procedure: To a solution of benzoic acid (1.0 eq) in a suitable solvent such as DMF, is added a base like potassium carbonate (1.5 eq). The mixture is stirred at room temperature for 30 minutes to form the carboxylate salt. Tert-butyl 4-bromobutanoate (1.2 eq) is then added, and the reaction is heated. The progress is monitored by TLC. Work-up involves dilution with water, extraction with an organic solvent, washing, drying, and concentration. The product is purified by chromatography. It is important to note that the esterification of carboxylic acids with alkyl halides can be slow and may require elevated temperatures and longer reaction times. The direct esterification of 4-bromobutanoic acid with tert-butyl alcohol has been reported to give low yields.[3]

Reaction Pathways and Experimental Workflow

The following diagrams illustrate the general signaling pathway for nucleophilic substitution and a typical experimental workflow for the synthesis and purification of the alkylated products.

Caption: General pathway for nucleophilic substitution.

Caption: Typical experimental workflow for alkylation.

Conclusion

This comparative guide provides essential data and protocols for researchers utilizing tert-butyl 4-bromobutanoate in their synthetic endeavors. The presented information highlights the preferential reactivity towards softer, more nucleophilic functional groups like thiols and amines over harder nucleophiles such as alcohols and carboxylates. These findings can guide the strategic design of multi-step syntheses and the development of selective transformations. Further optimization of reaction conditions may be necessary to achieve desired outcomes for specific substrates.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]

A Comparative Analysis of Tert-butyl 4-bromobutanoate and Other Alkylating Agents for Synthetic Efficiency

For researchers, scientists, and professionals in drug development, the selection of an appropriate alkylating agent is a critical decision that can significantly impact the yield, purity, and overall efficiency of a synthetic pathway. This guide provides an objective comparison of tert-butyl 4-bromobutanoate with other commonly used alkylating agents, supported by established principles of chemical reactivity and outlining experimental protocols for their evaluation.

Introduction to Alkylating Agents and their Mechanisms

Alkylating agents are a fundamental class of reagents in organic synthesis, utilized to introduce an alkyl group onto a nucleophilic atom. The efficiency of these agents is primarily governed by their chemical structure, the nature of the leaving group, and the reaction conditions. The most common mechanism for alkylation is the bimolecular nucleophilic substitution (S(_N)2) reaction, where a nucleophile attacks the carbon atom bearing a leaving group in a concerted step. The rate of this reaction is sensitive to steric hindrance around the reaction center.

Benchmarking Tert-butyl 4-bromobutanoate

Tert-butyl 4-bromobutanoate is a primary alkyl bromide, a class of compounds generally favored for S(_N)2 reactions. However, the presence of a bulky tert-butyl ester group introduces significant steric hindrance, which can influence its reactivity compared to less sterically encumbered alkylating agents.[1][2] This steric bulk can be advantageous in certain applications by promoting selectivity, but it often leads to slower reaction rates and may require more forcing conditions.[3]

Comparative Reactivity

The following table summarizes the expected relative reactivity of tert-butyl 4-bromobutanoate in comparison to other common alkylating agents based on the principles of S(_N)2 reactions.[4][5] The reactivity of alkyl halides in S(_N)2 reactions generally follows the order: methyl > primary > secondary.[6] While tert-butyl 4-bromobutanoate is a primary alkyl halide, the steric hindrance from the tert-butyl group is expected to decrease its reactivity relative to other primary alkyl halides with less bulky substituents.

Alkylating Agent	Structure	Class	Expected Relative Reactivity (S(_N)2)	Key Considerations
Methyl Iodide	CH(_3)I	Methyl	Very High	Highly reactive, but can lead to over-alkylation. Iodide is an excellent leaving group.
Ethyl Bromide	CH(_3)CH(_2)Br	Primary	High	Good general-purpose alkylating agent with moderate reactivity.[4]
Benzyl (B1604629) Bromide	C(_6)H(_5)CH(_2)Br	Benzylic	Very High	Highly reactive due to the stabilization of the transition state by the phenyl group.
Isopropyl Bromide	(CH(3))({2})CHBr	Secondary	Low	Significantly less reactive than primary halides due to increased steric hindrance. Elimination reactions are more competitive.[4]
Tert-butyl 4-bromobutanoate	(CH(3))({3})COOC(CH(2))({3})Br	Primary	Moderate to Low	Steric hindrance from the tert-butyl group reduces reactivity compared to other primary bromides.[1][2] The ester functionality may be sensitive to harsh basic or acidic conditions.[7]

Experimental Protocols for Comparative Efficiency Analysis

To empirically determine the efficiency of tert-butyl 4-bromobutanoate against other alkylating agents, a standardized set of experiments should be conducted. Below are detailed methodologies for key experiments.

General Protocol for Comparative Alkylation of a Phenolic Substrate

Objective: To compare the reaction yield and rate of alkylation of a model phenol (B47542) with tert-butyl 4-bromobutanoate and other alkylating agents.

Materials:

• Phenol (or a substituted phenol, e.g., 4-methoxyphenol)

• Tert-butyl 4-bromobutanoate

• Methyl iodide

• Ethyl bromide

• Benzyl bromide

• Potassium carbonate (or another suitable base)

• Acetonitrile (or another suitable polar aprotic solvent)

• Internal standard (e.g., dodecane) for GC analysis

• Standard laboratory glassware and magnetic stirrer/hotplate

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Reaction Setup: In a series of identical round-bottom flasks, dissolve the phenol (1.0 eq) and potassium carbonate (1.5 eq) in acetonitrile.

• Addition of Alkylating Agent: To each flask, add one of the alkylating agents (1.1 eq).

• Reaction Monitoring: Stir the reactions at a constant temperature (e.g., 60 °C) and take aliquots at regular intervals (e.g., 1, 2, 4, 8, and 24 hours).

• Sample Preparation: Quench each aliquot with water and extract with a suitable organic solvent (e.g., ethyl acetate) containing a known concentration of the internal standard.

• Analysis: Analyze the organic extracts by GC-FID to determine the consumption of the starting material and the formation of the product.

• Yield Calculation: Calculate the reaction yield at each time point based on the relative peak areas of the starting material, product, and internal standard.

Workflow for Comparing Alkylating Agent Efficiency

Caption: Experimental workflow for the comparative analysis of alkylating agents.

Logical Pathway for Selecting an Alkylating Agent

The choice of an alkylating agent is a multifactorial decision. The following diagram illustrates the logical considerations for this process.

Caption: Decision-making pathway for selecting an appropriate alkylating agent.

Conclusion

Tert-butyl 4-bromobutanoate is a useful alkylating agent for introducing a protected butanoic acid moiety. However, its efficiency is tempered by the steric hindrance of the tert-butyl group, which generally results in lower reactivity compared to less bulky primary alkyl halides like ethyl bromide and highly reactive agents like methyl iodide and benzyl bromide. The choice of alkylating agent should be guided by a careful consideration of the desired reactivity, the steric environment of the substrate, and the potential for side reactions. For applications where high reactivity is paramount, less hindered alkylating agents are preferable. Conversely, when selectivity is a key concern, the steric bulk of tert-butyl 4-bromobutanoate may offer a distinct advantage. The experimental protocols outlined in this guide provide a framework for making an informed, data-driven decision for specific synthetic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 6. SN2 reaction - Wikipedia [en.wikipedia.org]
• 7. CAS 110661-91-1: tert-Butyl 4-bromobutanoate | CymitQuimica [cymitquimica.com]

Analytical techniques for monitoring the progress of reactions involving Tert-butyl 4-bromobutanoate.

A Comparative Guide to Analytical Techniques for Monitoring Reactions of Tert-butyl 4-bromobutanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical techniques for monitoring the progress of chemical reactions involving Tert-butyl 4-bromobutanoate. As a versatile building block in organic synthesis, accurate real-time or quasi-real-time analysis of its reactions—such as nucleophilic substitutions or eliminations—is crucial for optimization, yield maximization, and impurity profiling.[1] We will compare Thin-Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy, offering experimental data and detailed protocols to aid in technique selection.

Logical Framework for Technique Selection

Choosing the appropriate analytical method depends on the specific requirements of the experiment, such as the need for quantitative data, the speed of analysis, and available resources. The following diagram illustrates a decision-making workflow.

Caption: Decision tree for selecting an analytical method.

Performance Comparison of Analytical Techniques

The choice of technique often involves a trade-off between speed, cost, and the quality of data obtained. The following table summarizes the key performance characteristics of each method for monitoring a typical nucleophilic substitution reaction of Tert-butyl 4-bromobutanoate.

Parameter	TLC	GC-MS	HPLC-UV	¹H NMR
Analysis Time	~5-20 min	~15-45 min	~10-30 min	~2-10 min per scan
Primary Output	Qualitative (Rf values)	Quantitative (Peak Area), Mass Spectra	Quantitative (Peak Area)	Quantitative (Integral), Structural Data
Sensitivity	Low (µg-ng)	Very High (pg-fg)	High (ng-pg)	Moderate (µg)
Sample Prep	Minimal (dilution)	Minimal (dilution, filtering)	Minimal (dilution, filtering)	Minimal (dilution in deuterated solvent)
Cost per Sample	Very Low	Moderate-High	Moderate	High
Key Advantage	Fast, simple, inexpensive[2][3]	High resolution and confident peak identification	Broad applicability for non-volatile compounds	Rich structural information, in-situ monitoring[4][5]
Key Limitation	Non-quantitative, low resolution	Requires volatile & thermally stable analytes	Can require chromophores for UV detection	Lower sensitivity, higher equipment cost

General Experimental Workflow

Monitoring any reaction involves a consistent set of steps from sampling to data interpretation. The workflow ensures that the data collected is representative of the reaction's state at a specific time point.

Caption: Standard workflow for reaction monitoring.

Experimental Protocols

Detailed methodologies are essential for reproducible results. Below are sample protocols for each technique, tailored for monitoring the reaction of Tert-butyl 4-bromobutanoate with a generic nucleophile (Nu⁻).

Thin-Layer Chromatography (TLC)

TLC is an excellent method for rapid, qualitative checks to see if the starting material is being consumed and a new product is forming.[2][6][7]

• Plate: Silica gel 60 F₂₅₄ on aluminum backing.

• Mobile Phase (Eluent): 7:3 Hexanes/Ethyl Acetate (adjust polarity as needed).

• Procedure:

  • Prepare a TLC chamber with ~0.5 cm of the mobile phase.

  • On a TLC plate, spot three lanes: the starting material (reactant), the reaction mixture, and a "cospot" containing both.[8]

  • Place the plate in the chamber and allow the eluent to run until it is ~1 cm from the top.

  • Remove the plate and visualize under a UV lamp (254 nm). Circle the spots.

  • Further visualization can be done using a potassium permanganate (B83412) stain.

• Data Interpretation: Monitor the disappearance of the reactant spot in the reaction mixture lane and the appearance of a new product spot. The reaction is complete when the reactant spot is no longer visible.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful quantitative technique that separates volatile compounds and provides mass information for identification.[9] It is well-suited for Tert-butyl 4-bromobutanoate and many of its likely products.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole).

• Column: DB-5 or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

• GC-MS Conditions:

  • Injector Temp: 250 °C

  • Injection Mode: Splitless (1 µL injection)

  • Oven Program: Start at 60 °C, hold for 2 min, ramp at 15 °C/min to 280 °C, hold for 5 min.

  • Carrier Gas: Helium at 1 mL/min.

  • MS Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Scan (m/z 40-400) or Selected Ion Monitoring (SIM) for higher sensitivity.

• Procedure:

  • Quench a 50 µL aliquot of the reaction mixture and dilute with 1 mL of a suitable solvent (e.g., dichloromethane).

  • Inject 1 µL into the GC-MS.

  • Integrate the peak areas for the reactant and product.

• Data Interpretation: Calculate the percent conversion by comparing the peak area of the starting material to the sum of the areas of the starting material and product.

¹H NMR Spectroscopy

NMR spectroscopy provides detailed structural information and can be used for in-situ, non-invasive monitoring of reaction kinetics.[4][10][11]

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Solvent: Deuterated solvent compatible with the reaction (e.g., CDCl₃, DMSO-d₆).

• Procedure:

  • Set up the reaction directly in an NMR tube if conditions permit, or withdraw aliquots at timed intervals.

  • If taking aliquots, quench the reaction and dissolve the sample in a deuterated solvent.

  • Acquire a ¹H NMR spectrum. Ensure relaxation delays (d1) are sufficient for quantitative integration (e.g., d1 = 5 x T₁).[12]

  • Identify non-overlapping peaks characteristic of the starting material and the product. For Tert-butyl 4-bromobutanoate, the triplet at ~3.4 ppm (–CH₂Br) is a good candidate for monitoring.

• Data Interpretation: The ratio of the integrals of the product peaks to the reactant peaks allows for the direct calculation of the reaction conversion.

Illustrative Reaction Pathway

The techniques described are used to monitor the conversion of reactants to products. The diagram below shows a generic SN2 reaction involving Tert-butyl 4-bromobutanoate.

Caption: Conversion of reactant to product via SN2.

Conclusion

The selection of an analytical technique for monitoring reactions of Tert-butyl 4-bromobutanoate requires a careful evaluation of experimental goals and available resources. For rapid, qualitative assessments of reaction progress, TLC is unparalleled in its simplicity and speed. For robust, quantitative analysis with high sensitivity and confident compound identification, GC-MS is often the method of choice, provided the analytes are sufficiently volatile. HPLC offers a versatile alternative for less volatile or thermally sensitive compounds. Finally, for detailed mechanistic studies and real-time kinetic analysis, NMR spectroscopy provides invaluable structural and quantitative data without the need for sample workup, making it a powerful tool for in-depth reaction understanding.[13][14] By aligning the strengths of each technique with the specific questions being asked, researchers can efficiently optimize chemical processes and accelerate drug development timelines.

References

• 1. Breaking Down Alkyl Halides: Key Reactions and Uses [eureka.patsnap.com]
• 2. Chemistry Teaching Labs - Thin Layer Chromatography [chemtl.york.ac.uk]
• 3. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 4. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Monitoring Chemical Reactions: Process & Example - Video | Study.com [study.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. How To [chem.rochester.edu]
• 9. A sensitive method for rapid detection of alkyl halides and dehalogenase activity using a multistep enzyme assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. magritek.com [magritek.com]
• 11. revroum.lew.ro [revroum.lew.ro]
• 12. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 13. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 14. spectroscopyonline.com [spectroscopyonline.com]

A Comparative Guide to Purity Specifications of Commercial Tert-butyl 4-bromobutanoate

For researchers, scientists, and drug development professionals, the purity of starting materials is paramount to ensuring the reliability, reproducibility, and safety of experimental outcomes. Tert-butyl 4-bromobutanoate is a key building block in the synthesis of various pharmaceutical compounds and complex organic molecules. Variations in its purity can introduce unforeseen side reactions, impact yields, and complicate purification processes. This guide provides an objective comparison of typical purity specifications for commercial Tert-butyl 4-bromobutanoate, supported by standardized analytical protocols.

Comparison of Purity Specifications

The purity of Tert-butyl 4-bromobutanoate from commercial suppliers is typically assessed using Gas Chromatography (GC) and confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy. While most suppliers offer a purity of ≥97%, specifications can vary. Below is a summary of typical specifications from different commercial sources.

Parameter	Supplier A (Typical)	Supplier B (Typical)	Supplier C (Premium)
Purity (by GC)	≥97.0%	≥96%	≥99%[1][2]
Appearance	Colorless to Light Yellow/Orange Liquid	Liquid	Clear Liquid
Structure Confirmation	Conforms to structure by ¹H NMR	Conforms to structure by ¹H NMR	Conforms to structure by ¹H NMR and ¹³C NMR[1][3]
Analytical Methods Provided	GC, NMR[4][5]	Not specified	GC, HPLC, LC-MS, NMR[4]

Potential Impurities and Their Impact

The common synthesis route for Tert-butyl 4-bromobutanoate involves the esterification of 4-bromobutyric acid with tert-butanol (B103910).[1][3] Potential impurities arising from this process can include:

• Unreacted Starting Materials: 4-bromobutyric acid and tert-butanol. The presence of unreacted acid can interfere with subsequent base-sensitive reactions, while excess alcohol can compete in nucleophilic substitution reactions.

• Byproducts: Di-tert-butyl ether, formed from the self-condensation of tert-butanol under acidic conditions.

• Solvent Residues: Dichloromethane (B109758) or other solvents used during synthesis and purification.[1][3]

These impurities, even in small amounts, can act as catalysts, inhibitors, or competing reagents in sensitive downstream applications, such as the synthesis of active pharmaceutical ingredients (APIs).

Purity Verification Workflow

It is crucial for researchers to independently verify the purity of commercial reagents before use. The following workflow outlines a standard procedure for the quality assessment of Tert-butyl 4-bromobutanoate.

Caption: Workflow for verifying the purity of commercial Tert-butyl 4-bromobutanoate.

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible assessment of chemical purity. Gas chromatography is a primary method for quantifying volatile substances like alkyl halides.[6][7][8]

Purity Determination by Gas Chromatography (GC)

This protocol outlines a standard method for determining the purity of Tert-butyl 4-bromobutanoate using a Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Instrumentation: Gas chromatograph with FID.[9]

• Column: VF-624ms (or equivalent 6% cyanopropyl-phenyl; 94% dimethylpolysiloxane), 60 m length, 0.32 mm inner diameter, 1.8 µm film thickness.[10]

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.[10]

• Injector:

  • Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1[9]

• Oven Temperature Program:

  • Initial Temperature: 80 °C, hold for 2 minutes.[9]

  • Ramp: Increase to 200 °C at a rate of 10 °C/min.[9]

  • Final Hold: Hold at 200 °C for 5 minutes.[9]

• Detector (FID):

  • Temperature: 280 °C[9]

• Sample Preparation: Prepare a 1 mg/mL solution of Tert-butyl 4-bromobutanoate in a suitable volatile solvent such as dichloromethane or methanol.[9][11]

• Data Analysis: The purity is calculated using the area percent normalization method. The area of the main product peak is divided by the total area of all observed peaks in the chromatogram.

Structural Confirmation by ¹H NMR Spectroscopy

¹H NMR is used to confirm the chemical structure of the compound and identify proton-containing impurities.

• Instrumentation: 400 MHz NMR spectrometer.[1]

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in ~0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Data Acquisition: Acquire a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Confirm the presence of characteristic peaks for Tert-butyl 4-bromobutanoate.

  • Expected Chemical Shifts (δ) in CDCl₃:

    • ~3.40 ppm (triplet, 2H, -CH₂Br)[3]

    • ~2.42 ppm (triplet, 2H, -CH₂CO₂tBu)[12]

    • ~2.17 ppm (quintet, 2H, -CH₂CH₂CH₂-)[12]

    • ~1.44 ppm (singlet, 9H, -C(CH₃)₃)[12]

  • Integrate all signals and compare the ratios to the expected structure. Search for signals corresponding to potential impurities like residual solvents or starting materials.

Conclusion

While most commercial sources provide Tert-butyl 4-bromobutanoate of sufficient quality for many applications, its purity should not be assumed. For sensitive applications, particularly in drug development, sourcing higher purity grades (≥99%) and performing in-house quality control are critical steps. By employing standardized analytical methods such as Gas Chromatography and NMR spectroscopy, researchers can verify purity, identify potential contaminants, and ensure the integrity of their scientific work.

References

• 1. T-BUTYL 4-BROMOBUTYRATE | 110661-91-1 [chemicalbook.com]
• 2. CAS No.110661-91-1,T-BUTYL 4-BROMOBUTYRATE Suppliers [lookchem.com]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. 110661-91-1|tert-Butyl 4-bromobutanoate|BLD Pharm [bldpharm.com]
• 5. T-BUTYL 4-BROMOBUTYRATE (110661-91-1) 1H NMR spectrum [chemicalbook.com]
• 6. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. shimadzu.com [shimadzu.com]
• 12. rsc.org [rsc.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Tert-Butyl 4-Bromobutanoate

For researchers and scientists in the fast-paced world of drug development, ensuring a safe and compliant laboratory environment is paramount. This guide provides essential, step-by-step procedures for the proper disposal of tert-butyl 4-bromobutanoate, a common laboratory reagent. Adhering to these protocols will help you minimize risks, ensure regulatory compliance, and contribute to a sustainable research ecosystem.

Immediate Safety and Hazard Information

Tert-butyl 4-bromobutanoate is classified as a substance that causes skin and serious eye irritation[1]. Therefore, strict adherence to safety protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure you are equipped with the appropriate personal protective equipment:

PPE Category	Specification
Eye Protection	Chemical safety goggles or face shield
Hand Protection	Chemical-resistant gloves (e.g., nitrile)
Body Protection	Laboratory coat

Spill and Exposure Procedures

In the event of a spill or exposure, immediate action is crucial:

Incident	Immediate Action
Skin Contact	Immediately wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical attention.[2]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[2]
Small Spills	Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or earth[3]. Do not use combustible materials like paper towels for large quantities. Collect the contaminated material in a designated waste container.
Large Spills	Evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

Step-by-Step Disposal Protocol

The disposal of tert-butyl 4-bromobutanoate must always comply with local, state, and federal regulations. The following protocol provides a general framework for its safe disposal.

1. Waste Segregation and Collection:

• Designate a specific, clearly labeled hazardous waste container for tert-butyl 4-bromobutanoate and any contaminated materials.

• The container should be made of a compatible material, such as glass or polyethylene, and must have a secure, tight-fitting lid[3].

• Never mix tert-butyl 4-bromobutanoate with incompatible waste streams.

2. Handling Unused or Expired Product:

• If possible, keep the chemical in its original container.

• If the original container is compromised, transfer the contents to a suitable, labeled hazardous waste container.

3. Managing Contaminated Materials:

• Any materials that have come into contact with tert-butyl 4-bromobutanoate, including absorbent materials from spills, used gloves, and contaminated labware, must be collected in the designated hazardous waste container[3].

4. Storage of Hazardous Waste:

• Store the sealed hazardous waste container in a designated, well-ventilated satellite accumulation area or a central hazardous waste storage facility.

• Ensure the storage area is away from heat, sparks, and open flames.

5. Final Disposal:

• Disposal must be conducted by a licensed waste disposal company.

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste container.

• Complete all necessary waste disposal paperwork as required by your institution and local regulations.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of tert-butyl 4-bromobutanoate.

Caption: Decision workflow for the disposal of tert-butyl 4-bromobutanoate.

References

• 1. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]

Personal protective equipment for handling Tert-butyl 4-bromobutanoate

Essential Safety and Handling Guide for Tert-butyl 4-bromobutanoate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling reactive chemical compounds like Tert-butyl 4-bromobutanoate. This guide provides immediate, essential information on the necessary personal protective equipment (PPE), operational protocols, and disposal plans to ensure the safe handling of this substance.

Chemical Hazard and Classification

Tert-butyl 4-bromobutanoate is classified as a hazardous substance that requires careful handling to avoid adverse health effects.[1] The primary hazards associated with this chemical are skin and eye irritation.

Hazard Classification	Category	Hazard Statement
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2	H319: Causes serious eye irritation

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical. The following PPE is mandatory when handling Tert-butyl 4-bromobutanoate to minimize exposure and ensure personal safety.

Core PPE Requirements:

• Hand Protection: Wear chemical-resistant gloves.

• Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.[2] A face shield may be required for splash hazards.[3]

• Skin and Body Protection: A lab coat that fits well and is fully buttoned is required to protect from spills and splashes.[4]

• Footwear: Closed-toe shoes are mandatory in the laboratory to protect against spills.[4]

Figure 1: Required personal protective equipment for handling Tert-butyl 4-bromobutanoate.

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is essential to minimize the risk of exposure and accidents.

1. Preparation:

• Ensure that a safety shower and eyewash station are readily accessible and in good working order.

• Work in a well-ventilated area, preferably within a chemical fume hood, to prevent the generation of vapor or mist.

• Gather all necessary materials and equipment before starting the experiment.

2. Handling:

• Avoid all direct contact with the skin, eyes, and clothing.

• Use appropriate, clean, and dry glassware.

• When transferring the chemical, do so carefully to avoid splashing.

• Keep the container tightly closed when not in use.

3. Post-Handling:

• Wash hands and any exposed skin thoroughly with soap and water after handling.

• Decontaminate all work surfaces and equipment after use.

• Properly label and store the chemical in a cool, shaded area, away from light.

Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is crucial.

Exposure Type	Immediate Action
Skin Contact	Immediately remove all contaminated clothing. Wash the affected skin with plenty of water. If skin irritation occurs, seek medical advice.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
Inhalation	Move the person to fresh air and keep them comfortable for breathing. Seek medical attention if you feel unwell.
Ingestion	Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[5]
Spill	For small spills, absorb the chemical with an inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.[6] For large spills, evacuate the area and follow institutional emergency procedures.

Disposal Plan

Proper disposal of Tert-butyl 4-bromobutanoate and any contaminated materials is a critical aspect of laboratory safety and environmental responsibility.

• Waste Collection: Collect all waste, including unused chemical and contaminated materials (e.g., gloves, absorbent pads), in a designated and properly labeled hazardous waste container.

• Disposal Method: Do not dispose of this chemical down the drain. All chemical waste must be disposed of in accordance with local, state, and federal regulations. This typically involves disposal through a licensed waste disposal company.

• Contaminated Clothing: Contaminated clothing should be removed immediately and washed separately before reuse.

Figure 2: A workflow diagram for the safe handling of Tert-butyl 4-bromobutanoate.

References

• 1. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. blastone.com [blastone.com]
• 3. epa.gov [epa.gov]
• 4. youtube.com [youtube.com]
• 5. Emergency Protocol for Labs, Workshops and Associated Stores [warwick.ac.uk]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]